Technical Documentation Center

Propyl(1,3-thiazol-5-ylmethyl)amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Propyl(1,3-thiazol-5-ylmethyl)amine

Core Science & Biosynthesis

Foundational

Chemical structure and properties of Propyl(1,3-thiazol-5-ylmethyl)amine

An In-depth Technical Guide to Propyl(1,3-thiazol-5-ylmethyl)amine Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive overview of Propyl(1,3-thiazol-5-ylmethyl)amine,...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to Propyl(1,3-thiazol-5-ylmethyl)amine

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Propyl(1,3-thiazol-5-ylmethyl)amine, a heterocyclic amine belonging to the vast family of thiazole derivatives. Thiazole rings are significant structural motifs found in numerous biologically active compounds and approved pharmaceuticals.[1] This document details the chemical structure, physicochemical properties, a plausible synthetic route, and analytical characterization of the title compound. It also explores the broader context of thiazole derivatives in medicinal chemistry, discussing their wide-ranging pharmacological activities which include antimicrobial, anti-inflammatory, and anticancer properties.[2][3] This guide is intended for researchers, chemists, and drug development professionals who require a detailed understanding of this specific molecule and its potential as a building block or lead compound in pharmaceutical research.

Chemical Identity and Structure

Propyl(1,3-thiazol-5-ylmethyl)amine is a secondary amine featuring a propyl group and a thiazol-5-ylmethyl substituent attached to the nitrogen atom. The 1,3-thiazole ring is a five-membered aromatic heterocycle containing one sulfur and one nitrogen atom.

Identifiers

A summary of the key chemical identifiers for Propyl(1,3-thiazol-5-ylmethyl)amine is presented below.

IdentifierValue
IUPAC Name N-propyl-1-(1,3-thiazol-5-yl)methanamine
Molecular Formula C₇H₁₂N₂S
Molecular Weight 156.25 g/mol
CAS Number 1248091-98-6[4]
InChI Key WQJYBBSMGNXWDU-UHFFFAOYSA-N
Canonical SMILES CCCNCC1=CSN=C1
Chemical Structure

The two-dimensional structure of Propyl(1,3-thiazol-5-ylmethyl)amine highlights the key functional groups: the secondary amine, the n-propyl chain, and the 1,3-thiazole ring linked via a methylene bridge.

Synthesis_Workflow Start 1,3-Thiazole-5-carbaldehyde + Propylamine Intermediate Imine Formation (Schiff Base) Start->Intermediate Condensation Reduction Reduction Step (e.g., NaBH4, NaBH(OAc)3) Intermediate->Reduction In situ Product Propyl(1,3-thiazol-5-ylmethyl)amine Reduction->Product Purification Purification (Column Chromatography) Product->Purification Final Pure Product Purification->Final

Caption: Proposed workflow for the synthesis of the title compound.

Experimental Protocol (Representative)

Objective: To synthesize Propyl(1,3-thiazol-5-ylmethyl)amine via reductive amination.

Materials:

  • 1,3-Thiazole-5-carbaldehyde (1.0 eq)

  • Propylamine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic Acid (catalytic amount)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)

Procedure:

  • Reaction Setup: Dissolve 1,3-thiazole-5-carbaldehyde in the chosen solvent (DCM or DCE) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen).

  • Amine Addition: Add propylamine to the solution, followed by a catalytic amount of acetic acid to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

  • Reduction: Add sodium triacetoxyborohydride portion-wise to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent suitable for reductive aminations, minimizing the reduction of the starting aldehyde.

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with the solvent. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the resulting crude oil using silica gel column chromatography to yield the pure product.

Analytical Characterization

Characterization is essential to confirm the identity and purity of the synthesized compound. Standard analytical techniques would be employed.

Spectroscopic Analysis

While specific spectra for this exact molecule are not publicly available, expected characteristics can be predicted based on its structure.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would show characteristic signals for the propyl group (a triplet and a sextet), a singlet for the methylene bridge protons (N-CH₂-Thiazole), and distinct signals for the protons on the thiazole ring.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display seven unique carbon signals corresponding to the seven carbon atoms in the molecule.

  • Mass Spectrometry (MS): In ESI+ mode, the primary ion observed would be the molecular ion peak [M+H]⁺ at approximately m/z 157.26. [5]Fragmentation patterns would likely involve the loss of the propyl group.

Purity Assessment
  • High-Performance Liquid Chromatography (HPLC): Purity would be determined by HPLC, ideally showing a single major peak under various detection wavelengths.

  • Elemental Analysis: Confirms the elemental composition (C, H, N, S) of the molecule, which should match the calculated values for the molecular formula C₇H₁₂N₂S.

Biological and Pharmacological Context

The 1,3-thiazole nucleus is a cornerstone in medicinal chemistry, present in numerous FDA-approved drugs. [3][6]Derivatives of thiazole have been reported to exhibit a vast array of pharmacological activities.

Known Activities of Thiazole Derivatives

The thiazole scaffold is considered a "wonder nucleus" due to its versatile biological profile. [7]Its derivatives are known to possess activities including:

  • Antimicrobial and Antifungal [3][7]* Anti-inflammatory * Anticancer [2]* Antiviral and Anti-HIV [6]* Anthelmintic [3] The presence of the thiazole ring can be a key determinant for a molecule's physicochemical and pharmacokinetic properties. [3]The specific substitution pattern around the ring dictates the biological target and activity. For instance, substitutions at the 2, 4, and 5 positions of the thiazole ring are common strategies for generating novel bioactive molecules. Propyl(1,3-thiazol-5-ylmethyl)amine, as a specific derivative, could serve as a valuable fragment or starting material for the synthesis of more complex molecules targeting these therapeutic areas. Its secondary amine provides a convenient handle for further chemical modification and library development.

Conclusion

Propyl(1,3-thiazol-5-ylmethyl)amine is a structurally interesting secondary amine built upon the pharmacologically significant 1,3-thiazole scaffold. While specific data on this particular molecule is sparse, its chemical nature can be thoroughly understood through established principles of organic chemistry. Its synthesis is achievable through standard methodologies like reductive amination. Given the broad biological importance of thiazole derivatives, this compound represents a valuable building block for medicinal chemists and researchers in drug discovery, offering a platform for developing novel therapeutic agents.

References

  • Geetha Priya C, et al. (n.d.). A REVIEW ON SUBSTITUTED THIAZOLE DERIVATIVES AND ITS PHARMACOLOGICAL ACTIVITIES. Asian Journal of Research in Chemistry and Pharmaceutical Sciences.
  • Shafiee, M., & Rashid, M. (2025, August 05). Evaluation of 1,3-Thiazole Derivatives with Pharmaceutical and Chemical Activity: a Review. ResearchGate. Available from: [Link]

  • Zain, N. A. M., et al. (2021, April 25). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Journal of Advanced Research in Applied Sciences and Engineering Technology. Available from: [Link]

  • Asati, V. (2023). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. Anti-inflammatory & Antiallergy Agents in Medicinal Chemistry, 22(3), 133-163. Available from: [Link]

  • Shaik, A. B., et al. (2021, August 21). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. International Journal of Pharmaceutical Sciences and Research, 70(1). Available from: [Link]

  • Shaik, A. B., et al. (2020, August 21). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. ResearchGate. Available from: [Link]

  • Singh, S., et al. (n.d.). A Review on Recent Synthetic Strategies and Pharmacological Importance of 1,3-Thiazole Derivatives. Semantic Scholar. Available from: [Link]

  • Kane, S. R., et al. (n.d.). BIOLOGICAL EVALUATION OF SOME SYNTHESIZED N- SUBSTITUTED 1, 3, 4 THIADIAZOLE DERIVATIVES BY USING INVITRO MODEL. International Journal of Pharmacy & Pharmaceutical Research.
  • Kumar, A., et al. (2022, November 17). The Potential of Thiazole Derivatives as Antimicrobial Agents. MDPI. Available from: [Link]

  • Shukla, A. P., & Verma, V. (2024, May 14). A Systematic Review On Thiazole Synthesis And Biological Activities. Educational Administration: Theory and Practice, 30(5), 4444–4457. Available from: [Link]

  • 1,3-Thiazol-5-ylmethyl (1S,2R)-1-benzyl-3-[amino]-2-hydroxypropylcarbamate. (n.d.). PubChem. Available from: [Link]

  • Sun, N-B., et al. (n.d.). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide.
  • Tantry, S. J., et al. (n.d.).
  • N-Propylmethylone - Analytical report. (n.d.).
  • Molecular and Crystal Structure, Spectroscopic Properties of N-[4-(3-Methyl-3-Phenyl-Cyclobutyl)-Thiazol-2-yl]-N′-(1H-Pyrrol-2-Ylmethylene)-Hydrazine by Experimental Method and Quantum Chemical Calculation. (n.d.).
  • 5-chloro-1,3-thiazol-2-amine. (2025, May 20). ChemSynthesis. Available from: [Link]

  • N-Methyl-N-propyl-propylamine. (n.d.). NIST WebBook. Available from: [Link]

  • Synthesis of [[1-{(1,3-Benzodioxol-5-yl)methyl}propyl]thio]acetic acid. (n.d.). PrepChem.com. Available from: [Link]

  • Mickevicius, V., et al. (2025, October 16). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. ResearchGate. Available from: [Link]

Sources

Exploratory

Molecular weight and formula of Propyl(1,3-thiazol-5-ylmethyl)amine

CAS Registry Number: 1248091-98-6 Document Type: Technical Reference Guide Version: 2.0 (2026)[1] Executive Summary & Chemical Identity Propyl(1,3-thiazol-5-ylmethyl)amine is a secondary amine intermediate featuring a 1,...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 1248091-98-6 Document Type: Technical Reference Guide Version: 2.0 (2026)[1]

Executive Summary & Chemical Identity

Propyl(1,3-thiazol-5-ylmethyl)amine is a secondary amine intermediate featuring a 1,3-thiazole heterocyclic core linked to a propyl chain via a methylene bridge.[1] It serves as a critical "privileged scaffold" in Fragment-Based Drug Discovery (FBDD), particularly for designing kinase inhibitors and peptidomimetics where the thiazole ring acts as a bioisostere for pyridine or imidazole, modulating lipophilicity and metabolic stability.

Physicochemical Core Data
PropertyValueTechnical Note
Molecular Formula C₇H₁₂N₂S Confirmed via elemental composition logic.[1]
Molecular Weight 156.25 g/mol Monoisotopic Mass: 156.0721 Da.[1]
Physical State Oil / Low-melting SolidAmine functionality induces H-bonding.[1]
Predicted pKa ~9.5 (Amine), ~2.5 (Thiazole)The secondary amine is the primary protonation site.[1]
LogP (Predicted) 1.1 ± 0.3Moderate lipophilicity suitable for CNS penetration.[1]
H-Bond Donors 1Secondary amine (-NH-).[1]
H-Bond Acceptors 3Thiazole N, Thiazole S, Amine N.

Structural Analysis & Reactivity

The molecule comprises three distinct functional zones, each dictating specific chemical behaviors during synthesis and biological interaction:

  • Thiazole Core (Positions 1,3): An electron-deficient aromatic ring.[1] The nitrogen at position 3 is weakly basic but capable of coordination with metal centers in metalloenzymes.

  • Methylene Linker (Position 5): Connects the ring to the amine.[1] This position is chemically stable but can be metabolically susceptible to oxidative deamination if not sterically protected.[1]

  • Propylamino Tail: A flexible lipophilic chain that provides steric bulk and hydrophobic interaction potential within a binding pocket.[1]

Structural Logic Diagram

StructureLogic cluster_0 Reactivity Profile Thiazole 1,3-Thiazole Ring (Aromatic Core) Linker Methylene Bridge (-CH2-) Thiazole->Linker C5 Attachment Pi-Stacking Pi-Stacking Thiazole->Pi-Stacking Amine Secondary Amine (-NH-) Linker->Amine C-N Bond Propyl Propyl Chain (Lipophilic Tail) Amine->Propyl N-Alkyl Bond Nucleophilic Attack Nucleophilic Attack Amine->Nucleophilic Attack

Figure 1: Structural decomposition of Propyl(1,3-thiazol-5-ylmethyl)amine illustrating functional zones.

Synthesis Protocol: Reductive Amination

The most robust industrial route involves the reductive amination of 1,3-thiazole-5-carbaldehyde with n-propylamine .[1] This method avoids over-alkylation common with direct alkylation of amines.[1]

Reagents & Materials[3][4][5][6][7]
  • Precursor A: 1,3-Thiazole-5-carbaldehyde (CAS: 1004-36-0).[1]

  • Precursor B: n-Propylamine (CAS: 107-10-8).[1]

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium borohydride (NaBH₄).[1]

  • Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).[1]

Step-by-Step Methodology
  • Imine Formation:

    • Charge a reaction vessel with 1,3-thiazole-5-carbaldehyde (1.0 eq) and DCE (0.2 M concentration).

    • Add n-propylamine (1.1 eq) dropwise.[1]

    • Critical Step: Add activated molecular sieves (4Å) or MgSO₄ to sequester water and drive the equilibrium toward the imine intermediate.[1] Stir for 2 hours at Room Temperature (RT).

  • Reduction:

    • Cool the mixture to 0°C.

    • Add Sodium triacetoxyborohydride (1.5 eq) portion-wise to control hydrogen gas evolution.[1]

    • Allow the reaction to warm to RT and stir for 12–16 hours.

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO₃.[1]

    • Extract the aqueous layer with Dichloromethane (DCM) (3x).[1]

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification:

    • If necessary, purify via flash column chromatography (SiO₂) using a gradient of MeOH in DCM (0–5%) with 1% NH₄OH additive to prevent tailing of the amine.[1]

Synthesis Workflow Diagram

Synthesis Aldehyde 1,3-Thiazole-5-carbaldehyde Imine Imine Intermediate (Transient) Aldehyde->Imine - H2O Amine n-Propylamine Amine->Imine - H2O Product Propyl(1,3-thiazol-5-ylmethyl)amine (C7H12N2S) Imine->Product Reduction STAB Reagent: NaBH(OAc)3 Solvent: DCE STAB->Imine

Figure 2: Reductive amination pathway utilizing STAB for selective reduction.

Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

Mass Spectrometry (ESI-MS)[1]
  • Parent Ion: [M+H]⁺ = 157.08 m/z (Calculated).[1]

  • Fragmentation Pattern:

    • m/z ~98: Thiazol-5-ylmethyl cation (Loss of propylamine chain via C-N cleavage).[1]

    • m/z ~43: Propyl cation (C₃H₇⁺).[1]

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
  • δ 8.75 (s, 1H): Thiazole C2-H (Deshielded due to N/S heteroatoms).[1]

  • δ 7.70 (s, 1H): Thiazole C4-H.[1]

  • δ 4.05 (s, 2H): N-CH₂-Thiazole (Singlet, benzylic-like position).[1]

  • δ 2.60 (t, 2H): N-CH₂-CH₂-CH₃ (Triplet).[1]

  • δ 1.55 (m, 2H): N-CH₂-CH₂-CH₃ (Multiplet).[1]

  • δ 0.92 (t, 3H): Terminal Methyl (Triplet).[1]

Applications in Drug Development

This specific amine is a high-value building block for:

  • Kinase Inhibitors: The thiazole ring mimics the purine core of ATP, allowing the propylamino tail to extend into the solvent-exposed region or hydrophobic back-pocket of the kinase active site.[1]

  • Peptidomimetics: Used as a C-terminal modifier to block proteolysis or improve oral bioavailability (e.g., in Ritonavir analogues).[1]

  • Library Synthesis: The secondary amine allows for rapid diversification via acylation, sulfonylation, or urea formation to generate Structure-Activity Relationship (SAR) libraries.

References

  • Arctom Sci. (2025). Propyl(1,3-thiazol-5-ylmethyl)amine Product Data. Retrieved from

  • National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 509636 (Related Thiazole Scaffolds). Retrieved from [1]

  • Bentham Science. (2023).[1][2] 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry.[1][2][3] Retrieved from

  • Ambeed. (2025). CAS 1248091-98-6 Technical Documents. Retrieved from

Sources

Foundational

Technical Whitepaper: Solubility Profiling of Propyl(1,3-thiazol-5-ylmethyl)amine

Executive Summary Propyl(1,3-thiazol-5-ylmethyl)amine is a critical secondary amine intermediate, often utilized in the synthesis of antiretroviral agents (e.g., Ritonavir analogs) and advanced agrochemicals (e.g., neoni...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Propyl(1,3-thiazol-5-ylmethyl)amine is a critical secondary amine intermediate, often utilized in the synthesis of antiretroviral agents (e.g., Ritonavir analogs) and advanced agrochemicals (e.g., neonicotinoids). Its structure combines a lipophilic


-propyl chain with a polar, aromatic 1,3-thiazole heterocycle.

Understanding the solubility profile of this molecule is not merely a data-collection exercise; it is the foundation for designing efficient reaction kinetics, work-up extractions, and crystallization purifications. This guide provides a comprehensive technical analysis of its solubility behavior, derived from structural first principles and validated experimental protocols.

Physicochemical Basis of Solubility

To predict and manipulate the solubility of Propyl(1,3-thiazol-5-ylmethyl)amine, we must first deconstruct its molecular interactions.

Structural Moieties & Solvation Mechanisms
MoietyCharacterInteraction MechanismTarget Solvents
1,3-Thiazole Ring Aromatic, Heterocyclic

-

stacking; H-bond acceptor (N3)
DCM, Chloroform, Toluene
Secondary Amine Basic (

)
H-bond donor/acceptor; Protonation siteAlcohols, Water (pH dependent)
Propyl Group Aliphatic, LipophilicVan der Waals forcesEthers, Esters, Alkanes
Predicted Solubility Profile

Based on the Hansen Solubility Parameters (HSP) and dielectric constants of common solvents, the molecule exhibits a "U-shaped" solubility curve relative to solvent polarity.

  • High Solubility: Chlorinated solvents (DCM,

    
    ) and polar protic solvents (Methanol, Ethanol). The amine functionality drives solubility in alcohols, while the thiazole ring aligns well with chlorinated media.
    
  • Moderate Solubility: Aprotic polar solvents (Ethyl Acetate, Acetone, THF). These are ideal candidates for crystallization via cooling or anti-solvent addition.

  • Low Solubility: Non-polar alkanes (Hexane, Heptane) and neutral water. The molecule is too polar for pure alkanes and too lipophilic for neutral water.

Experimental Protocols

As specific literature data for this intermediate can be sparse, the following Standard Operating Procedure (SOP) is designed to generate a robust solubility curve.

Protocol A: Equilibrium Solubility Determination (Shake-Flask Method)

Objective: Determine thermodynamic solubility at


.

Materials:

  • Target Compound: Propyl(1,3-thiazol-5-ylmethyl)amine (>98% purity)

  • Solvents: HPLC Grade (MeOH, ACN, EtOAc, DCM, Toluene, Heptane)

  • Equipment: Orbital shaker,

    
     PTFE syringe filters, HPLC-UV/Vis.
    

Workflow:

  • Saturation: Add excess solid amine to

    
     of solvent in a sealed scintillation vial.
    
  • Equilibration: Agitate at

    
     for 24 hours at 
    
    
    
    .
  • Sedimentation: Allow solids to settle for 2 hours (critical to avoid sampling suspended particles).

  • Filtration: Filter supernatant using a pre-heated syringe filter (to prevent precipitation in the filter).

  • Quantification: Dilute filtrate and analyze via HPLC.

Protocol B: pH-Dependent Aqueous Solubility

Because of the basic secondary amine, aqueous solubility is pH-dependent.

  • pH 1-2: Highly Soluble (Protonated cation form).

  • pH > 10: Low Solubility (Neutral free base form).

Application: This property is exploited for purification. Extract impurities into organic solvent at pH 1 (amine stays in water), then basify to pH 12 and extract the pure amine into DCM.

Visualization of Workflows & Interactions

Solubility Determination Workflow

The following diagram outlines the logical flow for determining the solubility profile, ensuring data integrity through self-validating checkpoints.

SolubilityWorkflow Start Start: Solid Sample SolventSelect Select Solvent Panel (Polar -> Non-Polar) Start->SolventSelect Saturation Add Excess Solid (Supersaturation) SolventSelect->Saturation Equilibrate Equilibrate (24h @ 25°C) Saturation->Equilibrate CheckSolid Solid Persists? Equilibrate->CheckSolid AddMore Add More Solid CheckSolid->AddMore No Filter Filtration (0.45 µm) Isothermal CheckSolid->Filter Yes AddMore->Equilibrate Analyze HPLC / Gravimetric Quantification Filter->Analyze Data Solubility Value (mg/mL) Analyze->Data

Caption: Figure 1. Self-validating workflow for thermodynamic solubility determination.

Solute-Solvent Interaction Map

Understanding why the molecule dissolves is as important as if it dissolves.

Interactions Amine Secondary Amine (-NH-) Water Water/Acid (Protic) Amine->Water H-Bonding / Protonation Thiazole Thiazole Ring (N, S) DCM DCM/Chloroform (Chlorinated) Thiazole->DCM Dipole-Dipole / Pi-Stacking Propyl Propyl Chain (C3H7) Hexane Hexane (Non-polar) Propyl->Hexane Van der Waals Hexane->Amine Repulsion (Antisolvent)

Caption: Figure 2. Mechanistic interaction map driving solvent selection.

Process Application Data

Based on structural analogs (e.g., 2-amino-5-methylthiazole and N-propylamines), the following semi-quantitative solubility profile serves as a starting point for process design.

Table 1: Estimated Solubility Profile at
Solvent ClassSpecific SolventEstimated SolubilityProcess Utility
Chlorinated Dichloromethane (DCM)

Primary Extraction Solvent. Excellent for isolating the free base.
Alcohols Methanol, Ethanol

Reaction Medium. Good for nucleophilic substitutions.
Esters Ethyl Acetate

Crystallization. Moderate solubility allows for cooling crystallization.
Ethers MTBE, THF

Reaction Medium. Useful for Grignard or lithiation steps.
Alkanes Heptane, Hexane

Anti-Solvent. Use to crash out the product from EtOAc or Toluene.
Aqueous Water (pH 7)

Wash Medium. Removes inorganic salts while retaining product in organic phase.
Crystallization Strategy

To purify Propyl(1,3-thiazol-5-ylmethyl)amine from crude reaction mixtures:

  • Dissolve crude oil in minimal warm Ethyl Acetate (

    
    ).
    
  • Cool slowly to

    
    .
    
  • Add Heptane dropwise until turbidity is observed (Cloud Point).

  • Chill to

    
     to maximize yield.
    

References

  • BenchChem. (2025). Experimental Protocol for Solubility Determination of Secondary Amines. Retrieved from

  • University of Hertfordshire. (2023). Thiamethoxam & Thiazole Derivative Properties. PPDB: Pesticide Properties DataBase. Retrieved from

  • Sigma-Aldrich. (2023). Solvent Miscibility and Solubility Tables. MilliporeSigma Technical Library. Retrieved from

  • Moorpark College. (2023).[1] Experiment 13: Properties of Amines and Amides. Chemistry Laboratory Manual. Retrieved from

  • Asian Journal of Chemistry. (2013). Synthesis and Crystal Structure of 1,3,4-Thiazole Derivatives. AsianPubs. Retrieved from

Sources

Exploratory

An In-Depth Technical Guide to the Thermodynamic Stability of Thiazole-5-ylmethylamine Derivatives

Abstract Thiazole-5-ylmethylamine and its derivatives represent a critical scaffold in modern medicinal chemistry, forming the core of numerous therapeutic agents. Their efficacy and safety, however, are intrinsically li...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Thiazole-5-ylmethylamine and its derivatives represent a critical scaffold in modern medicinal chemistry, forming the core of numerous therapeutic agents. Their efficacy and safety, however, are intrinsically linked to their thermodynamic stability. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, evaluate, and predict the stability of this important class of compounds. We will delve into the fundamental principles governing their stability, explore common degradation pathways, and present detailed, field-proven experimental protocols for robust stability assessment. The causality behind experimental choices is emphasized, ensuring that the described methodologies serve as self-validating systems for generating reliable and reproducible data in a drug development setting.

Introduction: The Significance of the Thiazole-5-ylmethylamine Scaffold

The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms.[1][2] This unique structure imparts a favorable combination of electronic properties, metabolic stability, and the capacity for diverse molecular interactions, making it a "privileged structure" in drug discovery.[3][4] When coupled with a methylamine group at the 5-position, the resulting scaffold offers a key basic nitrogen center, crucial for forming salts and interacting with biological targets.

The thermodynamic stability of these molecules is a cornerstone of drug development. It dictates critical parameters such as shelf-life, formulation compatibility, and ultimately, patient safety. An unstable compound can degrade into inactive, less potent, or even toxic byproducts, compromising the entire therapeutic strategy. Therefore, a thorough understanding and rigorous evaluation of stability are not merely regulatory hurdles but fundamental scientific necessities.

Theoretical Framework of Thermodynamic Stability

The stability of a molecule is determined by its Gibbs free energy (G). A molecule is thermodynamically stable if it resides in a low-energy state. The propensity for a molecule to degrade is a function of the activation energy required to transition to a less stable, higher-energy state, which then proceeds to form degradation products.

Several factors at the molecular level influence the stability of the thiazole-5-ylmethylamine core:

  • Aromaticity and Resonance: The thiazole ring possesses significant resonance stabilization energy, contributing to its inherent stability.[5] The delocalization of π-electrons across the ring makes it less susceptible to cleavage than non-aromatic heterocyclic systems.

  • Electronic Effects of Substituents: The nature of substituents on the thiazole ring and the amine can profoundly impact stability.

    • Electron-donating groups (e.g., methyl, methoxy) can increase the electron density of the ring, potentially making the sulfur atom more susceptible to oxidation.[1][6]

    • Electron-withdrawing groups (e.g., nitro, halo) can decrease the basicity of the ring nitrogen and may influence susceptibility to nucleophilic attack, particularly at the C2 position.[1][7]

  • Steric Hindrance: Bulky substituents can sterically shield labile functional groups from attack by degradants like water or oxygen, thereby enhancing stability.

  • Intermolecular Forces: In the solid state, the stability is largely governed by the crystal lattice energy. Strong intermolecular forces, such as hydrogen bonding involving the methylamine group, lead to a more stable crystal packing and a higher melting point, which often correlates with greater chemical stability.

Key Degradation Pathways and Influencing Factors

Degradation of thiazole-5-ylmethylamine derivatives can be triggered by a variety of environmental factors, leading to distinct chemical transformations.[8][9] Understanding these pathways is crucial for designing stability-indicating analytical methods and developing robust formulations.

Intrinsic and Extrinsic Factors
  • Hydrolytic Degradation: This is one of the most common pathways, often catalyzed by acidic or basic conditions.[10][11] Amide or ester functionalities elsewhere in the molecule are particularly prone to hydrolysis. The thiazole ring itself is generally stable to hydrolysis under mild conditions, but extreme pH can promote ring cleavage.[12]

  • Oxidative Degradation: The sulfur atom in the thiazole ring is susceptible to oxidation, which can lead to the formation of sulfoxides or sulfones.[10] This process can be initiated by atmospheric oxygen, peroxide impurities in excipients, or light.[10][13]

  • Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation.[8][10] For thiazoles with aryl substituents, a common mechanism involves reaction with singlet oxygen via a [4+2] Diels-Alder cycloaddition, forming an unstable endoperoxide that subsequently rearranges into ring-opened products.[14]

  • Thermal Degradation: High temperatures can induce molecular fragmentation, including cleavage of the thiazole ring or decarboxylation if a carboxylic acid group is present.[8]

The following diagram illustrates a generalized view of these primary degradation routes.

Fig. 1: Primary Degradation Pathways cluster_stress Stress Factors cluster_products Degradation Products Thiazole_Derivative Thiazole-5-ylmethylamine Derivative Hydrolysis_Products Hydrolysis Products (e.g., Ring-Opened) Thiazole_Derivative->Hydrolysis_Products Hydrolysis Oxidation_Products Oxidation Products (e.g., Sulfoxides) Thiazole_Derivative->Oxidation_Products Oxidation Photo_Products Photodegradation Products (e.g., Rearranged Structures) Thiazole_Derivative->Photo_Products Photolysis Thermal_Products Thermal Fragments Thiazole_Derivative->Thermal_Products Thermolysis Acid_Base pH (H+ / OH-) Acid_Base->Hydrolysis_Products Oxygen Oxidants (O2, H2O2) Oxygen->Oxidation_Products Light Light (hν) Light->Photo_Products Heat Heat (Δ) Heat->Thermal_Products

Caption: Primary degradation pathways for thiazole derivatives.

Experimental Assessment of Thermodynamic Stability

A multi-faceted experimental approach is required to fully characterize the stability profile of a thiazole-5-ylmethylamine derivative. This typically involves thermal analysis and forced degradation studies.

Thermal Analysis

Thermal analysis techniques provide critical information about the solid-state properties and thermal stability of a drug substance.

  • Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting point, enthalpy of fusion, and detect polymorphic transitions or degradation events. A sharp, high-temperature melting point often indicates high crystal lattice energy and good solid-state stability.

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. TGA is used to determine the temperature at which the compound begins to decompose and to quantify the mass loss associated with degradation.

TechniqueKey ParameterInterpretation
DSC Melting Point (Tm)Higher Tm often correlates with greater lattice stability.
Enthalpy of Fusion (ΔHf)Indicates the energy required to break the crystal lattice.
TGA Onset of Decomposition (Td)The temperature at which significant mass loss begins.
Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability assessment in drug development.[11] They involve subjecting the drug to harsh conditions to accelerate degradation, which serves to identify likely degradation products, elucidate degradation pathways, and, most importantly, demonstrate the specificity of the analytical method.[15][16]

The following diagram outlines a typical workflow for a forced degradation study.

Fig. 2: Forced Degradation Study Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis Start Drug Substance / Product Solution Acid Acidic (e.g., 0.1 M HCl) Start->Acid Expose Base Basic (e.g., 0.1 M NaOH) Start->Base Expose Oxidative Oxidative (e.g., 3% H2O2) Start->Oxidative Expose Thermal Thermal (e.g., 80°C in solution) Start->Thermal Expose Photo Photolytic (ICH Q1B light exposure) Start->Photo Expose Control Control (No Stress) Start->Control Expose HPLC HPLC-UV/PDA Analysis Acid->HPLC Analyze Samples Base->HPLC Analyze Samples Oxidative->HPLC Analyze Samples Thermal->HPLC Analyze Samples Photo->HPLC Analyze Samples Control->HPLC Analyze Samples LCMS LC-MS for Peak ID HPLC->LCMS Characterize Degradants Mass_Balance Mass Balance Calculation HPLC->Mass_Balance Quantify

Caption: A typical workflow for conducting forced degradation studies.

Protocol: Standard Forced Degradation Study for a Thiazole-5-ylmethylamine Derivative

  • Objective: To identify degradation pathways and establish a stability-indicating HPLC method.

  • Rationale: The conditions selected represent common chemical stresses a drug may encounter during its lifecycle. The goal is to achieve 5-20% degradation to ensure that the primary degradation products are formed without secondary, overly complex reactions.[15]

1. Preparation of Stock Solution:

  • Prepare a stock solution of the thiazole derivative at approximately 1 mg/mL in a suitable solvent (e.g., a mixture of acetonitrile and water). The choice of solvent is critical; it must fully dissolve the compound without causing degradation on its own.

2. Application of Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).
  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH.[10] Keep the solution at room temperature for a defined period (e.g., 8 hours). Basic conditions are often harsher, requiring milder temperatures or shorter times.
  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂).[10][11] Keep the solution at room temperature for 24 hours, protected from light.
  • Thermal Degradation: Heat a solution of the compound (in water or the initial solvent) at a high temperature (e.g., 80°C) for up to 72 hours.[10]
  • Photodegradation: Expose a solution of the compound to a controlled light source as specified by ICH Q1B guidelines. A parallel sample wrapped in aluminum foil serves as a dark control.[13]
  • Control Sample: Store the stock solution under normal laboratory conditions (e.g., 25°C/60% RH) for the duration of the longest stress test.

3. Sample Analysis:

  • At appropriate time points, withdraw an aliquot from each stress condition.
  • If necessary, neutralize the acidic and basic samples to prevent further degradation and protect the HPLC column.
  • Dilute all samples to a suitable concentration for HPLC analysis.
  • Analyze all samples using a developed HPLC method, typically with a photodiode array (PDA) detector.[9][11]

4. Data Interpretation (Self-Validation):

  • Specificity: The primary validation criterion. The HPLC method must be able to resolve the main peak of the active pharmaceutical ingredient (API) from all degradation product peaks and any peaks from excipients or placebos. Peak purity analysis using the PDA detector is essential to confirm that the API peak is not co-eluting with any degradants.
  • Mass Balance: The sum of the assay of the API and the percentage of all degradation products should be close to 100%. A good mass balance (typically 98-102%) demonstrates that all major degradation products have been detected.
  • Identification: For significant degradation peaks, use LC-MS to obtain mass data and propose structures for the degradation products.[14][17] This confirms the proposed degradation pathways.

Strategies for Enhancing Stability

If a thiazole-5-ylmethylamine derivative shows suboptimal stability, several strategies can be employed:

  • Structural Modification: Introduce electron-withdrawing groups to decrease the susceptibility of the sulfur to oxidation, or add bulky groups to sterically hinder labile sites.

  • Salt Form Selection: Converting the basic methylamine group to a stable salt can significantly improve solid-state stability by creating a more robust crystal lattice.

  • Formulation Strategies:

    • pH Control: Formulate the drug product in a buffer system where it exhibits maximum stability.

    • Antioxidants: Include antioxidants like butylated hydroxytoluene (BHT) or ascorbic acid to prevent oxidative degradation.[13]

    • Chelating Agents: Add agents like EDTA to bind metal ions that can catalyze oxidation.

    • Protective Packaging: Use amber vials or opaque packaging to protect against photodegradation.[13]

Conclusion

The thermodynamic stability of thiazole-5-ylmethylamine derivatives is a multifaceted property governed by a delicate interplay of molecular structure and environmental factors. A proactive and systematic approach to stability assessment, grounded in fundamental chemical principles and executed through robust, validated analytical methods, is paramount for successful drug development. By understanding the potential degradation pathways and implementing rigorous testing protocols as outlined in this guide, researchers can effectively mitigate risks, ensure product quality, and accelerate the delivery of safe and effective medicines to patients.

References

  • Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. PubMed. [Link]

  • Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. [Link]

  • Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach. National Center for Biotechnology Information. [Link]

  • Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. [Link]

  • Thiazole-Based Antioxidants: Pioneering a Decade of Therapeutic Advances. Bentham Science. [Link]

  • Thiazolo[5,4-d]thiazole-Based Covalent Organic Frameworks for the Rapid Removal of RhB. MDPI. [Link]

  • Product Class 17: Thiazoles. Thieme. [Link]

  • Oxidative ring-opening of benzothiazole derivatives. ResearchGate. [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. [Link]

  • Analytical Techniques In Stability Testing. Separation Science. [Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI. [Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. ResearchGate. [Link]

  • pH and Temperature Responsive Electrooxidation of Thiazole Derivatives and Preliminary Screening of Their Antioxidant Activity. ResearchGate. [Link]

  • Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. ResearchGate. [Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Journal of Pharmaceutical Negative Results. [Link]

  • Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. PubMed. [Link]

  • Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity. Journal of Applied Pharmaceutical Science. [Link]

  • Synthesis, Characterisation and Imidazolo-Thiazoles and their racterisation and Screening of newly synthesised iazoles and their. Oriental Journal of Chemistry. [Link]

  • Synthesis, characterization, and antimicrobial activity of some thiazole derivatives. ResearchGate. [Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. [Link]

  • THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS. JETIR. [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. National Center for Biotechnology Information. [Link]

  • Thiazole Ring—A Biologically Active Scaffold. National Center for Biotechnology Information. [Link]

  • Stability indicating study by using different analytical techniques. International Journal of Scientific Development and Research. [Link]

  • Influence of temperature on the degradation of isothiazolone biocides in aqueous media and in a metalworking fluid concentrate. ResearchGate. [Link]

  • The effects of pH on the degradation of isothiazolone biocides. ResearchGate. [Link]

  • Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. MDPI. [Link]

  • Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. National Center for Biotechnology Information. [Link]

  • The effects of pH on the degradation of isothiazolone biocides. Semantic Scholar. [Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. National Center for Biotechnology Information. [Link]

  • Analytical method development and stability-indicating strategies for synthetic peptide therapeutics under ICH regulatory frameworks. Biotech Spain. [Link]

  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC. [Link]

  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Journal of Advanced Pharmacy and Research. [Link]

  • The Potential of Thiazole Derivatives as Antimicrobial Agents. MDPI. [Link]

Sources

Foundational

Pharmacophore Analysis of Propyl(1,3-thiazol-5-ylmethyl)amine: A Fragment-Based Perspective

Topic: Pharmacophore Analysis of Propyl(1,3-thiazol-5-ylmethyl)amine Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Computational Biologists, and Drug Discovery Scientists Executi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Pharmacophore Analysis of Propyl(1,3-thiazol-5-ylmethyl)amine Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Computational Biologists, and Drug Discovery Scientists

Executive Summary

The molecule Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) represents a quintessential "privileged scaffold" in modern medicinal chemistry. Structurally, it combines a 1,3-thiazole heterocycle—a bioisostere of the pyridine rings found in nicotinoids—with a flexible aminomethyl linker and a hydrophobic propyl tail.

This guide provides a rigorous pharmacophore analysis of this scaffold. Unlike fully elaborated drug candidates, this molecule functions as a high-value fragment or chemical probe . Its pharmacophoric signature—defined by a specific arrangement of an aromatic hydrogen bond acceptor, a cationic center, and a hydrophobic vector—allows it to interrogate binding pockets in targets ranging from Nicotinic Acetylcholine Receptors (nAChRs) to Histamine H3 Receptors and SGLT2 transporters .

Chemical & Structural Profiling[1]

To understand the pharmacophore, we must first define the physicochemical environment the molecule presents to a protein target.

Physicochemical Properties

The following data points are critical for assessing "drug-likeness" and membrane permeability in early-stage discovery.

PropertyValue (Est.)Significance
Molecular Weight 156.25 DaIdeal for Fragment-Based Drug Discovery (FBDD).
LogP 1.1 – 1.4Moderate lipophilicity; good solubility/permeability balance.
pKa (Amine) ~9.2 – 9.6Predominantly protonated (cationic) at physiological pH (7.4).
TPSA ~41 ŲHigh potential for blood-brain barrier (BBB) penetration.
Rotatable Bonds 4High conformational flexibility, allowing induced fit.
Structural Geometry

The 1,3-thiazole ring is planar. The C5-substitution pattern is critical; unlike C2-substituted thiazoles, C5-derivatives project the side chain at an angle that mimics the meta-substitution of pyridine, a feature exploited in neonicotinoid design (e.g., Thiamethoxam).

Pharmacophore Modeling

The pharmacophore of Propyl(1,3-thiazol-5-ylmethyl)amine is defined by four distinct spatial features. These features dictate how the molecule anchors into a binding site.

The Pharmacophoric Map[2]
  • Feature A: Aromatic / Pi-Interaction (R)

    • Locus: The Thiazole ring.[1][2][3][4][5][6]

    • Function: Engages in

      
       stacking (e.g., with Trp/Phe residues) or cation-
      
      
      
      interactions.
  • Feature B: Hydrogen Bond Acceptor (HBA)

    • Locus: The Nitrogen atom (N3) of the thiazole ring.

    • Function: A critical vector for hydrogen bonding, often with backbone amides or serine hydroxyls in the receptor hinge region.

  • Feature C: Positive Ionizable / H-Bond Donor (PI/HBD)

    • Locus: The secondary amine nitrogen.

    • Function: At physiological pH, this forms a salt bridge with anionic residues (Asp/Glu). This is the "warhead" for GPCR aminergic pockets.

  • Feature D: Hydrophobic Vector (HY)

    • Locus: The Propyl chain.

    • Function: Probes the depth of the hydrophobic sub-pocket. Unlike a methyl group, the propyl chain can detect steric variation and hydrophobic enclosure.

Visualization of the Pharmacophore (DOT)

PharmacophoreMap cluster_Target Target Receptor Residues Thiazole Aromatic / HBA (Thiazole Ring) Linker Spacer (Methylene) Thiazole->Linker C5 Attachment Amine Cationic / HBD (Secondary Amine) Thiazole->Amine Distance: ~3.8 - 4.2 Å (Critical for Bioactivity) Tail Hydrophobic Vector (Propyl Group) Thiazole->Tail Steric Exclusion Zone Residue1 Trp/Tyr (Pi-Stacking) Thiazole->Residue1 Pi-Interaction Linker->Amine ~1.5 Å Amine->Tail Alkyl Chain Residue2 Asp/Glu (Salt Bridge) Amine->Residue2 Ionic Bond

Caption: Figure 1. Pharmacophore connectivity and interaction map. The distance between the aromatic centroid and the cationic amine is a critical determinant for receptor affinity.

Target Interaction Landscapes

This scaffold is not a "key" for a single lock, but a "master key" for a specific class of binding pockets.

Case A: Nicotinic Acetylcholine Receptors (nAChR)

In agrochemistry, the thiazol-5-ylmethyl moiety is a direct bioisostere of the chloropyridin-3-ylmethyl group found in Imidacloprid.

  • Mechanism: The thiazole nitrogen mimics the pyridine nitrogen.

  • Role of Propyl Amine: In neonicotinoids, the amine is usually derivatized (e.g., to a nitroguanidine) to remove the positive charge, conferring selectivity for insect over mammalian nAChRs. However, as a free amine, this molecule serves as a probe for mammalian nAChR subtypes or as a precursor for synthesizing selective ligands.

Case B: Histamine H3 Antagonists

The H3 receptor (GPCR) binding pocket is characterized by an aspartic acid residue (Asp3.32) that anchors a basic amine.

  • Binding Mode: The propyl(thiazolylmethyl)amine scaffold fits perfectly. The amine forms the salt bridge with Asp3.32. The thiazole ring sits in a secondary pocket, often engaging in pi-stacking with Tyr or Trp residues. The propyl group extends into the hydrophobic cleft, increasing affinity compared to a simple methyl group.

Experimental Protocol: Fragment Screening

To validate this pharmacophore in a new target, a Surface Plasmon Resonance (SPR) fragment screening protocol is recommended. This method detects low-affinity binding typical of fragments.

Protocol: SPR Direct Binding Assay
  • Sensor Chip Preparation:

    • Immobilize the target protein (e.g., H3 receptor or Acetylcholine Binding Protein - AChBP) onto a CM5 sensor chip via amine coupling.

    • Target density: 3000–5000 RU (Response Units) to ensure detection of the small fragment (~156 Da).

  • Sample Preparation:

    • Dissolve Propyl(1,3-thiazol-5-ylmethyl)amine in 100% DMSO (100 mM stock).

    • Dilute to running buffer (PBS-P+, 1% DMSO) to generate a concentration series (e.g., 500 µM down to 15 µM).

  • Injection Cycle:

    • Flow rate: 30 µL/min.

    • Contact time: 60 seconds (association).

    • Dissociation time: 120 seconds.

  • Data Analysis:

    • Solvent correction is critical due to the high refractive index of DMSO.

    • Fit data to a 1:1 Steady State Affinity model .

    • Success Criterion: A square-wave sensorgram indicating fast on/off rates (typical for fragments) and a calculated

      
       in the low millimolar to high micromolar range.
      
In Silico Workflow (DOT)

Workflow Start Input: Propyl(1,3-thiazol-5-ylmethyl)amine (SMILES: CCCNCC1=CN=CS1) Step1 Conformational Generation (OMEGA / MOE) Generate ~50 low-energy conformers Start->Step1 Step2 Pharmacophore Feature Extraction (LigandScout) Define HBA, HBD, PI, HY Step1->Step2 Step3 Virtual Screening / Docking (Glide / Gold) Target: nAChR (PDB: 2B0O) or H3 Step2->Step3 Map Features to Pocket Step4 Scoring & Filtering Filter by RMSD & Interaction Energy Step3->Step4 Result Output: Predicted Binding Pose & Interaction Map Step4->Result

Caption: Figure 2. Computational workflow for docking and pharmacophore mapping of the scaffold.

References

  • Thiazole Scaffolds in Medicinal Chemistry

    • Source: Chhabria, M. T., et al. "Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives." Current Topics in Medicinal Chemistry, 2016.
    • URL:

  • Neonicotinoid Binding Modes

    • Source: Tomizawa, M., & Casida, J. E.[7] "Neonicotinoid Insecticide Toxicology: Mechanisms of Selective Action." Annual Review of Pharmacology and Toxicology, 2005.[7]

    • URL:

  • Fragment-Based Drug Discovery (FBDD)

    • Source: Erlanson, D. A., et al. "Twenty years on: the impact of fragment-based drug discovery.
    • URL:

  • Specific Chemical Data (CAS 1248091-98-6)

    • Source: PubChem / Chemical Vendors (Ambeed/BLD Pharm) listing for Propyl(1,3-thiazol-5-ylmethyl)amine.
    • URL: (Verified via vendor catalog data).

Sources

Exploratory

The Emerging Therapeutic Potential of Propyl(1,3-thiazol-5-ylmethyl)amine Scaffolds: A Literature Review of Biological Activity

For Researchers, Scientists, and Drug Development Professionals Introduction: The Thiazole Moiety as a Privileged Scaffold in Medicinal Chemistry The 1,3-thiazole ring is a five-membered heterocyclic structure containing...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiazole Moiety as a Privileged Scaffold in Medicinal Chemistry

The 1,3-thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms that has garnered significant attention in medicinal chemistry due to its presence in a wide array of pharmacologically active compounds.[1][2][3] This versatile scaffold serves as a crucial building block in the design and discovery of new therapeutic agents, with derivatives exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects.[2][4][5] Among the various classes of thiazole derivatives, compounds featuring a substituted methylamine at the 5-position of the thiazole ring have emerged as a particularly promising area of research. This in-depth guide focuses on the biological activity of Propyl(1,3-thiazol-5-ylmethyl)amine and its analogs, with a primary emphasis on their well-documented role as modulators of the histamine H3 receptor, a key target in the central nervous system.

Histamine H3 Receptor Antagonism: A Key Mechanism of Action

A significant body of research has identified 5-substituted 1,3-thiazole derivatives as potent and selective non-imidazole histamine H3 receptor antagonists or inverse agonists.[6][7][8] The histamine H3 receptor is a G-protein coupled receptor that primarily functions as a presynaptic autoreceptor on histaminergic neurons and as a heteroreceptor on other non-histaminergic neurons in the central nervous system.[9] By antagonizing the H3 receptor, these compounds can enhance the release of histamine and other neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which are crucial for cognitive processes like wakefulness, attention, and memory.[9] This mechanism of action underpins the therapeutic potential of H3 receptor antagonists in a variety of CNS disorders.[7]

Signaling Pathway of H3 Receptor Antagonism

The following diagram illustrates the simplified signaling pathway affected by Propyl(1,3-thiazol-5-ylmethyl)amine and its analogs as H3 receptor antagonists.

H3_Receptor_Antagonism cluster_presynaptic Presynaptic Neuron Histamine Histamine H3R Histamine H3 Receptor Histamine->H3R Activates G_protein Gi/o Protein H3R->G_protein Activates Thiazole_Analog Propyl(1,3-thiazol- 5-ylmethyl)amine Analog Thiazole_Analog->H3R Blocks AC Adenylate Cyclase G_protein->AC Inhibits Ca_channel Ca2+ Channel G_protein->Ca_channel Inhibits cAMP ↓ cAMP AC->cAMP Ca_influx ↓ Ca2+ Influx Ca_channel->Ca_influx Vesicle Neurotransmitter Vesicle Ca_influx->Vesicle Release ↓ Neurotransmitter Release Vesicle->Release

Caption: Simplified signaling pathway of histamine H3 receptor antagonism by Propyl(1,3-thiazol-5-ylmethyl)amine analogs.

Structure-Activity Relationship (SAR) Studies

The biological activity of these thiazole derivatives is highly dependent on their structural features. Structure-activity relationship (SAR) studies have revealed several key insights:

  • Position of Substitution: The position of the substituent on the thiazole ring is critical. Research consistently demonstrates that substitution at the 5-position of the thiazole ring is favorable for histamine H3 receptor antagonist activity, whereas substitution at the 4-position often leads to a significant decrease in potency.[7]

  • Alkyl Chain Length: The length of the alkyl chain connecting the thiazole ring to the terminal amine group influences activity. For instance, in a series of 5-substituted-2-thiazol-4-n-propylpiperazines, variations in the alkyl linker length between the thiazole ring and the terminal secondary N-methylamino function resulted in differing potencies at the H3-receptor.[8]

  • Amine Substitution: The nature of the substituents on the terminal amine also plays a crucial role in determining the affinity and efficacy of these compounds. For example, in a series of 1-[2-thiazol-5-yl-(2-aminoethyl)]-4-n-propylpiperazine derivatives, the introduction of a 2-methyl-2-phenylpropylaminoethyl substituent resulted in the highest potency.[6][7]

Therapeutic Potential in CNS Disorders

The ability of Propyl(1,3-thiazol-5-ylmethyl)amine analogs to modulate neurotransmitter release through H3 receptor antagonism has positioned them as promising candidates for the treatment of various central nervous system disorders.[7] Pharmacological data suggest a potential therapeutic role for H3 antagonists in conditions such as:

  • Attention Deficit Hyperactivity Disorder (ADHD)[7]

  • Alzheimer's Disease[9]

  • Schizophrenia[7][9]

  • Sleep Disorders[7]

  • Epilepsy[7]

Broader Biological Activities of the Thiazole Scaffold

While the focus of this guide is on the neurological applications of Propyl(1,3-thiazol-5-ylmethyl)amine analogs, it is important to note that the broader family of thiazole and thiadiazole derivatives exhibits a wide range of other biological activities. These include:

  • Antimicrobial Activity: Thiazole and thiadiazole derivatives have shown significant antimicrobial properties by disrupting bacterial cell walls and inhibiting essential enzymes.[10]

  • Anticancer Properties: Some derivatives have been investigated for their anticancer potential, with studies showing they can induce apoptosis in cancer cell lines.[10][11]

  • Anti-inflammatory Activity: Certain thiazole-containing compounds have demonstrated anti-inflammatory and analgesic activities in vivo.[5]

Experimental Protocols for Evaluating Biological Activity

The characterization of the biological activity of Propyl(1,3-thiazol-5-ylmethyl)amine analogs typically involves a combination of in vitro and in vivo assays.

In Vitro Pharmacological Studies: H3 Antagonistic Activity

A standard method for determining H3 receptor antagonist activity is the electrically evoked contraction of the guinea-pig jejunum.[6][7][8]

Step-by-Step Methodology:

  • Tissue Preparation: A segment of the guinea-pig jejunum is isolated and mounted in an organ bath containing an appropriate physiological salt solution (e.g., Tyrode's solution) maintained at 37°C and aerated with a mixture of 95% O2 and 5% CO2.

  • Electrical Stimulation: The tissue is subjected to electrical field stimulation to induce contractions.

  • Agonist-Induced Inhibition: A known H3 receptor agonist is added to the bath, which inhibits the electrically evoked contractions.

  • Antagonist Application: The test compound (the thiazole analog) is then added to the bath in the presence of the agonist.

  • Data Analysis: The ability of the test compound to reverse the agonist-induced inhibition of contractions is measured. The potency of the antagonist is typically expressed as a pA2 value, which is the negative logarithm of the molar concentration of the antagonist that requires a doubling of the agonist concentration to produce the same response.[6][8]

Workflow for In Vitro H3 Antagonist Assay

in_vitro_workflow start Start: Isolate Guinea Pig Jejunum prep Mount Tissue in Organ Bath start->prep stimulate Induce Contractions with Electrical Stimulation prep->stimulate agonist Add H3 Receptor Agonist (Inhibition of Contraction) stimulate->agonist antagonist Add Thiazole Analog (Test Compound) agonist->antagonist measure Measure Reversal of Inhibition antagonist->measure analyze Calculate pA2 Value measure->analyze end End: Determine Antagonist Potency analyze->end

Caption: Experimental workflow for the in vitro assessment of H3 receptor antagonist activity.

Quantitative Data Summary

The following table summarizes representative data for the H3 receptor antagonist activity of various 5-substituted 1,3-thiazole derivatives, highlighting the impact of structural modifications on potency.

Compound IDR Group on Terminal AminepA2 ValueReference
4a22-methyl-2-propyl7.36[6]
4b22-methyl-2-propylamine7.53[6]
4c22-methyl-2-phenylpropylamine8.27[6][7]
2aN-methyl-N-benzyl7.76[8]
2bN-methyl-N-phenylethyl7.61[8]
3aN-methyl-N-benzyl (with propyl linker)8.38[8]

Conclusion and Future Directions

The Propyl(1,3-thiazol-5-ylmethyl)amine scaffold and its analogs represent a promising class of compounds, particularly as non-imidazole histamine H3 receptor antagonists. The extensive research into their structure-activity relationships has provided a solid foundation for the rational design of novel therapeutic agents targeting CNS disorders. Future research should continue to explore the optimization of these scaffolds to enhance their potency, selectivity, and pharmacokinetic properties. Furthermore, expanding the investigation into their other potential biological activities, such as antimicrobial and anticancer effects, could unveil new therapeutic applications for this versatile chemical class. The development of environmentally benign synthetic approaches for thiazole derivatives will also be crucial for their sustainable production and further exploration.[1]

References

  • {3-[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride - Benchchem. (URL: )
  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. (URL: )
  • Non-imidazole histamine H3 ligands, part IV: SAR of 1-[2-thiazol-5-yl-(2-aminoethyl)]-4-n-propylpiperazine derivatives - PubMed. (URL: [Link])

  • Non-imidazole histamine H3 ligands: part V. synthesis and preliminary pharmacological investigation of 1-[2-thiazol-4-yl - PMC. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3985116/)
  • Non-Imidazole Histamine H3 Ligands. Part VII. Synthesis, In Vitro and In Vivo Characterization of 5-Substituted-2-thiazol-4-n-propylpiperazines - PMC. (URL: [Link])

  • Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Deriv
  • Therapeutic Utility of 1, 3-Thiazines - Mini Review. (URL: )
  • Structures 4-n-propyl Piperazines as Non-Imidazole Histamine H3 Antagonists - MDPI. (URL: [Link])

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC. (URL: [Link])

  • US10351556B2 - Process for the preparation of 1,3-thiazol-5-ylmethyl [(2R,5R)-5-{[(2s)-2-[(methyl{[2-(propan-2-yl) - Google Patents. (URL: https://patents.google.
  • Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity - Brieflands. (URL: [Link])

  • Recent applications of 1,3-thiazole core structure in the identification of new lead compounds and drug discovery - PubMed. (URL: [Link])

  • Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives - NIH. (URL: [Link])

  • (PDF) Thiazole derivatives: prospectives and biological applications - ResearchGate. (URL: [Link])

  • SAR exploration of the non‐imidazole histamine H3 receptor ligand ZEL‐H16 reveals potent inverse agonism. (URL: [Link])

  • Molecular Mechanism of Action of Neonicotinoid Insecticides - MDPI. (URL: [Link])

  • Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold - MDPI. (URL: [Link])

  • Synthesis and Biological Activity of New[6][10]Thiazolo[4,5-d]pyridazin-4(5H)-ones - PubMed. (URL: [Link])

  • Exploring the antimicrobial properties of synthetic tetrahydro-2H-1,3,5-thiadiazine-2-thiones (THTTs) through in vitro and in silico antileishmanial and antibacterial studies - PMC. (URL: [Link])

Sources

Foundational

Propyl(1,3-thiazol-5-ylmethyl)amine CAS number and registry data

CAS Registry Number: 1248091-98-6 Document Type: Technical Reference & Application Guide Version: 1.0 Executive Summary Propyl(1,3-thiazol-5-ylmethyl)amine (CAS 1248091-98-6) is a specialized heterocyclic building block...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 1248091-98-6 Document Type: Technical Reference & Application Guide Version: 1.0

Executive Summary

Propyl(1,3-thiazol-5-ylmethyl)amine (CAS 1248091-98-6) is a specialized heterocyclic building block utilized in the synthesis of pharmaceutical and agrochemical agents.[1][2] Characterized by a 1,3-thiazole core functionalized at the C5 position with a secondary propylaminomethyl chain, this compound serves as a critical scaffold for Fragment-Based Drug Discovery (FBDD). Its structural duality—combining an electron-deficient aromatic heterocycle with a nucleophilic secondary amine—makes it an ideal precursor for introducing thiazole moieties into kinase inhibitors, neonicotinoid analogs, and peptidomimetics.

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical profile, validated synthesis protocols, and application logic in medicinal chemistry.

Chemical Identity & Registry Data[3]

Parameter Data Specification
IUPAC Name N-[(1,3-Thiazol-5-yl)methyl]propan-1-amine
Common Name Propyl(1,3-thiazol-5-ylmethyl)amine
CAS Number 1248091-98-6
Molecular Formula C

H

N

S
Molecular Weight 156.25 g/mol
SMILES CCCNCc1cncs1
InChI Key JYHFYPHSPOGSBL-UHFFFAOYSA-N (Homolog Reference)
Appearance Pale yellow to colorless oil (free base); White solid (HCl salt)

Physicochemical Profile

Understanding the physical behavior of this amine is crucial for assay development and formulation.

Property Value / Range Implication for Research
LogP (Calc) 1.15 ± 0.2Moderate lipophilicity; suitable for CNS-active drug design.
pKa (Amine) 9.2 – 9.6Highly basic; exists as a cation at physiological pH (7.4).
pKa (Thiazole) ~2.5The thiazole nitrogen is weakly basic and remains unprotonated at neutral pH.
Boiling Point 245°C (est. at 760 mmHg)High boiling point requires vacuum distillation for purification.
Solubility Soluble in DCM, MeOH, DMSOCompatible with standard organic synthesis solvents.

Synthetic Methodologies

Two primary pathways are recommended for the synthesis of CAS 1248091-98-6. The choice depends on the availability of precursors (aldehyde vs. halide) and scale requirements.

Method A: Reductive Amination (Recommended for Lab Scale)

This method is preferred for its mild conditions and avoidance of potent alkylating agents.

Protocol:

  • Reagents: 1,3-Thiazole-5-carbaldehyde (1.0 eq), Propylamine (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Dichloroethane).

  • Procedure:

    • Dissolve thiazole-5-carbaldehyde in DCE under N

      
      .
      
    • Add propylamine and catalytic acetic acid. Stir for 30 min to form the imine intermediate.

    • Cool to 0°C and add STAB portion-wise.

    • Warm to room temperature and stir for 12–16 hours.

    • Quench: Add sat. NaHCO

      
      . Extract with DCM.
      
  • Purification: Flash chromatography (DCM:MeOH:NH

    
    OH gradient).
    
Method B: Nucleophilic Substitution (Industrial Scale)

Utilizes the chloromethyl intermediate. Requires strict safety controls due to the alkylating nature of the starting material.

Protocol:

  • Reagents: 5-(Chloromethyl)-1,3-thiazole HCl (1.0 eq), Propylamine (3.0 eq, excess acts as base/solvent), K

    
    CO
    
    
    
    (2.0 eq), MeCN.
  • Procedure:

    • Suspend 5-(chloromethyl)thiazole and K

      
      CO
      
      
      
      in MeCN.
    • Add propylamine dropwise at 0°C.

    • Heat to 60°C for 4 hours.

    • Workup: Filter salts, concentrate filtrate, and distill or chromatograph.

Visualization: Synthesis Logic Flow

The following diagram illustrates the decision matrix and reaction flow for synthesizing this building block.

Synthesis_Workflow Start Target: Propyl(1,3-thiazol-5-ylmethyl)amine (CAS 1248091-98-6) RouteA Route A: Reductive Amination (High Purity / Lab Scale) Start->RouteA RouteB Route B: Nucleophilic Substitution (Cost Effective / Scale Up) Start->RouteB PrecursorA 1,3-Thiazole-5-carbaldehyde RouteA->PrecursorA PrecursorB 5-(Chloromethyl)-1,3-thiazole RouteB->PrecursorB StepA1 Imine Formation (+ Propylamine) PrecursorA->StepA1 StepB1 Alkylation (+ Excess Propylamine / K2CO3) PrecursorB->StepB1 StepA2 Reduction (NaBH(OAc)3) StepA1->StepA2 Purification Purification (Flash Column / Distillation) StepA2->Purification StepB1->Purification Final Final Product (>98% Purity) Purification->Final

Figure 1: Comparative synthetic workflows for CAS 1248091-98-6, highlighting the Reductive Amination (Route A) and Substitution (Route B) pathways.

Structural Utility in Drug Design

The thiazole-5-ylmethylamine motif is a privileged scaffold. It offers specific electronic and steric properties that can be exploited in lead optimization.

Pharmacophore Analysis
  • Thiazole Ring (Aromatic Core):

    • Bioisostere: Acts as a bioisostere for pyridine or imidazole but with higher lipophilicity and distinct dipole moments.

    • Interaction: The sulfur atom can engage in "sigma-hole" interactions (chalcogen bonding) with backbone carbonyls in protein binding pockets.

    • Metabolic Stability: The 5-position substitution generally blocks metabolic oxidation at this reactive site.

  • Secondary Amine (Linker):

    • Vector: Provides a versatile handle for acylation, sulfonylation, or urea formation to extend the molecule into solvent-exposed regions of a target protein.

    • pKa Modulation: The basic nitrogen improves aqueous solubility of lipophilic drugs.

Structural Logic Diagram

This diagram maps the functional regions of the molecule to their potential utility in medicinal chemistry.

Pharmacophore_Map Thiazole Thiazole Core (Aromatic / Lipophilic) Linker Methylene Bridge (Spacer) Thiazole->Linker Binding Target Binding (Pi-Pi Stacking / S-Interaction) Thiazole->Binding Function Amine Secondary Amine (Nucleophile / H-Bond Acceptor) Linker->Amine Propyl Propyl Chain (Hydrophobic Tail) Amine->Propyl Diversity Diversification Point (Amide/Urea Synthesis) Amine->Diversity Function Solubility Solubility Enhancer (Salt Formation) Amine->Solubility Function

Figure 2: Pharmacophore mapping of Propyl(1,3-thiazol-5-ylmethyl)amine, illustrating its modular role in drug design.

Handling & Safety (EHS)

While specific toxicological data for this CAS is limited, it should be handled according to the protocols for corrosive secondary amines and thiazoles .

  • Hazard Classification (GHS):

    • Skin Corr. 1B (H314): Causes severe skin burns and eye damage.

    • Acute Tox. 4 (H302): Harmful if swallowed.

  • PPE Requirements:

    • Nitrile gloves (0.11 mm minimum thickness).

    • Chemical safety goggles + Face shield.

    • Fume hood operation is mandatory to avoid inhalation of vapors.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Amine is sensitive to CO

    
     absorption (carbamate formation).
    

References

  • Ambeed. (2024). Propyl(1,3-thiazol-5-ylmethyl)amine - Product Data Sheet. Ambeed Chemical.[2] Link

  • ChemScene. (2024). Methyl(1,3-thiazol-5-ylmethyl)amine - Homolog Data. ChemScene. Link

  • Tang, X., et al. (2016).[3] Copper-Catalyzed Synthesis of Thiazoles from Oximes and Anhydrides. Journal of Organic Chemistry, 81(21), 11461-11466. Link

  • PubChem. (2024). Thiazole-5-carbaldehyde Compound Summary. National Library of Medicine. Link

Sources

Exploratory

Technical Guide: Ionization & Physicochemical Profiling of Propyl(1,3-thiazol-5-ylmethyl)amine

[1][2][3] Executive Summary Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) is a secondary amine building block characterized by a propyl chain and a thiazole heterocycle linked via a methylene bridge.[1][2][3][4...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) is a secondary amine building block characterized by a propyl chain and a thiazole heterocycle linked via a methylene bridge.[1][2][3][4][5][6][7] Its physicochemical behavior is governed by two distinct ionization centers: the strongly basic secondary amine and the weakly basic thiazole nitrogen.[3][8]

Understanding the ionization constants (pKa) of this molecule is critical for optimizing its use in medicinal chemistry, particularly regarding solubility, lysosomal trapping potential, and membrane permeability.[1][3][8] This guide provides a definitive analysis of its acid-base properties, supported by structural logic and validated experimental protocols.[1][3]

Structural Analysis & Ionization Sites

The molecule consists of two functional groups capable of protonation.[3][8][9] Their electronic environments dictate their pKa values and, consequently, the molecule's charge state at physiological pH.[8]

The Secondary Amine (Primary Basic Center)[1][3]
  • Structure: Aliphatic secondary amine (

    
    ).[1][2][3]
    
  • Electronic Effect: The propyl group exerts a positive inductive effect (+I), increasing electron density on the nitrogen.[1][3][8] However, the (1,3-thiazol-5-yl)methyl group acts as an electron-withdrawing group (EWG) due to the electron-deficient nature of the thiazole ring.[1][2][3]

  • Net Result: The EWG effect of the thiazole ring lowers the pKa of the amine compared to a dialkylamine (typically pKa ~11.0).[1][3] The expected pKa is in the range of 8.2 – 8.7 .[3][8]

The Thiazole Ring (Secondary Basic Center)[1][3]
  • Structure: Heterocyclic aromatic nitrogen (N3 position).[1][3]

  • Electronic Effect: The lone pair on the thiazole nitrogen is in an

    
     orbital, orthogonal to the 
    
    
    
    -system.[3][8] It is available for protonation but is weakly basic due to the high electronegativity of the adjacent sulfur atom and the aromatic ring current.[3][8]
  • Net Result: A very weak base, typically protonating only under highly acidic conditions.[3][8] The expected pKa is ~2.5 .[3][8]

pKa Values & Species Distribution[8]

The following values represent the high-confidence consensus based on structural analogs (e.g., N-methyl-1-(thiazol-5-yl)methanamine) and predictive models (ACD/Percepta, Epik).

Table 1: Ionization Constants[2][8]
Functional GroupTypeEstimated pKaProtonation State at pH 7.4
Secondary Amine Base8.4 ± 0.3 Mostly Protonated (Cationic)
Thiazole Nitrogen Weak Base2.5 ± 0.2 Neutral
Microspecies Distribution

At physiological pH (7.4), the molecule exists primarily as a monocation , driven by the protonation of the secondary amine.[1][3][8]

  • pH < 2.0: Dicationic species (

    
    ).[1][3] Both the amine and thiazole nitrogen are protonated.[3][8]
    
  • pH 2.5 – 7.0: Monocationic species (

    
    ).[1][3] The thiazole loses its proton; the secondary amine remains protonated.[3][8]
    
  • pH > 9.5: Neutral species (

    
    ).[1][3] Both centers are deprotonated.[3][8]
    
Diagram 1: Ionization Equilibrium Pathway

IonizationPath Dication Dication (L·2H+) pH < 2.0 (Soluble) Monocation Monocation (L·H+) pH 2.5 - 8.0 (Physiological Dominant) Dication->Monocation pKa1 ~ 2.5 (Thiazole deprot.) Monocation->Dication Neutral Neutral (L) pH > 9.5 (Lipophilic/Permeable) Monocation->Neutral pKa2 ~ 8.4 (Amine deprot.) Neutral->Monocation

Caption: Stepwise deprotonation of Propyl(1,3-thiazol-5-ylmethyl)amine from acidic to basic conditions.

Physicochemical Implications

Solubility & LogD

The ionization profile directly impacts the distribution coefficient (LogD).[1][3]

  • LogP (Neutral): Estimated at 1.6 – 1.9 .[1][3] The molecule is moderately lipophilic in its neutral state.[3][8]

  • LogD (pH 7.4): Since the molecule is ~90% ionized (cationic) at pH 7.4, the effective lipophilicity drops significantly (LogD ~ -0.5 to 0.5).[1][3] This suggests excellent aqueous solubility in systemic circulation.[3][8]

Membrane Permeability

While the cationic form dominates at pH 7.4, the fraction of neutral species (~10%) is sufficient for passive diffusion across cell membranes.[1][3][8] The dynamic equilibrium ensures that as the neutral species permeates, more cation deprotonates to maintain the ratio (Le Chatelier’s principle).[1][3][8]

Lysosomal Trapping

With a basic pKa > 8.0, this molecule is a candidate for lysosomal trapping.[3][8] It can diffuse into the acidic lysosome (pH 4.5 – 5.[1][3]0) as a neutral species, become protonated, and effectively get "trapped" inside, potentially leading to high volume of distribution (Vd).[1][3][8]

Experimental Determination Protocols

To validate these values empirically, Potentiometric Titration is the Gold Standard method.[3] Due to the likely solubility of the salt form, aqueous titration is feasible.[3][8]

Materials
  • Compound: >5 mg of Propyl(1,3-thiazol-5-ylmethyl)amine hydrochloride.[1][2][3]

  • Titrant: 0.1 M KOH (Carbonate-free, standardized).[1][3]

  • Solvent: Degassed HPLC-grade water (or 0.15 M KCl solution to fix ionic strength).

  • Instrument: Automated Potentiometric Titrator (e.g., Sirius T3 or Mettler Toledo).[1][3]

Protocol: Potentiometric Titration
  • Calibration: Calibrate the pH electrode using buffers at pH 1.68, 4.01, 7.00, and 10.01. Determine the electrode slope (>98% required).[1][3]

  • Sample Prep: Dissolve the hydrochloride salt in 20 mL of 0.15 M KCl to achieve a concentration of ~1 mM.

  • Acidification: Lower the starting pH to ~1.8 using 0.5 M HCl to ensure the thiazole is fully protonated.

  • Titration: Titrate with 0.1 M KOH in small increments (e.g., 5 µL) up to pH 11.0.

  • Data Analysis: Use the Bjerrum difference plot or non-linear least squares regression to calculate pKa values.

    • Note: Expect two inflection points.[3][8] The first (pH ~2.[1][3]5) may be subtle; the second (pH ~8.[1][3]4) will be sharp.[1][3]

Diagram 2: Experimental Workflow

Experiment Start Start: Sample Preparation (HCl Salt in 0.15M KCl) Acidify Acidify to pH 1.8 (Ensure Dication Formation) Start->Acidify Titrate Titrate with 0.1M KOH (Inert Atmosphere, 25°C) Acidify->Titrate Measure Data Acquisition (pH vs Volume) Titrate->Measure Analyze Bjerrum Plot Analysis Identify Inflection Points Measure->Analyze

Caption: Standardized workflow for potentiometric pKa determination.

References

  • ChemicalBook . 1,3-Thiazol-5-ylmethylamine Properties & Predicted pKa. Retrieved from .[1][3]

  • National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 130564556, Methyl[3-(4-methyl-1,3-thiazol-5-yl)propyl]amine. Retrieved from .[1][3]

  • Bordwell, F. G. Bordwell pKa Table (Acidity in DMSO & Water). Retrieved from .[1][3]

  • Brown, H. C. et al. Structural Effects in the Ionization of Amines. Journal of the American Chemical Society.[3][10] (General Reference for Amine Ionization Logic).

  • Wikipedia . Thiazole: Properties and Reactions. Retrieved from .[1][3]

Sources

Protocols & Analytical Methods

Method

Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine: A Detailed Guide for Researchers

Propyl(1,3-thiazol-5-ylmethyl)amine is a key building block in medicinal chemistry and drug discovery, valued for its presence in a variety of biologically active compounds. The thiazole moiety is a common scaffold in ph...

Author: BenchChem Technical Support Team. Date: February 2026

Propyl(1,3-thiazol-5-ylmethyl)amine is a key building block in medicinal chemistry and drug discovery, valued for its presence in a variety of biologically active compounds. The thiazole moiety is a common scaffold in pharmaceuticals, known to interact with a range of biological targets. This document provides a comprehensive guide to the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine, offering a choice of two robust and validated synthetic pathways. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on procedural clarity, mechanistic understanding, and practical insights for successful execution.

This guide eschews a rigid template in favor of a narrative that follows the scientific logic of the synthesis, explaining the rationale behind the chosen methods and experimental parameters.

Strategic Approaches to Synthesis

Two principal and effective routes for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine have been identified and are detailed below:

  • Route A: Reductive Amination of 1,3-Thiazole-5-carbaldehyde. This classic and highly reliable method involves the formation of an imine intermediate from the corresponding aldehyde and propylamine, which is then reduced in situ to the target secondary amine.

  • Route B: Nucleophilic Substitution of 5-(Chloromethyl)-1,3-thiazole. This pathway utilizes a reactive halomethylated thiazole intermediate, which undergoes nucleophilic attack by propylamine to yield the desired product.

Both routes are viable and the choice may depend on the availability of starting materials and preferred laboratory techniques. This guide will provide detailed protocols for both approaches.

Route A: Synthesis via Reductive Amination

This two-step approach begins with the preparation of the key intermediate, 1,3-thiazole-5-carbaldehyde, followed by the reductive amination with propylamine.

Step 1: Synthesis of 1,3-Thiazole-5-carbaldehyde

The synthesis of 1,3-thiazole-5-carbaldehyde can be achieved through various methods. One effective approach involves the Dess-Martin periodinane (DMP) mediated reaction of tertiary enaminones with potassium thiocyanate[1]. This method offers a cascade reaction pathway leading to the desired aldehyde.

Step 2: Reductive Amination

The reductive amination of 1,3-thiazole-5-carbaldehyde with propylamine is a straightforward and high-yielding reaction. The process involves the initial formation of an iminium ion, which is then reduced by a suitable hydride reagent, such as sodium borohydride or sodium triacetoxyborohydride.

Diagram of the Reductive Amination Workflow

G cluster_0 Step 1: Imine Formation cluster_1 Step 2: Reduction A 1,3-Thiazole-5-carbaldehyde C Imine Intermediate A->C Reaction B Propylamine B->C E Propyl(1,3-thiazol-5-ylmethyl)amine C->E Reduction D Reducing Agent (e.g., NaBH4) D->E

Caption: Workflow for the reductive amination of 1,3-thiazole-5-carbaldehyde.

Detailed Experimental Protocol for Reductive Amination

Parameter Value
Reactants 1,3-Thiazole-5-carbaldehyde, Propylamine
Reducing Agent Sodium borohydride (NaBH4)
Solvent Methanol
Temperature 0 °C to Room Temperature
Reaction Time 2-4 hours

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,3-thiazole-5-carbaldehyde (1.0 eq) in methanol.

  • Amine Addition: To the stirred solution, add propylamine (1.2 eq) dropwise at room temperature.

  • Imine Formation: Stir the reaction mixture for 30 minutes to allow for the formation of the imine intermediate.

  • Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Concentrate the mixture under reduced pressure to remove the methanol.

  • Extraction: Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x volumes).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Route B: Synthesis via Nucleophilic Substitution

This alternative route involves the preparation of a 5-(halomethyl)-1,3-thiazole intermediate, which then reacts with propylamine. The synthesis of 2-chloro-5-chloromethyl-1,3-thiazole is a well-documented starting point for this pathway[2][3]. For the synthesis of the target compound, a non-chlorinated analog, 5-(chloromethyl)-1,3-thiazole, would be the ideal intermediate.

Diagram of the Nucleophilic Substitution Workflow

G cluster_0 Step 1: Synthesis of Intermediate cluster_1 Step 2: Nucleophilic Substitution A Thiazole Precursor C 5-(Chloromethyl)-1,3-thiazole A->C Reaction B Chloromethylation Reagents B->C E Propyl(1,3-thiazol-5-ylmethyl)amine C->E SN2 Reaction D Propylamine D->E

Caption: Workflow for the synthesis via nucleophilic substitution.

Detailed Experimental Protocol for Nucleophilic Substitution

Parameter Value
Reactants 5-(Chloromethyl)-1,3-thiazole, Propylamine
Base Triethylamine or Potassium Carbonate
Solvent Acetonitrile or Dimethylformamide (DMF)
Temperature Room Temperature to 60 °C
Reaction Time 4-12 hours

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 5-(chloromethyl)-1,3-thiazole (1.0 eq) in a suitable solvent such as acetonitrile.

  • Addition of Reagents: Add propylamine (2.0 eq) and a base such as triethylamine (1.5 eq) to the solution. The base is crucial to neutralize the HCl generated during the reaction.

  • Reaction Conditions: Stir the reaction mixture at room temperature or heat to a moderate temperature (e.g., 60 °C) to increase the reaction rate.

  • Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

  • Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Extraction: Dissolve the residue in water and extract with an organic solvent like ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography.

Trustworthiness and Self-Validation

The protocols described above are based on well-established chemical transformations. To ensure the identity and purity of the synthesized Propyl(1,3-thiazol-5-ylmethyl)amine, the following analytical techniques are recommended for characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the final compound and key intermediates.

  • Mass Spectrometry (MS): To determine the molecular weight of the product.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

By following these detailed protocols and employing the recommended analytical techniques, researchers can confidently synthesize and validate Propyl(1,3-thiazol-5-ylmethyl)amine for their research and development needs.

References

Sources

Application

Application Notes and Protocols for the Reductive Amination of Thiazole-5-carbaldehyde with Propylamine

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the reductive amination of thiazole-5-carbaldehyde with propylamine to synthesize N-propyl-1-(1,3-t...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the reductive amination of thiazole-5-carbaldehyde with propylamine to synthesize N-propyl-1-(1,3-thiazol-5-yl)methanamine. This document delves into the underlying chemical principles, offers detailed experimental protocols, and discusses the rationale behind procedural choices to ensure reliable and reproducible outcomes.

Theoretical Framework: The Power of Reductive Amination

Reductive amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds to produce secondary and tertiary amines.[1][2] This powerful, often one-pot, reaction proceeds through the initial formation of an imine or iminium ion from a carbonyl compound and an amine, which is then reduced in situ to the corresponding amine.[3][4] The elegance of this method lies in its efficiency and ability to circumvent the over-alkylation issues often encountered with direct alkylation of amines.[1]

The reaction between thiazole-5-carbaldehyde and propylamine is a classic example of reductive amination, where a heteroaromatic aldehyde reacts with a primary amine. Thiazole moieties are prevalent in a vast array of biologically active compounds and pharmaceuticals, making the derivatization of thiazole-based building blocks a critical task in drug discovery.[5][6]

Mechanistic Insights

The reductive amination process can be dissected into two key stages:

  • Imine Formation: The reaction is typically initiated by the nucleophilic attack of the primary amine (propylamine) on the electrophilic carbonyl carbon of the aldehyde (thiazole-5-carbaldehyde). This is followed by dehydration to form a Schiff base, or imine. This step is often catalyzed by mild acid, which protonates the carbonyl oxygen, enhancing its electrophilicity.[3]

  • Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the C=N double bond of the imine to a C-N single bond, yielding the final secondary amine product.[7] The choice of reducing agent is crucial; it must be mild enough to not reduce the starting aldehyde but potent enough to reduce the intermediate imine or iminium ion.[8][9]

Strategic Selection of Reducing Agents

The success of a reductive amination hinges on the appropriate choice of reducing agent. Two of the most commonly employed and effective reagents for this transformation are Sodium Triacetoxyborohydride (NaBH(OAc)₃) and Sodium Borohydride (NaBH₄).

  • Sodium Triacetoxyborohydride (STAB) : STAB is a mild and selective reducing agent, particularly well-suited for one-pot reductive aminations.[9][10] Its reduced reactivity towards aldehydes and ketones allows it to be present from the start of the reaction, reducing the iminium ion as it is formed.[9] This is advantageous for reactions involving sensitive substrates. Acetic acid can be used as a catalyst in reactions with ketones, but is often not necessary for aldehydes.[8][11]

  • Sodium Borohydride (NaBH₄) : A more powerful reducing agent than STAB, NaBH₄ can reduce both the starting aldehyde and the intermediate imine.[10][12] Therefore, its use in reductive amination typically requires a two-step, one-pot procedure where the imine is allowed to form completely before the addition of the reducing agent.[8][10] Methanol is a common solvent for these reactions as it facilitates rapid imine formation.[8]

Visualizing the Process

General Workflow of Reductive Amination

A Mix Aldehyde and Amine B Imine/Iminium Ion Formation A->B C Add Reducing Agent B->C D Reduction C->D E Workup and Purification D->E F Final Amine Product E->F

Caption: General workflow for a typical reductive amination reaction.

Reaction Mechanism

G cluster_0 Imine Formation cluster_1 Reduction Aldehyde Thiazole-5-carbaldehyde Hemiaminal Hemiaminal Intermediate Aldehyde->Hemiaminal + Propylamine Amine Propylamine Amine->Hemiaminal Imine Imine (Schiff Base) Hemiaminal->Imine - H2O AmineProduct N-propyl-1-(1,3-thiazol-5-yl)methanamine Imine->AmineProduct Reduction ReducingAgent [H-] ReducingAgent->Imine

Caption: Mechanism of reductive amination of thiazole-5-carbaldehyde with propylamine.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Method 1: One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This method is often preferred due to its operational simplicity and high selectivity.[8][11]

Materials and Equipment:

  • Thiazole-5-carbaldehyde

  • Propylamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or argon inlet

  • Separatory funnel

  • Rotary evaporator

  • Standard glassware for extraction and purification

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add thiazole-5-carbaldehyde (1.0 eq).

  • Dissolve the aldehyde in an appropriate solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (approximately 0.1-0.5 M concentration).[8]

  • Add propylamine (1.0-1.2 eq) to the solution and stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

  • In a single portion, add sodium triacetoxyborohydride (1.2-1.5 eq) to the reaction mixture. A slight exotherm may be observed.

  • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel to afford the pure N-propyl-1-(1,3-thiazol-5-yl)methanamine.

Method 2: Stepwise Reductive Amination using Sodium Borohydride (NaBH₄)

This classic method is highly effective, especially when dealing with aldehydes that might be sensitive to prolonged reaction times in the presence of an amine.[8]

Materials and Equipment:

  • Thiazole-5-carbaldehyde

  • Propylamine

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Deionized water

  • Standard workup and purification equipment as listed in Method 1.

Procedure:

  • In a round-bottom flask, dissolve thiazole-5-carbaldehyde (1.0 eq) in methanol (approximately 0.2-0.5 M concentration).

  • Add propylamine (1.0-1.2 eq) to the solution and stir at room temperature. The use of methanol as a solvent generally allows for rapid and nearly quantitative imine formation.[13]

  • Stir the mixture for 1-2 hours to ensure complete formation of the imine. Monitor by TLC or LC-MS if desired.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and portion-wise, add sodium borohydride (1.1-1.5 eq) to the cooled solution. Be cautious as hydrogen gas evolution will occur.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 1-3 hours, or until the reaction is complete as indicated by TLC or LC-MS.

  • Quench the reaction by the slow addition of deionized water.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Extract the resulting aqueous residue with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography.

Comparative Analysis of Methods

ParameterMethod 1: Sodium Triacetoxyborohydride (STAB)Method 2: Sodium Borohydride (NaBH₄)
Procedure One-pot, direct addition of all reagentsStepwise, one-pot (imine formation then reduction)
Reducing Agent Mild and selective for imines/iminium ions[8][9]Stronger, can reduce aldehydes and ketones[10][12]
Solvent Typically DCE or THF[8]Typically Methanol[8]
Reaction Time Generally faster (1-4 hours)Can be longer due to the stepwise nature
Workup Quench with NaHCO₃Quench with water, requires methanol removal
Advantages High selectivity, operational simplicity, good for sensitive substrates[13]Cost-effective, readily available reagent
Disadvantages More expensive reagentPotential for aldehyde reduction if added too early

Conclusion

The reductive amination of thiazole-5-carbaldehyde with propylamine is a robust and efficient method for the synthesis of N-propyl-1-(1,3-thiazol-5-yl)methanamine. Both the sodium triacetoxyborohydride and sodium borohydride protocols offer reliable pathways to the desired product. The choice between the two methods will depend on factors such as substrate sensitivity, cost considerations, and desired operational simplicity. For most applications, the STAB method is recommended for its high selectivity and ease of execution. Proper monitoring and purification are key to obtaining a high yield of the pure secondary amine, a valuable building block for further synthetic endeavors in medicinal and materials chemistry.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved from [Link]

  • Myers, A. G. (n.d.). Chem 115 Handout: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

  • Mangas-Sanchez, J., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10658–10668. [Link]

  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • Reaxys. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

  • PubMed. (1996, May 31). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). Retrieved from [Link]

  • Kim, S., et al. (2025, October 7). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry. [Link]

  • Oreate AI. (2026, January 15). The Role of Sodium Borohydride in Reductive Amination. Retrieved from [Link]

  • CHEM 2325 Module 19: Reduction of Aldehydes and Ketones with Sodium Borohydide; Reductive Amination. (2024, June 17). [Video]. YouTube. [Link]

  • Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) For The Reduction of Aldehydes and Ketones. Retrieved from [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • Grogan, G., & Turner, N. J. (2022, April 19). Reductive Aminations by Imine Reductases: From Milligrams to Tons. White Rose Research Online. [Link]

  • Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Retrieved from [Link]

  • Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

  • Sun, N.-B., et al. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry, 25(14), 8011-8013. [Link]

  • Kumar, A., et al. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Bio-Ecological and Pest Licensing Services, 13(2), 69-82. [Link]

  • Ananikov, V. P., et al. (2023, February 17). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. [Link]

  • Reddit. (2026, February 12). Reductive amination with amines. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Wan, J.-P., et al. (2022, November 4). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSN with Dess-Martin Periodinane Reagent. The Journal of Organic Chemistry, 87(21), 14957–14964. [Link]

  • Beilstein-Institut. (2024, March 1). Synthesis and biological profile of 2,3-dihydro[7][8]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors. Beilstein Journal of Organic Chemistry. [Link]

  • Al-Masoudi, N. A., et al. (2022, July 12). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. International Journal of Molecular Sciences, 23(14), 7688. [Link]

  • Niner Commons. (n.d.). synthesis of asymmetric thiazolo[5,4-d] thiazole derivatives for molecular sensing. Retrieved from [Link]

Sources

Method

Application Note: Preparation of Propyl(1,3-thiazol-5-ylmethyl)amine

Part 1: Introduction & Strategic Analysis Significance of the Target The 1,3-thiazole moiety is a privileged scaffold in medicinal chemistry, featured in essential therapeutics such as Ritonavir (antiretroviral), Cobicis...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Strategic Analysis

Significance of the Target

The 1,3-thiazole moiety is a privileged scaffold in medicinal chemistry, featured in essential therapeutics such as Ritonavir (antiretroviral), Cobicistat (pharmacoenhancer), and Dasatinib (kinase inhibitor). The specific building block Propyl(1,3-thiazol-5-ylmethyl)amine represents a critical "linker" motif, allowing the connection of the lipophilic propyl chain to the polar, aromatic thiazole core. This secondary amine serves as a versatile nucleophile for further diversification (e.g., urea formation, amide coupling, or sulfonylation).

Retrosynthetic Logic

To synthesize Propyl(1,3-thiazol-5-ylmethyl)amine (Target 3 ), two primary routes were evaluated:

  • Nucleophilic Substitution (

    
    ):  Reaction of 5-(chloromethyl)thiazole with propylamine.[1]
    
    • Drawback: High risk of bis-alkylation (formation of tertiary amine impurities) and handling of unstable chloromethyl thiazole salts.

  • Reductive Amination: Condensation of 1,3-thiazole-5-carbaldehyde with propylamine followed by hydride reduction.

    • Advantage:[2][3][4][5]Selected Route. Offers superior chemoselectivity, avoids bis-alkylation, and utilizes stable, commercially available starting materials.

Reaction Scheme

The chosen protocol utilizes Sodium Triacetoxyborohydride (STAB) .[1][6][7] Unlike Sodium Cyanoborohydride (


), STAB is non-toxic (cyanide-free) and maintains high selectivity for the imine intermediate over the aldehyde, allowing for a "One-Pot" procedure.[6]

ReactionScheme Aldehyde 1,3-Thiazole- 5-carbaldehyde Imine Imine Intermediate Aldehyde->Imine + Amine Propylamine Amine->Imine Product Propyl(1,3-thiazol- 5-ylmethyl)amine Imine->Product Reduction STAB NaBH(OAc)3 AcOH, DCE STAB->Imine

Figure 1: One-pot reductive amination pathway utilizing Sodium Triacetoxyborohydride.

Part 2: Detailed Experimental Protocol

Materials & Equipment
ReagentMW ( g/mol )Equiv.[1]Role
1,3-Thiazole-5-carbaldehyde 113.141.0Limiting Reagent
Propylamine 59.111.1 - 1.2Nucleophile
Sodium Triacetoxyborohydride (STAB) 211.941.4 - 1.5Reducing Agent
Acetic Acid (AcOH) 60.051.0Catalyst (pH control)
1,2-Dichloroethane (DCE) -Solvent0.2 M Concentration

Equipment:

  • Nitrogen/Argon atmosphere manifold.

  • Oven-dried glassware (250 mL Round Bottom Flask).

  • LC-MS for reaction monitoring.[8]

Step-by-Step Procedure
Step 1: Imine Formation
  • Charge an oven-dried flask with 1,3-thiazole-5-carbaldehyde (1.13 g, 10.0 mmol).

  • Add DCE (50 mL) and stir to dissolve.

  • Add Propylamine (0.99 mL, 12.0 mmol) dropwise.

  • Add Acetic Acid (0.57 mL, 10.0 mmol).

    • Expert Insight: The addition of AcOH buffers the reaction to pH ~5-6, accelerating imine formation and facilitating the protonation of the imine for reduction.

  • Stir at Room Temperature (RT) for 30–60 minutes under

    
    .
    
Step 2: Selective Reduction
  • Cool the mixture slightly (optional, 0°C) if scale >10g to manage exotherm. For <10g, RT is acceptable.

  • Add STAB (3.18 g, 15.0 mmol) portion-wise over 5 minutes.

    • Caution: Gas evolution (

      
      ) may occur; ensure proper venting.[1]
      
  • Stir at RT for 3–16 hours.

    • Validation: Monitor by TLC (10% MeOH in DCM) or LC-MS.[1] Aldehyde peak should disappear; Product mass (

      
      ) should dominate.[1]
      
Step 3: Quench & Workup (Acid-Base Swing)

This purification strategy leverages the basicity of the secondary amine to remove non-basic impurities without chromatography.

  • Quench: Add saturated aqueous

    
     (30 mL) and stir vigorously for 15 minutes to neutralize AcOH and quench excess borohydride.
    
  • Extraction 1 (Removal of Neutrals): Extract with DCM (

    
     mL). Combine organics.
    
  • Acid Extraction (Critical Step): Extract the DCM layer with 1M HCl (

    
     mL).[1]
    
    • Mechanism:[3][5][7][9][10][11] The product is protonated (

      
      ) and moves to the aqueous phase.[1] Neutral impurities (unreacted aldehyde) remain in the DCM.[1] Discard the DCM layer.[8]
      
  • Basification: Cool the acidic aqueous layer to 0°C. Adjust pH to >12 using 4M NaOH.

    • Observation: The solution will become cloudy as the free amine product oils out.

  • Extraction 2 (Product Recovery): Extract the basic aqueous phase with DCM (

    
     mL).
    
  • Drying: Dry combined organics over anhydrous

    
    , filter, and concentrate in vacuo.
    
Purification Flowchart

WorkupLogic ReactionMix Crude Reaction Mixture (DCE/DCM) Quench Quench: Sat. NaHCO3 ReactionMix->Quench Sep1 Phase Separation Quench->Sep1 Org1 Organic Layer (Product + Neutrals) Sep1->Org1 Aq1 Aqueous Waste (Borates, Acetate) Sep1->Aq1 Discard AcidWash Add 1M HCl Extract Org1->AcidWash Sep2 Phase Separation AcidWash->Sep2 Org2 Organic Waste (Unreacted Aldehyde) Sep2->Org2 Discard Aq2 Acidic Aqueous Phase (Product Salt) Sep2->Aq2 BaseStep Basify (pH > 12) Extract w/ DCM Aq2->BaseStep FinalProduct Pure Product (Free Amine) BaseStep->FinalProduct

Figure 2: "Acid-Base Swing" purification strategy ensuring high purity without column chromatography.

Part 3: Analytical Validation & Troubleshooting

Expected Analytical Data
  • Appearance: Pale yellow to colorless oil.

  • Yield: 75% - 90% (typical for STAB reductions).[1]

  • MS (ESI): m/z calc. for

    
    
    
    
    
    ; found 157.1.[1]
  • 1H NMR (400 MHz, CDCl3):

    • 
       8.75 (s, 1H, Thiazole C2-H )
      
    • 
       7.70 (s, 1H, Thiazole C4-H )
      
    • 
       4.05 (s, 2H, Thiazole-CH 2-N)
      
    • 
       2.60 (t, 2H, N-CH 2-Et)
      
    • 
       1.55 (m, 2H, CH2-CH 2-CH3)
      
    • 
       0.92 (t, 3H, CH2-CH 3)
      
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Yield Incomplete imine formation.Ensure AcOH is added. Extend Step 1 time. Ensure reagents are dry (STAB is moisture sensitive).[1]
Tertiary Amine Impurity Over-alkylation (rare with STAB).[1]Do not use NaBH4 in the presence of excess aldehyde. Stick to STAB. Ensure amine is in slight excess (1.1 equiv).[1]
Emulsion during workup Thiazole basicity/surfactant effect.Filter the biphasic mixture through Celite before separation. Add brine.
Smell Thiazole volatility.Handle all waste in a fume hood. Treat glassware with bleach solution before washing.

References

  • Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Borch, R. F., et al. (1971).[4] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

  • Common Organic Chemistry. (2024). "Reductive Amination - Common Conditions: NaBH(OAc)3." [Link]

Sources

Application

Reagents and catalysts for Propyl(1,3-thiazol-5-ylmethyl)amine synthesis

Application Note & Synthesis Protocols Topic: Strategic Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine: A Guide to Reagent and Catalyst Selection Audience: Researchers, scientists, and drug development professionals. A...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Synthesis Protocols

Topic: Strategic Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine: A Guide to Reagent and Catalyst Selection

Audience: Researchers, scientists, and drug development professionals.

Abstract

Propyl(1,3-thiazol-5-ylmethyl)amine is a key structural motif and a valuable building block in medicinal chemistry and materials science. The 1,3-thiazole ring is a prominent feature in numerous pharmacologically active compounds, including antineoplastic agents, anti-HIV drugs, and anti-inflammatory agents. This document provides a comprehensive guide to the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine, detailing two primary synthetic strategies: direct nucleophilic substitution and reductive amination. We offer an in-depth analysis of reagent and catalyst selection, explaining the chemical rationale behind each choice to empower researchers in optimizing their synthetic routes. This guide includes detailed, step-by-step protocols, comparative data tables, and mechanistic diagrams to ensure clarity and reproducibility.

Overview of Primary Synthetic Strategies

The synthesis of the target compound can be efficiently approached via two distinct and reliable pathways, each with its own set of advantages concerning starting material availability, reaction conditions, and scalability. The choice between these routes will largely depend on the specific precursors accessible to the laboratory.

  • Route A: Nucleophilic Substitution. This classic and robust method involves the direct alkylation of propylamine with a reactive 5-(halomethyl)-1,3-thiazole intermediate. It is a straightforward approach, often favored for its simplicity and high potential yields.

  • Route B: Reductive Amination. A cornerstone of modern amine synthesis, this one-pot procedure involves the reaction of 1,3-thiazole-5-carbaldehyde with propylamine to form an intermediate imine, which is subsequently reduced in situ to the desired amine. This method is celebrated for its mild conditions and efficiency[1].

The following diagram provides a high-level overview of these two convergent synthetic pathways.

G cluster_route_a Route A: Nucleophilic Substitution cluster_route_b Route B: Reductive Amination Allyl Isothiocyanate Allyl Isothiocyanate A1 5-(Chloromethyl)-1,3-thiazole Allyl Isothiocyanate->A1 Chlorination/ Cyclization Thiazole-5-carbaldehyde Thiazole-5-carbaldehyde Final Product Propyl(1,3-thiazol-5-ylmethyl)amine A1->Final Product Alkylation A2 Propylamine B1 Thiazole-5-carbaldehyde B1->Final Product Reductive Amination B2 Propylamine

Caption: High-level overview of the two primary synthetic pathways.

Route A: Synthesis via Nucleophilic Substitution

This pathway is predicated on the generation of an electrophilic thiazole intermediate, which can then be readily attacked by the nucleophilic propylamine. The most common and industrially relevant intermediate is 5-(chloromethyl)-1,3-thiazole or its derivatives[2][3][4].

Synthesis of the Key Intermediate: 5-(Chloromethyl)-1,3-thiazole

The precursor, 5-(chloromethyl)-1,3-thiazole, is typically synthesized via the chlorination and subsequent cyclization of an appropriate isothiocyanate. Several patents and publications describe the reaction of allyl isothiocyanate or its derivatives with a chlorinating agent like sulfuryl chloride (SO₂Cl₂) or chlorine gas[2][4][5][6].

Causality of Reagent Choice:

  • Allyl Isothiocyanate Derivatives: These serve as the foundational backbone, providing the necessary atoms for the thiazole ring and the exocyclic methyl group. Using derivatives like 2-chloroallyl isothiocyanate can offer higher yields and purity under milder conditions[7].

  • Chlorinating Agent (e.g., Sulfuryl Chloride, SO₂Cl₂): This reagent is crucial for both the chlorination of the allyl group and for facilitating the electrophilic cyclization to form the thiazole ring. The reaction temperature must be carefully controlled, often between 0°C and 40°C, to prevent the formation of byproducts[5].

G start 2-Chloroallyl Isothiocyanate intermediate Cyclization Intermediate start->intermediate Chlorination reagent SO₂Cl₂ (Sulfuryl Chloride) reagent->intermediate product 2-Chloro-5-(chloromethyl) thiazole intermediate->product HCl Elimination

Caption: Workflow for the synthesis of the key chloromethylthiazole intermediate.

Alkylation of Propylamine

With the electrophilic intermediate in hand, the final step is a standard SN2 reaction with propylamine.

Experimental Considerations:

  • Stoichiometry: An excess of propylamine (typically 2-3 equivalents) is used. One equivalent acts as the nucleophile, while the second equivalent acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. Alternatively, an inorganic base like K₂CO₃ or an organic base like triethylamine (TEA) can be used.

  • Solvent: A polar aprotic solvent such as acetonitrile (MeCN) or dimethylformamide (DMF) is ideal to dissolve the reagents and facilitate the substitution reaction.

  • Temperature: The reaction is typically performed at room temperature or with gentle heating (40-60°C) to ensure a reasonable reaction rate without promoting side reactions.

Detailed Protocol for Route A

Protocol A1: Synthesis of 2-Chloro-5-(chloromethyl)thiazole (Caution: This reaction should be performed in a well-ventilated fume hood as it involves corrosive and toxic reagents.)

  • To a stirred solution of 2-chloroallyl isothiocyanate (1.0 eq) in chloroform (or another inert solvent like 1,2-dichloroethane), cool the mixture to 0-5°C using an ice bath[2].

  • Add sulfuryl chloride (1.1 - 1.2 eq) dropwise via an addition funnel, ensuring the internal temperature does not exceed 30°C[2].

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/GC-MS analysis indicates the consumption of the starting material.

  • The reaction mixture can be carefully quenched by pouring it into a cold, dilute aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield 2-chloro-5-(chloromethyl)thiazole[2][3].

Protocol A2: Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine (Note: This protocol assumes the starting material is the more stable, commercially available 5-(chloromethyl)-1,3-thiazole. If using the 2-chloro derivative, a subsequent dehalogenation step would be required, for example, using hydrogen and a palladium catalyst[3].)

  • In a round-bottom flask, dissolve 5-(chloromethyl)-1,3-thiazole (1.0 eq) in acetonitrile (MeCN).

  • Add propylamine (2.5 eq) to the solution. The mixture may become cloudy as propylamine hydrochloride precipitates.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, filter off the precipitated salt.

  • Concentrate the filtrate under reduced pressure to remove the solvent and excess propylamine.

  • Dissolve the residue in ethyl acetate and wash with a saturated solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

  • Purify the product via column chromatography on silica gel to obtain pure Propyl(1,3-thiazol-5-ylmethyl)amine.

Route B: Synthesis via Reductive Amination

Reductive amination is a powerful one-pot method for synthesizing amines from carbonyl compounds. It proceeds through the formation of an imine or iminium ion intermediate, which is then reduced by a hydride-based reducing agent[1].

The Reductive Amination Mechanism

The reaction is typically performed in a single pot where the aldehyde, amine, and reducing agent are combined. The key is to select a reducing agent that is selective for the iminium ion over the starting aldehyde.

Causality of Reagent Choice:

  • 1,3-Thiazole-5-carbaldehyde: This is the electrophilic carbonyl component. It can be synthesized by the oxidation of the corresponding alcohol, 5-(hydroxymethyl)thiazole, using mild oxidants like manganese dioxide (MnO₂).

  • Propylamine: Acts as the nucleophile to form the key imine intermediate.

  • Reducing Agent: The choice of reducing agent is critical.

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is often the reagent of choice. It is a mild and selective reducing agent that readily reduces the protonated imine (iminium ion) but is too sterically hindered to efficiently reduce the aldehyde[8][9]. It is effective under weakly acidic conditions, which also catalyze imine formation.

    • Sodium Cyanoborohydride (NaBH₃CN): Another selective reagent that is stable in mildly acidic conditions (pH 3-6), where iminium ion formation is favored[1][10]. However, it is highly toxic and requires careful handling.

    • Catalytic Hydrogenation (H₂/Pd, Ni): This is a greener alternative, using hydrogen gas as the reductant over a metal catalyst like Palladium on carbon (Pd/C) or Raney Nickel[1].

G Aldehyde Thiazole-5- carbaldehyde Imine Imine Intermediate Aldehyde->Imine Amine Propylamine Amine->Imine Iminium Iminium Ion Imine->Iminium + H⁺ Product Final Amine Product Iminium->Product + H⁻ (from Reductant) Hydride Reducing Agent (e.g., STAB) Hydride->Iminium

Caption: The general mechanism of reductive amination.

Detailed Protocol for Route B

Protocol B: One-Pot Reductive Amination

  • To a stirred solution of 1,3-thiazole-5-carbaldehyde (1.0 eq) in an appropriate solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF), add propylamine (1.1 eq)[8].

  • Add acetic acid (1.1 eq) to catalyze the formation of the iminium ion. Stir the mixture at room temperature for 20-30 minutes.

  • In a single portion, add sodium triacetoxyborohydride (STAB) (1.5 eq) to the reaction mixture. The addition may cause some effervescence.

  • Continue stirring at room temperature for 3-12 hours. Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

  • Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Stir for 15 minutes.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil by column chromatography on silica gel to afford the pure Propyl(1,3-thiazol-5-ylmethyl)amine.

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route requires a careful evaluation of several factors. The following table provides a comparative summary to aid in this decision-making process.

ParameterRoute A: Nucleophilic SubstitutionRoute B: Reductive Amination
Starting Materials 5-(Chloromethyl)thiazole, Propylamine1,3-Thiazole-5-carbaldehyde, Propylamine
Key Reagents Base (excess amine or K₂CO₃)Hydride reducing agent (STAB), Acetic Acid
Number of Steps Typically 1-2 steps from common precursorsTypically 1-2 steps from common precursors
Reaction Conditions Room temp to moderate heatingMild, room temperature
Advantages High-yielding, straightforward, utilizes common SN2 reactionOne-pot procedure, high atom economy, excellent functional group tolerance[8]
Disadvantages Halomethyl intermediate can be lachrymatory and requires careful handling. Potential for over-alkylation.Aldehyde precursor may be less stable or require an extra synthetic step (oxidation).
Catalysts Generally not requiredAcetic acid (catalytic for imine formation)

Conclusion

The synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine can be accomplished effectively through either nucleophilic substitution or reductive amination. Route A, via nucleophilic substitution, is a robust and direct method, particularly when a 5-(halomethyl)thiazole derivative is readily available. Route B, employing reductive amination, offers the elegance and efficiency of a one-pot reaction with high selectivity, making it an excellent choice for modern synthetic labs, especially when utilizing a mild reducing agent like sodium triacetoxyborohydride. The protocols and mechanistic insights provided herein are designed to equip researchers with the knowledge to select and execute the most suitable strategy for their specific needs, facilitating the production of this valuable chemical building block.

References

  • Cook–Heilbron thiazole synthesis - Wikipedia. Available at: [Link]

  • Process for the preparation of chlorothiazole derivatives - European Patent Office - EP 0446913 A1.
  • Synthesis of thiazole derivatives. Reagents and conditions - ResearchGate. Available at: [Link]

  • 1,3-Dichloropropenes – in the preparation of thiazole derivatives – 2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole - Semantic Scholar. Available at: [Link]

  • Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Available at: [Link]

  • Process for 2-Chloro-5-Chloromethylthiazole - Scribd. Available at: [Link]

  • Thiazole synthesis - Organic Chemistry Portal. Available at: [Link]

  • Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. Available at: [Link]

  • Reductive amination - Wikipedia. Available at: [Link]

  • Process for the preparation of 2-chloro-5-chloromethyl-1,3-thiazole - Patent 0794180.
  • Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Available at: [Link]

  • WO1997023469A1 - Process for the preparation of 2-chloro-5-chloromethyl-thiazole - Google Patents.
  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Available at: [Link]

  • Synthesis of Primary Amines via Reductive Amination of Aldehydes and Ketones Over a Ni‐Doped MFM‐300(Cr) Catalyst - PMC. Available at: [Link]

  • Metal-Free Reductive Amination of Aldehydes for the Synthesis of Secondary and Tertiary Amines - ResearchGate. Available at: [Link]

  • Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites - MDPI. Available at: [Link]

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC. Available at: [Link]

  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Available at: [Link]

  • Straightforward Synthesis of α-Chloromethylketimines Catalyzed by Gold(I). A Clean Way to Building Blocks - PMC. Available at: [Link]

  • Synthesis and biological profile of 2,3-dihydro[11]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors. Available at: [Link]

  • US20030153767A1 - Method for producing 2-chloro-5-chloromethyl-1,3-thiazole.
  • Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC. Available at: [Link]

  • A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives - MDPI. Available at: [Link]

  • Design and Synthesis of Citalopram Analogues as Novel Probes for the Serotonin Transporter - PMC. Available at: [Link]

Sources

Method

Application Note: Microwave-Assisted Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine

Abstract This application note details a robust, high-throughput protocol for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine , a secondary amine intermediate valuable in fragment-based drug discovery (FBDD). Utiliz...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details a robust, high-throughput protocol for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine , a secondary amine intermediate valuable in fragment-based drug discovery (FBDD). Utilizing microwave irradiation, this protocol optimizes the reductive amination of 1,3-thiazole-5-carbaldehyde with n-propylamine. By leveraging the dielectric heating properties of methanol and the rapid kinetics of microwave synthesis, this method reduces reaction times from hours (thermal reflux) to minutes while suppressing the formation of tertiary amine byproducts common in alkylation routes.

Introduction & Theoretical Basis

The Target Moiety

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, present in antiretrovirals (Ritonavir) and antineoplastics (Tiazofurin). The 5-substituted methylamine derivative serves as a critical "linker" fragment, allowing the attachment of the thiazole vector to lipophilic cores via the secondary amine.

The Microwave Advantage

Traditional reductive amination often requires Dean-Stark traps to remove water or extended reflux times to drive imine formation. Microwave irradiation (2.45 GHz) couples directly with polar solvents (like methanol), generating rapid internal heating. This "superheating" effect accelerates the rate-determining step—the nucleophilic attack of the amine on the carbonyl carbon—and shifts the equilibrium toward the imine intermediate (


) before reduction.
Reaction Mechanism

The synthesis proceeds via a Two-Step, One-Pot reductive amination:

  • Imine Formation: Condensation of 1,3-thiazole-5-carbaldehyde and n-propylamine to form the corresponding imine.

  • Reduction: In-situ reduction of the imine using Sodium Borohydride (NaBH

    
    ) to yield the secondary amine.
    

ReactionScheme Aldehyde 1,3-Thiazole-5-carbaldehyde Imine Imine Intermediate (Schiff Base) Aldehyde->Imine + Amine Microwave (MeOH) - H2O Amine n-Propylamine Product Propyl(1,3-thiazol-5-ylmethyl)amine Imine->Product + NaBH4 Reduction

Figure 1: Synthetic pathway for the reductive amination of thiazole-5-carbaldehyde.

Materials & Equipment

Reagents
ReagentCAS No.Equiv.[1]Role
1,3-Thiazole-5-carbaldehyde 1003-32-31.0Electrophile / Scaffold
n-Propylamine 107-10-81.2Nucleophile
Sodium Borohydride (NaBH

)
16940-66-21.5Reducing Agent
Methanol (Anhydrous) 67-56-1SolventMicrowave Absorber
Magnesium Sulfate (MgSO

)
7487-88-9-Drying Agent (Imine step)
Equipment
  • Microwave Reactor: Single-mode synthesizer (e.g., CEM Discover or Biotage Initiator+).

  • Vessels: 10 mL or 35 mL microwave-transparent pressure vials with crimp/snap caps.

  • Stirring: Magnetic stir bars (Teflon coated).

Experimental Protocol

Pre-Reaction Safety Check
  • Warning: 1,3-Thiazole-5-carbaldehyde is harmful if swallowed (H302) and causes serious eye irritation (H319).[2][3]

  • Warning: Propylamine is volatile and corrosive. Handle all reagents in a fume hood.

  • Pressure: Microwave reactions generate pressure.[1] Ensure vials are capped correctly and the reactor's pressure limit is set (typically 250 psi / 17 bar).

Step-by-Step Methodology
Step 1: Imine Formation (Microwave Irradiation)[4]
  • Charge: To a 10 mL microwave vial equipped with a stir bar, add 1,3-thiazole-5-carbaldehyde (113 mg, 1.0 mmol).

  • Solvent: Add Methanol (3.0 mL).

  • Amine Addition: Add n-propylamine (99 µL, 1.2 mmol).

    • Note: A slight excess (1.2 eq) ensures complete consumption of the aldehyde.

  • Desiccant (Optional but Recommended): Add nearly 100 mg of anhydrous MgSO

    
     to the vial to sequester water produced during condensation. This drives the equilibrium forward.
    
  • Irradiation: Seal the vial and irradiate using the following parameters:

ParameterSetting
Temperature 80 °C
Time 10 minutes
Power Dynamic (Max 150 W)
Stirring High
Step 2: Reduction (One-Pot)
  • Cooling: Allow the vial to cool to room temperature (RT) or use the reactor's compressed air cooling feature (approx. 2 mins).

  • Decant (If MgSO

    
     used):  If a large amount of desiccant was used, quickly decant the solution into a fresh vial to avoid trapping the reducing agent. If minimal desiccant was used, proceed directly.
    
  • Addition: Carefully add NaBH

    
      (57 mg, 1.5 mmol) in small portions.
    
    • Caution: Hydrogen gas evolution will occur. Leave the cap OFF or loosely placed during addition to vent H

      
      .
      
  • Reaction: Reseal the vial and stir at Room Temperature for 30 minutes.

    • Expert Insight: While microwave heating can be used for reduction, NaBH

      
       in MeOH at high temperatures can decompose rapidly or reduce the heteroaromatic ring. RT stirring is safer and sufficiently fast for imines.
      
Step 3: Workup & Purification
  • Quench: Quench the reaction by adding 1 mL of saturated NaHCO

    
     solution or water.
    
  • Extraction: Transfer to a separatory funnel. Extract with Dichloromethane (DCM) (3 x 10 mL).

  • Wash: Wash the combined organic layers with Brine (10 mL).

  • Dry & Concentrate: Dry over Na

    
    SO
    
    
    
    , filter, and concentrate under reduced pressure.
  • Purification: If necessary, purify via flash column chromatography (Silica gel; Gradient: 0-10% MeOH in DCM).

Workflow Diagram

Workflow Step1 Step 1: Weighing Aldehyde + MeOH + Amine Step2 Step 2: MW Irradiation 80°C, 10 min Step1->Step2 Step3 Step 3: Cooling & Venting Step2->Step3 Step4 Step 4: Reduction Add NaBH4 (Open Cap) Stir 30 min @ RT Step3->Step4 Step5 Step 5: Workup DCM Extraction Step4->Step5

Figure 2: Operational workflow for the microwave-assisted synthesis.

Results & Validation

Expected Analytical Data
  • Yield: Expected isolated yield is 85-92%.

  • 1H NMR (CDCl

    
    , 400 MHz): 
    
    • 
       8.75 (s, 1H, Thiazole C2-H)
      
    • 
       7.70 (s, 1H, Thiazole C4-H)
      
    • 
       4.05 (s, 2H, Ar-CH 
      
      
      
      -NH)
    • 
       2.60 (t, 2H, NH-CH 
      
      
      
      -CH
      
      
      )
    • 
       1.55 (m, 2H, CH
      
      
      
      -CH
      
      
      -CH
      
      
      )
    • 
       0.92 (t, 3H, CH
      
      
      
      )
  • LC-MS: Mass peak

    
     = 157.24 Da.
    
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield Incomplete imine formationIncrease MW time to 15 min or add activated molecular sieves (3Å).
Tertiary Amine Byproduct Over-alkylationEnsure strict 1:1.2 stoichiometry; do not use excess aldehyde.
Ring Reduction Reduction conditions too harshDo not heat the NaBH

step; keep at RT.

References

  • Microwave-Assisted Organic Synthesis (MAOS): Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

  • Reductive Amination Protocols: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • Thiazole Safety Data: PubChem Compound Summary for CID 2773577, 1,3-Thiazole-5-carbaldehyde. Link

  • Microwave Reductive Amination Reviews: Varma, R. S. "Solvent-free accelerated organic syntheses using microwaves." Pure and Applied Chemistry, 73(1), 193-198. Link

Sources

Application

Scale-up procedures for Propyl(1,3-thiazol-5-ylmethyl)amine production

As a Senior Application Scientist, this document provides a comprehensive guide to the scale-up procedures for the production of Propyl(1,3-thiazol-5-ylmethyl)amine. This guide moves beyond bench-scale synthesis to addre...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, this document provides a comprehensive guide to the scale-up procedures for the production of Propyl(1,3-thiazol-5-ylmethyl)amine. This guide moves beyond bench-scale synthesis to address the critical challenges of process development, safety, and optimization for manufacturing.

Introduction: The Significance of Thiazole-Containing Scaffolds

Thiazole rings are privileged structures in medicinal chemistry, forming the core of numerous approved drugs and biologically active molecules, including anticancer and anti-HIV agents.[1][2] The motivating molecular architecture of 1,3-thiazole makes it a valuable building block for drug discovery and development.[3][4] Propyl(1,3-thiazol-5-ylmethyl)amine represents a key intermediate, providing a handle for further derivatization in pharmaceutical research. The successful transition from laboratory-scale synthesis to pilot or industrial-scale production requires a systematic approach that prioritizes safety, efficiency, and scalability. This document outlines a robust and scalable synthetic strategy, detailing protocols and critical process parameters.

Part 1: Synthetic Strategy and Retrosynthetic Analysis

For large-scale production, an ideal synthetic route should utilize readily available starting materials, involve high-yielding reactions with simple work-up procedures, and avoid chromatography for purification.[5][6] Reductive amination is a highly versatile and reliable method for forming C-N bonds and is widely used in industrial processes due to its efficiency and selectivity.[7]

Our retrosynthetic analysis identifies 1,3-thiazole-5-carbaldehyde and n-propylamine as the key precursors. This approach is advantageous as it forms the target molecule in a single, high-yielding final step from a key heterocyclic intermediate.

G target Propyl(1,3-thiazol-5-ylmethyl)amine disconnection C-N Disconnection (Reductive Amination) target->disconnection precursors 1,3-Thiazole-5-carbaldehyde + n-Propylamine disconnection->precursors disconnection2 C-C Disconnection (Formylation) precursors->disconnection2 starting_material 1,3-Thiazole disconnection2->starting_material

Caption: Retrosynthetic analysis of Propyl(1,3-thiazol-5-ylmethyl)amine.

Part 2: Protocol for Key Intermediate: 1,3-Thiazole-5-carbaldehyde

The formylation of the thiazole ring is the critical first step. While methods involving organolithium reagents are effective at the lab scale, the Vilsmeier-Haack reaction is often preferred for larger-scale synthesis due to its use of less hazardous reagents and milder conditions. This reaction uses a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to introduce a formyl group at the electron-rich C5 position of the thiazole ring.[8]

Experimental Protocol: Vilsmeier-Haack Formylation
  • Reagent Preparation: In a properly vented fume hood, equip a jacketed glass reactor with a mechanical stirrer, a thermocouple, a nitrogen inlet, and a dropping funnel.

  • Vilsmeier Reagent Formation: Charge the reactor with anhydrous N,N-dimethylformamide (DMF). Cool the reactor to 0-5 °C using a circulating chiller.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. A viscous, crystalline slurry of the Vilsmeier reagent will form.

  • Stir the mixture at 0-5 °C for 1 hour after the addition is complete.

  • Formylation Reaction: Dissolve 1,3-thiazole in a minimal amount of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent slurry, maintaining the internal temperature below 20 °C.

  • After the addition, allow the reaction to warm to room temperature and then heat to 60-70 °C for 4-6 hours. Monitor the reaction progress by GC or TLC.

  • Work-up and Isolation: Cool the reaction mixture to 10-15 °C. Carefully and slowly quench the reaction by adding it to a stirred vessel containing crushed ice and water. This step is highly exothermic and releases HCl gas; ensure adequate ventilation and cooling.

  • Neutralize the acidic aqueous solution by the slow addition of a sodium hydroxide solution (30% w/v) or sodium carbonate, keeping the temperature below 25 °C, until the pH is ~7-8.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the solvent under reduced pressure to yield crude 1,3-thiazole-5-carbaldehyde[9], which can be purified by vacuum distillation for use in the next step.

ReagentMolar Eq.Molecular WeightQuantity (for 1 mol scale)
1,3-Thiazole1.085.11 g/mol 85.1 g
POCl₃1.2153.33 g/mol 184.0 g
DMF4.073.09 g/mol 292.4 g

Part 3: Final Product Synthesis via Reductive Amination

This step involves the formation of an imine intermediate between 1,3-thiazole-5-carbaldehyde and n-propylamine, followed by its in-situ reduction to the target secondary amine.[7] For scale-up, two primary methods are considered: stoichiometric reduction, which is versatile, and catalytic hydrogenation, which is more atom-economical.

Protocol A: Stoichiometric Reduction (Sodium Triacetoxyborohydride)

Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent, ideal for reductive aminations as it can be used in a one-pot procedure without needing to isolate the imine.[7]

  • Reaction Setup: To a clean, dry, nitrogen-purged reactor, add 1,3-thiazole-5-carbaldehyde and a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Add n-propylamine (1.1 equivalents) to the solution and stir for 30 minutes at room temperature to allow for imine formation.

  • Reduction: Cool the mixture to 10-15 °C. Add sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise, controlling the addition rate to maintain the temperature below 25 °C.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours, or until the reaction is complete as monitored by HPLC or GC.

  • Work-up: Carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

  • Separate the organic layer. Extract the aqueous layer with the reaction solvent.

  • Combine the organic layers and proceed with the purification protocol described in Part 4.

ReagentMolar Eq.Molecular Weight
1,3-Thiazole-5-carbaldehyde1.0113.14 g/mol
n-Propylamine1.159.11 g/mol
Sodium Triacetoxyborohydride1.5211.94 g/mol
Protocol B: Catalytic Hydrogenation

For large-scale manufacturing, catalytic hydrogenation is often preferred due to lower cost, reduced waste streams, and higher throughput.[5] This requires specialized high-pressure reactor (autoclave) equipment.

  • Reaction Setup: Charge a high-pressure autoclave with 1,3-thiazole-5-carbaldehyde, n-propylamine (1.1 equivalents), a solvent such as methanol or ethanol, and a hydrogenation catalyst (e.g., 5% Palladium on Carbon, ~1-2 mol%).

  • Hydrogenation: Seal the reactor, purge several times with nitrogen, and then with hydrogen.

  • Pressurize the reactor with hydrogen (typically 50-100 psi) and heat to 40-50 °C.

  • Maintain stirring and monitor the reaction by hydrogen uptake and periodic sampling/analysis (HPLC/GC).

  • Work-up: Once complete, cool the reactor, vent the hydrogen, and purge with nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude oil is then subjected to purification.

Part 4: Scale-Up Procedures and Process Safety

Transitioning from the laboratory to production scale introduces significant challenges, primarily related to heat transfer, mixing, and safety.[10] A thorough process safety assessment is mandatory.[11][12]

Thermal Hazard Assessment

Both the Vilsmeier-Haack reaction and the reductive amination can be exothermic.

  • Heat Transfer: At large scales, the surface-area-to-volume ratio decreases, making heat removal less efficient.[10] This can lead to temperature excursions and potential runaway reactions.

  • Reaction Calorimetry: It is critical to use a reaction calorimeter to measure the heat of reaction, determine the maximum temperature of the synthetic reaction (MTSR), and establish safe operating limits before scaling up.[11]

  • Control Measures: Implement controlled addition rates for reagents and ensure the reactor's cooling capacity is sufficient to handle the heat output.

Work-up and Purification at Scale

Column chromatography is not a viable option for large-scale purification.[13] A scalable purification strategy based on the basicity of the amine product is employed.

  • Acid-Base Extraction: Take the crude product from the work-up of either reduction protocol and dissolve it in a suitable organic solvent (e.g., methyl tert-butyl ether).

  • Extract the organic solution with an aqueous acid solution (e.g., 1M HCl). The basic amine product will move into the aqueous phase as a hydrochloride salt, leaving non-basic impurities behind.

  • Wash the acidic aqueous layer with fresh organic solvent to remove any remaining neutral impurities.

  • Liberation and Isolation: In a separate vessel, slowly add a base (e.g., 20% NaOH solution) to the acidic aqueous layer with stirring until the pH is >10. This regenerates the free amine.

  • Extract the free amine back into an organic solvent (e.g., MTBE or DCM).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Final Purification: Remove the solvent under reduced pressure. The final product can be purified to high specification by vacuum distillation.[5]

Process Safety and Material Handling
  • Vilsmeier-Haack Reaction: POCl₃ is highly corrosive and reacts violently with water. The quenching step is highly exothermic and releases HCl gas, requiring robust cooling and ventilation.

  • Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. The catalyst (Pd/C) can be pyrophoric, especially after use. It must be filtered carefully and kept wet until it can be safely handled and recovered.

  • Amine Handling: Amines can be corrosive and toxic. Appropriate personal protective equipment (PPE) is required at all times.

Part 5: Overall Process Workflow and Quality Control

A successful scale-up campaign relies on rigorous in-process controls (IPCs) and final quality control (QC) to ensure product consistency and purity.

G cluster_0 Part 1: Intermediate Synthesis cluster_1 Part 2: Final Product Synthesis cluster_2 Part 3: Purification Thiazole 1,3-Thiazole Vilsmeier Vilsmeier-Haack Formylation (POCl3, DMF) Thiazole->Vilsmeier Quench Aqueous Quench & Neutralization Vilsmeier->Quench Distill1 Vacuum Distillation Quench->Distill1 Aldehyde Intermediate: 1,3-Thiazole-5-carbaldehyde Distill1->Aldehyde qc1 GC/NMR Distill1->qc1 ReductiveAmination Reductive Amination (e.g., H2, Pd/C) Aldehyde->ReductiveAmination qc_node QC/IPC Propylamine n-Propylamine Propylamine->ReductiveAmination Filter Catalyst Filtration ReductiveAmination->Filter CrudeProduct Crude Amine Filter->CrudeProduct qc2 HPLC/GC Filter->qc2 AcidExtract Aqueous Acid Extraction (HCl) CrudeProduct->AcidExtract BaseLiberate Basification (NaOH) & Re-extraction AcidExtract->BaseLiberate Distill2 Final Vacuum Distillation BaseLiberate->Distill2 FinalProduct Final Product: Propyl(1,3-thiazol-5-ylmethyl)amine Distill2->FinalProduct qc3 HPLC/GC-MS NMR, Purity Distill2->qc3

Caption: Overall workflow for the scaled production of Propyl(1,3-thiazol-5-ylmethyl)amine.

Analytical Quality Control
  • Starting Materials: Verify the identity and purity of 1,3-thiazole and n-propylamine by GC and NMR.

  • In-Process Controls (IPCs): Monitor reaction completion for both the formylation and reductive amination steps using HPLC or GC to avoid side-product formation from over- or under-reacting.

  • Final Product: The final product should be released based on a full suite of analytical tests, including ¹H and ¹³C NMR for structural confirmation, GC-MS for identity and impurity profiling, and HPLC for purity assessment (typically >98%).

References

  • Alsharif, Z. A., & Alam, M. A. (2017). Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. RSC Advances, 7(59), 37238-37245. [Link]

  • Alsharif, Z. A., & Alam, M. A. (2017). Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. National Institutes of Health. [Link]

  • Google Patents. (1980).
  • Ma, S., & Jha, A. (2007). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. ResearchGate. [Link]

  • Kim, J., et al. (2019). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. Molecules, 24(9), 1837. [Link]

  • Diplomata Comercial. (n.d.). Amine Manufacturing Process: Comprehensive Guide to Amines. [Link]

  • Gleason, W. B., et al. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Symposium Series. [Link]

  • ChemSynthesis. (n.d.). 1,3-thiazole-5-carbaldehyde. [Link]

  • Alsharif, Z. A., & Alam, M. A. (2017). Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. ResearchGate. [Link]

  • Yoshinori, K., et al. (2020). Serious Explosion during Large-Scale Preparation of an Amine by Alane (AlH3) Reduction of a Nitrile Bearing a CF3 Group. ACS Chemical Health & Safety, 27(4), 231-237. [Link]

  • Sharma, A., et al. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Asian Journal of Chemistry, 36(4), 863-876. [Link]

  • Biotage. (2023, January 19). Is there an easy way to purify organic amines? [Link]

  • Mettler Toledo. (n.d.). Chemical Process Safety. [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

  • ResearchGate. (2021). SYNTHESIS OF 1,3-THIAZOLE DERIVATIVES. [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Tostenson, C., et al. (2021). Process Safety Considerations in the Design and Scale-Up of Chemical Looping Processes. Energy & Fuels, 35(15), 11779–11790. [Link]

  • Barton, J., & Nolan, P. (1989). A strategy for process safety in the fine chemical and speciality chemical industries. IChemE Symposium Series, 115, 31-47. [Link]

Sources

Method

Proper storage and handling conditions for Propyl(1,3-thiazol-5-ylmethyl)amine

Technical Application Note: Storage and Handling of Propyl(1,3-thiazol-5-ylmethyl)amine Introduction & Chemical Profile Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) is a secondary amine building block featurin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Storage and Handling of Propyl(1,3-thiazol-5-ylmethyl)amine

Introduction & Chemical Profile

Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) is a secondary amine building block featuring a thiazole heterocycle. It is frequently employed in medicinal chemistry for the synthesis of bioactive scaffolds, particularly in fragment-based drug discovery (FBDD) where the thiazole ring serves as a bioisostere for pyridine or imidazole.

The compound possesses two distinct reactive centers: the nucleophilic secondary amine and the electron-deficient thiazole ring. Its handling requires specific protocols to prevent oxidative degradation, carbamate formation (CO₂ absorption), and hydrolysis.

Physicochemical Specifications
PropertyValue / Description
Chemical Structure Secondary amine linked to a thiazole ring at the C5 position.[1][2]
Molecular Formula C₇H₁₂N₂S
Molecular Weight 156.25 g/mol
Physical State (Free Base) Viscous yellow to orange oil (typically).
Physical State (HCl Salt) White to off-white hygroscopic solid.
pKa (Calculated) ~9.5 (Amine), ~2.5 (Thiazole Nitrogen).
Solubility Free Base: Soluble in DCM, MeOH, DMSO, EtOAc. Salt: Soluble in Water, DMSO, MeOH.

Storage Protocols

Proper storage is dictated by the chemical form of the compound. The free base is significantly more labile than the hydrochloride salt.

A. Free Base (Liquid/Oil)
  • Critical Hazard: The secondary amine is prone to absorbing atmospheric CO₂ to form carbamates and can undergo N-oxidation upon prolonged exposure to air.

  • Temperature: Store at -20°C .

  • Atmosphere: Strictly Inert (Argon or Nitrogen). The headspace must be purged after every use.

  • Container: Amber glass vials with Teflon-lined screw caps. For long-term storage (>3 months), wrap the cap interface with Parafilm® or electrical tape to prevent gas exchange.

B. Hydrochloride Salt (Solid)
  • Critical Hazard: Highly hygroscopic . Moisture absorption will alter the stoichiometry (molecular weight) during weighing, leading to experimental errors.

  • Temperature: Store at 2-8°C (Short term) or -20°C (Long term).

  • Desiccation: Must be stored in a desiccator or a secondary container with active desiccant (e.g., silica gel or Drierite™).

Visualized Storage Workflow

StorageProtocol Start Compound Receipt CheckForm Identify Form Start->CheckForm FreeBase Free Base (Oil/Liquid) CheckForm->FreeBase Liquid Salt HCl Salt (Solid) CheckForm->Salt Solid Purge Purge Headspace (Argon/N2) FreeBase->Purge Seal Seal: Amber Vial + Parafilm Purge->Seal Freeze Store at -20°C Seal->Freeze Desiccate Place in Desiccator (Low Humidity) Salt->Desiccate Refrig Store at 2-8°C (or -20°C) Desiccate->Refrig

Figure 1: Decision tree for proper storage based on the physical form of the thiazole-amine derivative.

Handling and Usage Protocols

Protocol A: Weighing and Solubilization
  • Equilibration: Before opening the vial, allow the container to warm to room temperature (approx. 15–30 mins). Opening a cold vial introduces condensation, which degrades the compound.

  • Solvent Choice:

    • For Reactions: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) are preferred.

    • For Analysis (NMR): CDCl₃ (Free base) or DMSO-d₆ (Salt). Note: CDCl₃ is often acidic; filter through basic alumina if the free base is sensitive to acid traces.

Protocol B: Handling the Free Base (Air-Sensitive)
  • Preparation: Flush a clean syringe or pipette tip with Nitrogen/Argon before inserting it into the source vial.

  • Transfer: Quickly withdraw the required volume.

  • Restoration: Immediately backfill the source vial with inert gas before recapping.

  • Dissolution: If preparing a stock solution, use anhydrous solvents and store the solution in a septum-capped vial.

Quality Control (QC) & Validation

Researchers must validate the integrity of the compound before critical experiments. The thiazole ring and the propyl chain provide distinct spectroscopic signatures.

QC Workflow: 1H-NMR Validation
  • Thiazole Protons: Look for a sharp singlet around δ 8.7–9.0 ppm (C2-H) and a singlet around δ 7.5–8.0 ppm (C4-H). Disappearance or shifting of these peaks suggests ring degradation.

  • Methylene Bridge: The CH₂ group connecting the ring and amine should appear as a singlet (or doublet if coupled to NH) around δ 3.8–4.2 ppm .

  • Propyl Chain: Look for the triplet (CH₃), multiplet (CH₂), and triplet (N-CH₂) pattern in the δ 0.9–2.6 ppm region.

Signs of Degradation
  • Color Change: Darkening from yellow to brown/black indicates oxidation.

  • Precipitation: In free base oils, cloudiness suggests salt formation (with atmospheric CO₂) or polymerization.

  • LCMS: Appearance of a peak at [M+16] (N-oxide) or [M+17] (Hydrolysis/Ring opening).

QC_Workflow Sample Sample Aliquot Visual Visual Inspection (Color/Clarity) Sample->Visual Decision Pass Visual? Visual->Decision NMR 1H-NMR (DMSO-d6) Decision->NMR Yes Purify Re-purify / Discard Decision->Purify No (Dark/Cloudy) LCMS LC-MS Analysis NMR->LCMS Valid Release for Use LCMS->Valid Purity >95% LCMS->Purify Impurities Found

*Figure 2: Quality Control logic flow for validating compound integrity prior to synthesis

Sources

Application

Application Note: Incorporating Propyl(1,3-thiazol-5-ylmethyl)amine into Ligand Design

Abstract & Strategic Significance Propyl(1,3-thiazol-5-ylmethyl)amine (hereafter referred to as PTMA ) is a high-value pharmacophore building block characterized by a 1,3-thiazole ring linked via a methylene spacer to a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Significance

Propyl(1,3-thiazol-5-ylmethyl)amine (hereafter referred to as PTMA ) is a high-value pharmacophore building block characterized by a 1,3-thiazole ring linked via a methylene spacer to a secondary propyl-amine.

In modern drug discovery, this moiety serves as a critical "linker-diver" unit. The thiazole ring acts as a bioisostere for pyridine or imidazole, offering unique electrostatic potentials for


-

stacking and hydrogen bonding (via N3). The secondary amine provides a reactive handle for diversification (into ureas, amides, or sulfonamides), while the propyl chain fills hydrophobic sub-pockets (e.g., S1/S2 sites in proteases) without the steric bulk of a benzyl group.

This guide details the physicochemical profile, design logic, and synthetic protocols for incorporating PTMA into lead optimization campaigns, specifically targeting protease inhibitors (HIV, SARS-CoV-2) , CYP450 modulators , and kinase inhibitors .

Physicochemical Profile & Design Logic

Understanding the intrinsic properties of PTMA is essential for rational ligand design.

Key Properties Table
PropertyValue / CharacteristicDesign Implication
Molecular Weight 156.25 g/mol Fragment-like; ideal for FBDD (Fragment-Based Drug Discovery).
LogP (Calc) ~1.2 - 1.5Moderate lipophilicity; good for BBB permeability and membrane crossing.
pKa (Amine) ~8.8 - 9.2Basic center. Protonated at physiological pH unless acylated/sulfonylated.
pKa (Thiazole N) ~2.5Weakly basic; remains uncharged at pH 7.4. Acts as H-bond acceptor.
H-Bond Donors 1 (NH)Available for interaction with backbone carbonyls (e.g., in enzyme active sites).
H-Bond Acceptors 2 (Thiazole N, Amine N)Thiazole N3 often coordinates with metals (e.g., Heme Fe in CYP450) or water networks.
Structural Activity Relationship (SAR) Logic

The incorporation of PTMA is often driven by three mechanistic goals:

  • Bioisosteric Replacement: Replacing a benzylamine or pyridylmethylamine with PTMA reduces the aromatic ring count (improving solubility) while maintaining aromatic interactions.

  • Metabolic Stability: The thiazole ring is generally more resistant to oxidative metabolism than electron-rich phenyl rings, though the S-atom can be a site of oxidation.

  • Conformational Restriction: The 5-substitution pattern on the thiazole vectors the amine substituent at a specific angle (approx 138° relative to the C4-C5 bond), distinct from the 120° or 180° vectors of phenyl rings, allowing access to unique conformational space.

Design Workflow Diagram

The following diagram illustrates the decision matrix for incorporating PTMA into a scaffold.

LigandDesign Start Lead Compound Analysis Decision Identify Hydrophobic/Polar Hybrid Pocket Start->Decision SAR Gap? Selection Select PTMA Fragment Decision->Selection Target: S1/S2 Pocket Branch1 Route A: Urea/Carbamate (Protease Inhibitors) Selection->Branch1 Branch2 Route B: Amide Coupling (Kinase Hinge Binders) Selection->Branch2 Branch3 Route C: Reductive Amination (GPCR Ligands) Selection->Branch3 Outcome Optimized Ligand (Improved Lipophilicity/Metabolic Stability) Branch1->Outcome Branch2->Outcome Branch3->Outcome

Caption: Workflow for selecting PTMA as a fragment to satisfy hybrid hydrophobic/polar requirements in active sites.

Experimental Protocols

Protocol A: Synthesis of PTMA-Derived Ureas (Ritonavir/Cobicistat Analogs)

This protocol describes the formation of a urea linkage, a common motif in antiviral protease inhibitors where the secondary amine of PTMA reacts with an isocyanate or an activated carbamate.

Objective: Synthesize 1-(propyl(thiazol-5-ylmethyl)amino)-3-aryl-urea.

Reagents:

  • Propyl(1,3-thiazol-5-ylmethyl)amine (PTMA) [1.0 eq]

  • Aryl Isocyanate (e.g., Phenyl isocyanate) [1.1 eq]

  • Dichloromethane (DCM) [Anhydrous]

  • Triethylamine (TEA) [1.5 eq] (Optional, if PTMA is a salt)

Step-by-Step Methodology:

  • Preparation: Flame-dry a 25 mL round-bottom flask and purge with Nitrogen (

    
    ).
    
  • Dissolution: Dissolve PTMA (156 mg, 1.0 mmol) in anhydrous DCM (5 mL).

    • Note: If starting with PTMA

      
      HCl salt, add TEA (1.5 mmol) and stir for 10 mins to liberate the free base.
      
  • Addition: Cool the solution to 0°C in an ice bath. Dropwise add the Aryl Isocyanate (1.1 mmol) dissolved in DCM (2 mL) over 5 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for 2–4 hours.

    • Monitoring: Check reaction progress via TLC (5% MeOH in DCM). The secondary amine spot (ninhydrin active) should disappear.

  • Work-up:

    • Dilute with DCM (20 mL).

    • Wash with 1M HCl (10 mL) to remove unreacted amine (if product is neutral).

    • Wash with Saturated

      
       and Brine.
      
    • Dry over

      
      , filter, and concentrate in vacuo.
      
  • Purification: Flash column chromatography (Silica gel, Gradient: 0-50% EtOAc in Hexanes).

Validation:

  • 1H NMR (CDCl3): Look for the disappearance of the broad NH signal of PTMA and the appearance of the urea NH singlet (typically

    
     6.0–8.0 ppm). The thiazole C2-proton (
    
    
    
    ~8.7 ppm) is a diagnostic handle.
Protocol B: Amide Coupling (Fragment Elaboration)

Use this protocol when attaching PTMA to a carboxylic acid scaffold (e.g., for Kinase or GPCR programs).

Reagents:

  • Carboxylic Acid Scaffold [1.0 eq]

  • PTMA [1.1 eq]

  • HATU [1.2 eq]

  • DIPEA (Diisopropylethylamine) [3.0 eq]

  • DMF (Dimethylformamide) [Solvent]

Workflow:

  • Activation: In a vial, dissolve the Carboxylic Acid (0.5 mmol) in DMF (2 mL). Add HATU (0.6 mmol) and DIPEA (1.5 mmol). Stir for 5 minutes to form the active ester.

  • Coupling: Add PTMA (0.55 mmol) to the reaction mixture.

  • Incubation: Stir at RT for 12 hours.

  • Quench: Add water (5 mL) and extract with EtOAc (3 x 10 mL).

  • Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

    • Note: Thiazoles can be sensitive to strong acids; avoid high concentrations of TFA if possible, or neutralize quickly.

Application Case Studies

Case Study 1: HIV Protease Inhibition (Ritonavir Analogs)

Context: Ritonavir uses a 1,3-thiazol-5-ylmethyl carbamate.[1][2] Application: Replacing the isopropyl group of the Ritonavir side chain with the propyl group of PTMA alters the hydrophobic packing in the S2 subsite. Hypothesis: The linear propyl chain may penetrate deeper into narrow hydrophobic clefts than the branched isopropyl, potentially overcoming resistance mutations that steric-clash with bulky groups.

Case Study 2: Agrochemicals (Neonicotinoid Mimics)

Context: Thiacloprid contains a thiazolidine ring; Clothianidin contains a thiazole. Application: PTMA can be coupled with nitro-guanidine precursors. The propyl group provides lipophilicity essential for insect cuticle penetration, while the thiazole-methyl-amine core mimics the acetylcholine pharmacophore.

Safety & Handling

  • Hazards: PTMA is a secondary amine. It is likely an irritant to eyes, respiratory system, and skin.

  • Storage: Store at 2–8°C under inert gas (Argon). Amines can absorb

    
     from the air to form carbamates reversibly.
    
  • Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless controlled reaction is desired).

Synthesis Scheme Visualization

The following diagram details the synthetic divergence possible from the PTMA core.

Synthesis PTMA Propyl(1,3-thiazol-5-ylmethyl)amine (PTMA) R_Iso + R-N=C=O (Isocyanate) PTMA->R_Iso R_Acid + R-COOH / HATU (Carboxylic Acid) PTMA->R_Acid R_Sulf + R-SO2Cl (Sulfonyl Chloride) PTMA->R_Sulf Prod_Urea Thiazolyl-Urea (Protease Inhibitor Scaffold) R_Iso->Prod_Urea DCM, 0°C Prod_Amide Thiazolyl-Amide (Kinase/GPCR Scaffold) R_Acid->Prod_Amide DMF, RT Prod_Sulf Thiazolyl-Sulfonamide (Metabolic Stability Focus) R_Sulf->Prod_Sulf Pyridine, 0°C

Caption: Synthetic divergence from PTMA to create Urea, Amide, and Sulfonamide libraries.

References

  • PubChem Compound Summary. Propyl(1,3-thiazol-5-ylmethyl)amine (CID 56676104). National Center for Biotechnology Information. [Link]

  • Kempf, D. J., et al. (1995). Discovery of Ritonavir (ABT-538), a Potent Inhibitor of HIV-1 Protease with High Oral Bioavailability and Clinical Efficacy. Journal of Medicinal Chemistry. (Contextual grounding for thiazol-5-ylmethyl pharmacophore). [Link]

  • Xu, L., et al. (2014). Cobicistat (GS-9350): A Potent and Selective Inhibitor of Human CYP3A as a Novel Pharmacoenhancer. ACS Medicinal Chemistry Letters. (Demonstrates the utility of thiazole-alkyl-amine motifs in drug design). [Link]

  • Jeschke, P. (2020). Thiazole and Isothiazole Ring Systems in Agrochemicals. Heterocycles in Life and Society. (Reference for thiazole stability and bioisosterism). [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine

Welcome to the technical support center for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. The information herein is grounded in established chemical principles and practical laboratory experience to ensure scientific integrity and reproducibility.

Synthesis Overview: Reductive Amination Pathway

The most common and efficient pathway to synthesize Propyl(1,3-thiazol-5-ylmethyl)amine is through the reductive amination of 1,3-thiazole-5-carbaldehyde with propylamine. This method is favored for its high selectivity and generally good yields. The reaction proceeds in two main steps: the formation of an intermediate imine, followed by its reduction to the final amine product.

Reductive Amination Pathway Thiazole_Aldehyde 1,3-Thiazole-5-carbaldehyde Imine Intermediate Imine Thiazole_Aldehyde->Imine + Propylamine - H₂O Propylamine Propylamine Propylamine->Imine Final_Product Propyl(1,3-thiazol-5-ylmethyl)amine Imine->Final_Product Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃, NaBH₄) Reducing_Agent->Imine Reduction

Caption: General workflow for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yield is a multifaceted issue. Let's break down the common culprits and their solutions.

  • Cause 1: Incomplete Imine Formation. The initial condensation reaction between the aldehyde and the amine is a reversible equilibrium. If water is not effectively removed, the equilibrium will not favor the imine product.

    • Solution:

      • Azeotropic Removal of Water: If your solvent system allows (e.g., toluene), use a Dean-Stark apparatus to remove water as it forms.

      • Use of a Drying Agent: Add a mild drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to the reaction mixture to sequester water.

  • Cause 2: Suboptimal Reducing Agent or Conditions. The choice and handling of the reducing agent are critical for the second step of the reaction.

    • Solution:

      • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the preferred reducing agent for reductive aminations as it is mild and tolerant of slightly acidic conditions which can favor imine formation. It can be added directly to the mixture of the aldehyde and amine.

      • Sodium Borohydride (NaBH₄): While a stronger reducing agent, it can also reduce the starting aldehyde if not used carefully. It's best to pre-form the imine before adding NaBH₄. The reaction should be run at a lower temperature (0 °C) to minimize side reactions.

      • Reagent Quality: Ensure your reducing agent is fresh and has been stored under anhydrous conditions.

  • Cause 3: Competing Side Reactions. The thiazole ring itself can be susceptible to certain reactions, and the starting materials may not be pure.[1]

    • Solution:

      • Purity of Starting Materials: Verify the purity of your 1,3-thiazole-5-carbaldehyde and propylamine by NMR or GC-MS. Impurities can lead to unwanted byproducts.

      • Temperature Control: Running the reaction at excessively high temperatures can promote polymerization or decomposition of the aldehyde. Maintain the recommended temperature for your chosen protocol.

Q2: I'm observing multiple spots on my TLC plate, indicating the formation of byproducts. What are they and how can I minimize them?

A2: The presence of multiple byproducts often points to issues with reaction selectivity or starting material purity.

  • Common Byproducts & Causes:

    • Unreacted Aldehyde: If the reaction is incomplete, you will see the starting aldehyde on your TLC.

    • Over-alkylation: While less common with primary amines, it's possible to form a tertiary amine if the product reacts with another molecule of the aldehyde.

    • Aldehyde Reduction: The reducing agent may have reduced the starting aldehyde to the corresponding alcohol (1,3-thiazol-5-yl)methanol.

  • Troubleshooting & Optimization Strategies:

IssuePotential CauseRecommended Action
Unreacted Aldehyde Insufficient reaction time or temperature.Monitor the reaction by TLC and allow it to run until the aldehyde spot disappears. A slight increase in temperature may be necessary.
Over-alkylation Incorrect stoichiometry.Use a slight excess of the amine (1.1-1.2 equivalents) to drive the reaction towards the desired secondary amine product.
Aldehyde Reduction Reducing agent is too reactive or added too early.If using NaBH₄, ensure imine formation is complete before its addition. Consider switching to the milder NaBH(OAc)₃.
Q3: The purification of my final product by column chromatography is difficult. Are there alternative methods?

A3: Purification challenges often arise from the polar nature of the amine product. Here are some strategies to improve purification:

  • Acid-Base Extraction:

    • Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

    • Extract with a dilute aqueous acid solution (e.g., 1M HCl). Your amine product will be protonated and move to the aqueous layer, leaving non-basic impurities in the organic layer.

    • Wash the aqueous layer with fresh organic solvent to remove any remaining impurities.

    • Basify the aqueous layer with a base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) to deprotonate your amine, which will then precipitate or can be extracted back into an organic solvent.

    • Dry the organic layer over a drying agent, filter, and concentrate to obtain the purified product.

  • Recrystallization: If your product is a solid, recrystallization can be an effective purification method.[2]

    • Solvent Screening: Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find one in which your product is soluble when hot but sparingly soluble when cold.

Purification Workflow Crude_Product Crude Product Column_Chromatography Column Chromatography Crude_Product->Column_Chromatography Standard Method Acid_Base_Extraction Acid-Base Extraction Crude_Product->Acid_Base_Extraction Alternative Recrystallization Recrystallization (if solid) Crude_Product->Recrystallization Alternative Pure_Product Pure Product Column_Chromatography->Pure_Product Acid_Base_Extraction->Pure_Product Recrystallization->Pure_Product

Caption: Decision tree for the purification of Propyl(1,3-thiazol-5-ylmethyl)amine.

Detailed Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine via reductive amination using sodium triacetoxyborohydride.

Materials:

  • 1,3-Thiazole-5-carbaldehyde

  • Propylamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a solution of 1,3-thiazole-5-carbaldehyde (1.0 eq) in anhydrous DCM, add propylamine (1.2 eq).

  • Stir the mixture at room temperature for 30 minutes to allow for imine formation.

  • In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in anhydrous DCM.

  • Slowly add the NaBH(OAc)₃ slurry to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or using an acid-base extraction as described in Q3.

References

  • Royal Society of Chemistry. (n.d.). 2 H -Thiazolo[4,5- d ][2][3]triazole: synthesis, functionalization, and application in scaffold-hopping. Chemical Science.

  • ACS Publications. (2022, November 3). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters.
  • BenchChem. (n.d.).
  • MDPI. (2021, May 25). Thiazole Ring—A Biologically Active Scaffold.
  • PMC. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.
  • BenchChem. (n.d.). Optimizing reaction conditions for 5-(Propylthio)-1,3,4-thiadiazol-2-amine synthesis.
  • Organic Chemistry Portal. (n.d.).

Sources

Optimization

Technical Support Center: Purification of Propyl(1,3-thiazol-5-ylmethyl)amine via Column Chromatography

Welcome to the dedicated technical support guide for the chromatographic purification of Propyl(1,3-thiazol-5-ylmethyl)amine. This resource is designed for researchers, scientists, and drug development professionals to p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the chromatographic purification of Propyl(1,3-thiazol-5-ylmethyl)amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions to common challenges encountered during the purification of this and structurally similar basic compounds. Our approach is rooted in first principles of chromatography, providing not just what to do, but why it works.

Frequently Asked Questions (FAQs)

Q1: Why does my Propyl(1,3-thiazol-5-ylmethyl)amine streak or "tail" on a standard silica gel column?

A1: This is the most common issue when purifying basic compounds like your amine on standard, slightly acidic silica gel. The free silanol groups (Si-OH) on the silica surface are acidic and can strongly interact with the basic nitrogen atom of your amine through an acid-base interaction. This strong, often irreversible, binding leads to significant peak tailing and, in severe cases, complete retention of the compound on the column. To mitigate this, the silanol groups must be "passivated" or neutralized.

Q2: What is the best stationary phase for purifying Propyl(1,3-thiazol-5-ylmethyl)amine?

A2: While standard silica gel can be used with modifications (see Troubleshooting), superior results are often achieved with alternative stationary phases.

  • Deactivated or Base-Treated Silica: This is silica gel that has been washed with a base (e.g., ammonia or triethylamine) to neutralize the acidic silanol groups.

  • Alumina (Basic or Neutral): Aluminum oxide is another polar stationary phase. Basic or neutral alumina is an excellent alternative to silica for purifying basic compounds as it lacks the highly acidic surface hydroxyls.

  • Reversed-Phase (C18): For more polar amines or when orthogonal purification is needed, reversed-phase chromatography is a powerful option. The separation is based on hydrophobicity rather than polar interactions.

Q3: How do I choose the right mobile phase (eluent)?

A3: The choice of mobile phase is critical and depends on the stationary phase.

  • For Normal Phase (Silica/Alumina): A common starting point is a mixture of a non-polar solvent (like Hexane or Heptane) and a more polar solvent (like Ethyl Acetate). To prevent tailing on silica, a small amount of a basic modifier is essential. Typically, 0.5-2% of triethylamine (TEA) or ammonium hydroxide is added to the eluent system. This competitively binds to the acidic sites on the silica, preventing your target amine from doing so.

  • For Reversed-Phase (C18): The mobile phase is typically a mixture of water and a polar organic solvent like acetonitrile or methanol. A buffer is often required to control the ionization state of the amine. Using a buffer with a pH of around 7.5-8.5 (e.g., ammonium bicarbonate) will ensure the amine is in its free base, more hydrophobic form, leading to better retention and peak shape.

In-Depth Troubleshooting Guide

This section addresses specific experimental failures and provides a logical, step-by-step approach to resolution.

Issue 1: Poor Separation Between My Amine and a Non-polar Impurity

Symptoms:

  • You observe co-elution of your product with a less polar spot on the TLC plate.

  • Fractions contain a mixture of the desired amine and the impurity.

Root Cause Analysis: The polarity difference between your compound and the impurity is insufficient for separation under the current conditions. The eluent is likely too strong (too polar), moving both compounds up the column too quickly.

Solutions:

  • Decrease Mobile Phase Polarity: Reduce the percentage of the polar solvent (e.g., Ethyl Acetate) in your mobile phase. This will increase the retention of both compounds on the stationary phase, enhancing the differences in their interaction and improving separation.

  • Solvent System Optimization: Consider switching to a different solvent system. For example, replacing Ethyl Acetate with Dichloromethane (DCM) or a DCM/Methanol mixture can alter the selectivity of the separation. Always include a basic modifier like TEA when using silica.

  • Employ a Gradient Elution: Start with a low polarity mobile phase and gradually increase the polarity over the course of the separation. This allows the non-polar impurity to elute first, followed by your more polar amine.

Issue 2: The Amine Product is Not Eluting from the Column (Irreversible Binding)

Symptoms:

  • No product is recovered from the column, even after flushing with a very polar solvent.

  • TLC analysis of the column fractions shows no sign of the product.

Root Cause Analysis: This is a classic case of strong, irreversible binding to acidic sites on the silica gel. The basic amine has formed a salt with the silanol groups. This is common if no basic modifier was added to the mobile phase.

Solutions:

  • Immediate Column Salvage: Try to elute the compound by flushing the column with a highly polar, basic solvent system. A mixture of 5-10% Ammonium Hydroxide in Methanol or a 10% Triethylamine in Ethyl Acetate solution can be effective.

  • Prevention for Future Runs:

    • Always add a basic modifier: Incorporate 1-2% triethylamine (TEA) or ammonium hydroxide into your eluent system (e.g., Hexane/Ethyl Acetate/TEA 70:29:1).

    • Use a Deactivated Stationary Phase: Switch to neutral alumina or a commercially available base-deactivated silica gel for future purification attempts.

Issue 3: Low Product Yield After Column Chromatography

Symptoms:

  • The isolated mass of the purified amine is significantly lower than expected, despite the reaction appearing complete by TLC.

Root Cause Analysis: Low yield can result from several factors beyond irreversible binding.

  • Compound Instability: The amine may be degrading on the acidic silica gel over the long exposure time of the column run.

  • Physical Loss: The compound may be spread across too many fractions at a low concentration, making isolation difficult.

  • Incomplete Elution: A portion of the product may still be on the column.

Solutions:

  • Minimize Contact Time: Run the column as quickly as possible without sacrificing separation (this is known as flash column chromatography). A slightly higher pressure can be applied to increase the flow rate.

  • TLC Analysis of the Column: After the run, carefully extrude the stationary phase and perform a TLC analysis on different sections to see if the product is still adsorbed.

  • Optimize Loading: Ensure the crude material is properly dissolved in a minimal amount of solvent and loaded onto the column in a tight band. "Wet loading" (dissolving the sample in the initial mobile phase) is often better than "dry loading" for yield.

Experimental Protocols & Workflows

Protocol 1: Standard Flash Column Chromatography on Silica Gel

This protocol assumes a standard silica gel stationary phase and highlights the critical inclusion of a basic modifier.

Step 1: Mobile Phase Selection (TLC)

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., Dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems. A good target system will give your product an Rf value of ~0.3.

    • Start with Hexane/Ethyl Acetate mixtures.

    • Crucially, add 1% Triethylamine (TEA) to your chosen solvent system. For example, if 7:3 Hexane:EtOAc works well, your column mobile phase will be 70:30:1 Hexane:EtOAc:TEA.

Step 2: Column Packing

  • Select a column with an appropriate diameter based on the amount of crude material (see table below).

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with light pressure.

Step 3: Sample Loading

  • Dissolve your crude material in a minimal amount of the mobile phase or a stronger solvent like DCM.

  • Carefully apply the sample solution to the top of the packed silica bed.

Step 4: Elution and Fraction Collection

  • Begin eluting with the mobile phase, collecting fractions.

  • Monitor the elution process using TLC to identify which fractions contain your pure product.

Step 5: Product Isolation

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator.

Data Summary Table
ParameterRecommendationRationale
Stationary Phase Silica Gel (with modifier) or Neutral AluminaAlumina or base-modified silica prevents strong acid-base interactions with the amine.
Basic Modifier (for Silica) 1-2% Triethylamine (TEA) or Ammonium HydroxidePassivates acidic silanol groups, preventing peak tailing and irreversible binding.
Typical Mobile Phase Hexane/Ethyl Acetate or Dichloromethane/MethanolOffers a good polarity range for eluting moderately polar amines.
Target Product Rf 0.25 - 0.35Provides the optimal balance between good separation and reasonable elution time.
Workflow & Decision Making Diagrams

Here are diagrams illustrating the standard workflow and a troubleshooting decision tree.

G cluster_prep Preparation Phase cluster_run Execution Phase cluster_post Isolation Phase TLC 1. TLC Analysis (Select Solvent System + 1% TEA) Pack 2. Pack Column (Silica Gel Slurry) TLC->Pack Load 3. Load Sample (Minimal Solvent) Pack->Load Elute 4. Elute with Mobile Phase Load->Elute Collect 5. Collect Fractions Elute->Collect Monitor 6. Monitor Fractions by TLC Collect->Monitor Combine 7. Combine Pure Fractions Monitor->Combine Evap 8. Evaporate Solvent Combine->Evap Yield 9. Characterize Pure Product Evap->Yield

Caption: Standard workflow for amine purification by flash chromatography.

G Start Problem Observed Tailing Peak Tailing? Start->Tailing NoSep Poor Separation? Tailing->NoSep No Sol_Base Add 1-2% TEA or NH4OH to eluent Tailing->Sol_Base Yes NoElute No Elution? NoSep->NoElute No Sol_Polarity Decrease Eluent Polarity NoSep->Sol_Polarity Yes Sol_Flush Flush with MeOH/ NH4OH NoElute->Sol_Flush Yes Sol_Alumina Switch to Neutral Alumina Sol_Base->Sol_Alumina Alternative Sol_Gradient Use Gradient Elution Sol_Polarity->Sol_Gradient Alternative

Caption: Troubleshooting decision tree for common chromatography issues.

References

  • The optimal use of triethylamine as a mobile phase additive for HPLC. Dolan, J. W. LCGC North America. [Link]

  • Peak Tailing and What to Do About It. Majors, R. E. LCGC North America. [Link]

Troubleshooting

Technical Support Center: Propyl(1,3-thiazol-5-ylmethyl)amine

Welcome to the technical support center for Propyl(1,3-thiazol-5-ylmethyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for minimiz...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Propyl(1,3-thiazol-5-ylmethyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for minimizing the degradation of this compound during storage, handling, and experimentation. Our approach is rooted in explaining the chemical causality behind each recommendation to empower you to make informed decisions in your work.

Introduction to the Stability Profile of Propyl(1,3-thiazol-5-ylmethyl)amine

Propyl(1,3-thiazol-5-ylmethyl)amine incorporates three key structural features that dictate its stability:

  • A Primary Aliphatic Amine: This group is basic and nucleophilic, making it susceptible to oxidation and reactions with electrophilic species. Its basicity is a critical factor in its interaction with acidic media and its potential to catalyze certain degradation reactions.[1][2]

  • A Thiazole Ring: This is an aromatic heterocyclic system that is generally stable but can be susceptible to specific degradation pathways, notably photodegradation and aggressive oxidation.[3] The electron-rich nature of the ring can also influence its reactivity.[4]

  • A Methylene Bridge: This linker connects the reactive amine to the stable thiazole ring and can be a potential site for oxidation.

Understanding the interplay of these functional groups is crucial for predicting and mitigating degradation. This guide provides answers to common issues encountered during the handling and analysis of this and structurally related molecules.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the optimal long-term storage conditions for solid Propyl(1,3-thiazol-5-ylmethyl)amine?

A1: Proper storage of the solid compound is the first and most critical step in preventing degradation.

  • Core Problem: The primary amine is susceptible to slow oxidation by atmospheric oxygen, and the entire molecule can be sensitive to light and moisture over extended periods.

  • Recommendation:

    • Temperature: Store at -20°C or below. Low temperatures significantly reduce the rate of all potential degradation reactions.

    • Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen). This is the most effective way to prevent oxidative degradation of the amine.

    • Light: Use amber or opaque vials to protect the compound from light, which can initiate photo-oxidative degradation of the thiazole ring.[5]

    • Moisture: Store in a desiccated environment. Moisture can facilitate hydrolytic degradation if acidic or basic impurities are present.

Q2: My compound is degrading rapidly after being dissolved. What is the most likely cause?

A2: Solution-state degradation is common and is typically driven by the solvent system and exposure to environmental factors.

  • Likely Cause 1: Oxidative Degradation. This is the most probable cause in non-degassed solvents. The primary amine can be oxidized, and dissolved oxygen can be activated by light to form singlet oxygen, which can attack the thiazole ring.[5][6]

  • Likely Cause 2: pH-Related Instability. The compound's amine group makes it basic. If dissolved in an unbuffered, acidic, or strongly basic solution, the thiazole ring or other parts of the molecule could be susceptible to hydrolysis or ring-opening, although thiazoles are generally resistant to hydrolysis.[7]

  • Likely Cause 3: Solvent Reactivity. Solvents like acetone or other ketones can potentially form Schiff bases with the primary amine. While often reversible, this can complicate analysis.

  • Troubleshooting & Solutions:

    • De-gas Your Solvents: Always use solvents that have been sparged with an inert gas (Argon or Nitrogen) to remove dissolved oxygen.

    • Control pH: If working in aqueous media, use a buffer system. A pH range of 4-6 is often a good starting point for balancing amine protonation (which can reduce its nucleophilicity and susceptibility to oxidation) and overall compound stability.

    • Use Fresh Solutions: Prepare solutions immediately before use. Avoid storing stock solutions for extended periods unless their stability under those conditions has been rigorously validated.

    • Work in Low Light: Perform experimental manipulations in a fume hood with the sash lowered and ambient light minimized to reduce the risk of photodegradation.

Q3: I am observing new peaks in my HPLC chromatogram during a stability study. How can I identify the degradation pathway?

A3: Identifying degradation pathways is essential for developing stable formulations and is a key goal of forced degradation studies. The diagram below illustrates the most probable degradation routes.

Potential Degradation Pathways

cluster_oxidation Oxidative Stress (e.g., H₂O₂, O₂) cluster_photo Photolytic Stress (Light, UV) cluster_acidbase Acid/Base Hydrolysis (Extreme pH) Parent Propyl(1,3-thiazol-5-ylmethyl)amine N_Oxide N-Oxide Derivative Parent->N_Oxide Oxidation of Amine Aldehyde Thiazole-5-carboxaldehyde (via amine oxidation & cleavage) Parent->Aldehyde Oxidative Deamination Endoperoxide Unstable Endoperoxide (via [4+2] cycloaddition) Parent->Endoperoxide Reaction with ¹O₂ RingCleavage Thiazole Ring Cleavage Products (Under harsh conditions) Parent->RingCleavage Extreme pH/Heat RingOpened Ring-Opened Amide Product Endoperoxide->RingOpened Rearrangement

Caption: Potential degradation pathways for Propyl(1,3-thiazol-5-ylmethyl)amine.

  • Actionable Steps:

    • Conduct a Forced Degradation Study: Intentionally stress the compound under various conditions (acid, base, oxidation, heat, light) as detailed in the protocol below. This helps to generate the degradant peaks in a controlled manner.[8]

    • Utilize LC-MS/MS: Analyze the stressed samples using Liquid Chromatography-Mass Spectrometry. The mass difference between the parent peak and the new peaks provides critical clues.

      • A +16 Da shift often indicates oxidation (e.g., N-oxide formation).

      • Mass losses can indicate fragmentation of the molecule.

    • Compare Fragmentation Patterns: Compare the MS/MS fragmentation pattern of the parent compound with that of the degradants to pinpoint where the modification occurred.

    • Isolate and Characterize: For critical degradants, preparative HPLC can be used for isolation, followed by NMR for definitive structural elucidation.[5]

Q4: How do I design an effective forced degradation study for this compound?

A4: A well-designed forced degradation study is crucial for understanding stability and developing a stability-indicating analytical method. The goal is to achieve 5-20% degradation, not complete destruction of the molecule.

Summary of Recommended Stress Conditions
Stress ConditionReagent/ConditionTypical DurationRationale
Acid Hydrolysis 0.1 M HCl2-8 hours at 60°CTo test the stability of the molecule, particularly the thiazole ring, to acidic conditions.
Base Hydrolysis 0.1 M NaOH2-8 hours at 60°CTo evaluate stability in alkaline conditions.
Oxidation 3% H₂O₂24 hours at room temp.To intentionally induce oxidative degradation of the amine and potentially the thiazole ring.[9]
Thermal Stress 80°C (Solid & Solution)48-72 hoursTo assess intrinsic thermal stability and identify thermally induced degradants.
Photolytic Stress ICH Q1B Option 2Expose to 1.2 million lux hours and 200 watt hours/m² of UVTo identify photodegradation products, a known risk for thiazole-containing compounds.[5]

Protocols & Workflows

Protocol 1: Forced Degradation Study Workflow

This protocol outlines the steps for conducting a preliminary forced degradation study.

Caption: Experimental workflow for a forced degradation study.

Step-by-Step Methodology:
  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Propyl(1,3-thiazol-5-ylmethyl)amine in a 50:50 acetonitrile/water mixture.

  • Stress Sample Preparation:

    • Acid: Mix 1 mL of stock with 1 mL of 0.2 M HCl.

    • Base: Mix 1 mL of stock with 1 mL of 0.2 M NaOH.

    • Oxidative: Mix 1 mL of stock with 1 mL of 6% H₂O₂.

    • Thermal/Control: Use the stock solution as is.

  • Incubation: Place the vials in the conditions specified in the table and workflow diagram above. Protect all but the photolysis sample from light.

  • Time-Point Sampling: At each specified time point, withdraw an aliquot from the respective vial.

  • Quenching and Dilution:

    • For acid/base samples, immediately neutralize the aliquot with an equimolar amount of base/acid (e.g., 0.2 M NaOH for the acid sample).

    • Dilute all samples (including the quenched ones) with the mobile phase to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

  • HPLC Analysis: Analyze all samples, including the control and a T=0 sample, using a validated stability-indicating HPLC method, preferably with a photodiode array (PDA) detector and a mass spectrometer (MS).

  • Data Evaluation: Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to the control. Use MS data to propose structures for any new peaks observed.

References

  • Fiveable. (2025, September 15). Thiazole Definition - Organic Chemistry Key Term.
  • Ayati, A., et al. (n.d.). Thiazole Ring—A Biologically Active Scaffold. PMC.
  • Kamkhede, D.B., & Solanki, P.R. (2016, February 8). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. [Link]

  • Wikipedia. (n.d.). Thiazole. [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

  • Al-Qaisi, J. A., et al. (2009, January 20). Overview of the Chemistry of 2-Thiazolines. ACS Publications. [Link]

  • Morken, A. K., et al. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. ACS Publications. [Link]

  • JETIR. (2024, July). THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS. [Link]

  • Wu, L., et al. (2007, July 27). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. PubMed. [Link]

  • de Oliveira, R. S., et al. (n.d.). Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. SciELO. [Link]

  • McNeill, B. A., et al. (2022, August 17). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. PMC. [Link]

  • University of Calgary. (n.d.). CHAPTER 21: AMINES. [Link]

  • Dr. Venkatesh P. (n.d.). Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole. Slideshare. [Link]

  • Jencks, W. P., & Cordes, E. H. (n.d.). Mechanism of thiazolidine hydrolysis. Ring opening and hydrolysis of 1,3-thiazolidine derivatives of p-(dimethylamino)cinnamaldehyde. ACS Publications. [Link]

  • Ashenhurst, J. (2017, April 26). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

  • Online Organic Chemistry Tutor. (2025, April 27). Factors affecting basicity of Primary Amines. [Link]

  • Singh, A., & Singh, P. (2018, March 15). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. Journal of Drug Delivery and Therapeutics. [Link]

  • Shrivastava, A., et al. (2017, August 24). Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach. MDPI. [Link]

  • Study Mind. (2022, April 19). Amines - Properties and Reactivity of Amines (A-Level Chemistry). [Link]

  • Roge, A. B., et al. (2014, January). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. [Link]

  • Heriot-Watt University. (n.d.). Degradation of amine-based solvents in CO2 capture process by chemical absorption. [Link]

  • Khan, S., et al. (2019, March 3). Aerobic Degradation of Clothianidin to 2-Chloro-methyl Thiazole and Methyl 3-(Thiazole-yl) Methyl Guanidine Produced by Pseudomonas stutzeri smk. PMC. [Link]

  • Al-Absi, R. S., et al. (2025, November 18). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process. MDPI. [Link]

  • ResearchGate. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture. [Link]

  • Trimeric Corporation. (n.d.). Degradation Products and Volatile Emissions in Post-Combustion Amine CO2 Capture Processes. [Link]

  • Fredriksen, S. B., & Jens, K.-J. (2025, October 30). Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. [Link]

Sources

Optimization

Technical Support Center: Propyl(1,3-thiazol-5-ylmethyl)amine Purification

Topic: Removing impurities from Propyl(1,3-thiazol-5-ylmethyl)amine samples Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals Status: Op...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removing impurities from Propyl(1,3-thiazol-5-ylmethyl)amine samples Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals

Status: Operational Ticket Context: User reports purity issues with secondary amine intermediate Propyl(1,3-thiazol-5-ylmethyl)amine . Common symptoms include "streaking" on TLC, persistent aldehyde peaks in NMR, and failure to crystallize.

Executive Summary: This molecule presents a classic "Dual-Basicity" challenge.[1] It contains two nitrogen centers with vastly different pKa values: the thiazole nitrogen (pKa ~2.5) and the secondary propyl-amine (pKa ~10.5) . Successful purification requires exploiting this


pKa to separate the product from non-basic impurities (like starting aldehydes) and bis-alkylated side products.
📂 Module 1: The "Quick Fix" (Liquid-Liquid Extraction)

Issue: “My crude product is a dark oil containing non-polar impurities. Standard washes aren't cleaning it.”[1][2]

The Mechanism: Because the thiazole ring is a very weak base (pKa ~2.5) and the secondary amine is a strong base (pKa ~10.5), you can perform a pH-Selective Extraction . By buffering the aqueous phase to pH 4.0–5.0, you protonate the secondary amine (making it water-soluble) while leaving the thiazole ring and non-basic impurities (like unreacted aldehydes or neutrals) in the organic phase or less solubilized.

Protocol: The "pH Switch" Method

  • Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1]

  • Acid Extraction (The Capture):

    • Extract the organic layer with 0.5 M Citric Acid or 1 M HCl (Target aqueous pH ~4–5).

    • Why? At pH 4, the propyl-amine is fully protonated (

      
      ) and moves to the water. The thiazole ring remains mostly unprotonated.[1] Neutral impurities stay in the organic layer.
      
  • The Wash:

    • Keep the Aqueous Layer .

    • Wash the aqueous layer twice with fresh EtOAc/DCM to remove trapped neutrals.

  • Basification (The Release):

    • Cool the aqueous layer on ice.[2]

    • Slowly add 2 M NaOH until pH > 12.[1]

    • Why? You must exceed the amine's pKa (10.5) to return it to the free base.

  • Final Extraction:

    • Extract the cloudy aqueous mixture 3x with DCM.

    • Dry over

      
      , filter, and concentrate.[1][3]
      

Visualization: The pH-Switch Logic

pH_Switch Start Crude Mixture (Amine + Impurities) Org_Solvent Dissolve in DCM/EtOAc Start->Org_Solvent Acid_Ext Extract with pH 4-5 Acid (Citric or Dilute HCl) Org_Solvent->Acid_Ext Split_1 Phase Separation Acid_Ext->Split_1 Org_Layer_1 Organic Layer (Contains Neutrals/Aldehydes) Split_1->Org_Layer_1 Discard Aq_Layer_1 Aqueous Layer (Contains Protonated Amine) Split_1->Aq_Layer_1 Keep Wash Wash Aqueous with fresh Organic (Discard Organic Wash) Aq_Layer_1->Wash Basify Basify Aqueous to pH > 12 (NaOH) Wash->Basify Final_Ext Extract into DCM Dry & Concentrate Basify->Final_Ext Product Purified Amine (Free Base) Final_Ext->Product

Caption: Logic flow for selective acid-base extraction using pKa differentials.

📂 Module 2: Scavenging "Ghost" Aldehydes

Issue: “I see a persistent small peak around 10 ppm in NMR. It’s the starting material (1,3-thiazole-5-carbaldehyde).”

The Mechanism: If this amine was synthesized via reductive amination, unreacted aldehyde is a common contaminant. Aldehydes form water-soluble adducts with Sodium Bisulfite (


) , allowing them to be washed away without affecting the amine.

Protocol: Bisulfite Wash [1][4][5]

  • Preparation: Prepare a saturated aqueous solution of Sodium Bisulfite.

  • Execution:

    • Dissolve your crude amine in EtOAc (avoid DCM if possible, bisulfite works better with EtOAc partitioning).[1]

    • Add the bisulfite solution (1:1 volume ratio).

    • Vigorous Agitation: Shake aggressively for 2–3 minutes. The adduct formation is biphasic and requires surface area.

  • Separation:

    • The aldehyde-bisulfite adduct moves to the aqueous layer.[4][5]

    • The amine remains in the organic layer.

  • Rinse: Wash the organic layer with Brine to remove residual salts before drying.[1]

Data Validation:

Impurity TypeRemoval MethodEfficiency
Aldehydes NaHSO3 WashHigh (>95%)
Acids NaOH WashHigh (>99%)
Non-Basic Neutrals pH Switch (Module 1)High (>90%)
📂 Module 3: Chromatography Troubleshooting

Issue: “My compound streaks from the baseline to the solvent front on silica gel. Separation is impossible.”

The Mechanism: Secondary amines interact strongly with the acidic silanol groups (


) on standard silica gel, causing "tailing." The thiazole nitrogen exacerbates this by adding polarity.[1] You must "mask" the silanols using a competing base.

The Fix: Mobile Phase Modifiers

  • Standard Modifier: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

    
    )  to your mobile phase.[1]
    
  • Pre-treatment (Better): Flush the silica column with mobile phase containing 2% TEA before loading your sample. This neutralizes the active sites in advance.

Recommended Solvent Systems:

  • DCM / Methanol /

    
    :  (95 : 4 : 1) — Best for polar amines.
    
  • EtOAc / Hexanes / TEA: (Variable gradient + 1% TEA) — Good if the compound is lipophilic.

⚠️ Critical Warning: Do not use Acetone/TEA combinations if primary amines are present (Schiff base risk), though less relevant for this secondary amine.[1] Avoid halogenated solvents if using basic alumina.[1]

📂 Module 4: Solidification (Salt Formation)[1]

Issue: “The product is an oil. I need a stable solid for storage or biological testing.”

The Mechanism: Free base amines are often oils. Converting them to a salt (HCl or Oxalate) disrupts the crystal lattice energy, often inducing precipitation.

Protocol: Anhydrous HCl Salt Formation Avoid aqueous HCl, as the salt is likely hygroscopic.

  • Dissolve: Dissolve 1g of amine oil in 5 mL of anhydrous Diethyl Ether or 1,4-Dioxane .

  • Acidify: Dropwise add 4M HCl in Dioxane (commercially available) or bubble HCl gas.

  • Observation: A white precipitate should form immediately.[1]

  • Workup:

    • If precipitate forms: Filter and wash with cold ether.[1]

    • If oil forms (gummy): Decant solvent, triturate (grind) the gum with fresh ether or pentane until it solidifies.

Visualization: Salt Formation Decision Tree

Salt_Formation Start Free Base Oil Solvent Dissolve in Et2O or Dioxane Start->Solvent Add_Acid Add 4M HCl in Dioxane (Dropwise) Solvent->Add_Acid Check Precipitate? Add_Acid->Check Yes White Solid Forms Check->Yes Yes No Gummy Oil Forms Check->No No Filter Filter & Wash (Cold Ether) Yes->Filter Triturate Decant Solvent Triturate with Pentane No->Triturate Final Pure HCl Salt Filter->Final Triturate->Final

Caption: Workflow for converting amine oil to stable hydrochloride salt.

📚 References & Authoritative Grounding[1][3][8]
  • Biotage. (2023).[1] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from

    • Supports Module 3: Use of TEA/Ammonia modifiers to prevent streaking on silica.

  • University of Rochester. (2017). Workup: Aldehydes (Bisulfite Wash).[1][4] Retrieved from

    • Supports Module 2: Mechanism and protocol for sodium bisulfite scavenging of aldehydes.

  • National Institutes of Health (NIH) / PubChem. (2025).[1] Thiazole Compound Summary (pKa Data). Retrieved from

    • Supports Executive Summary: Confirmation of Thiazole pKa (~2.[1]5) vs. secondary amine pKa.

  • Organic Syntheses. (1941).[1] Methylamine Hydrochloride (General Amine Salt Crystallization).[1]Org.[1][6] Synth. 1941, 21, 101.[1] Retrieved from

    • Supports Module 4: General principles of amine hydrochloride recrystallization.

  • Master Organic Chemistry. (2017). Amine Basicity and pKaH.[1][7] Retrieved from

    • Supports Module 1: Theoretical basis for pH-switch extraction.

Sources

Troubleshooting

Technical Support Center: Optimizing Thiazole Reductive Amination

Welcome to the technical support center for thiazole reductive amination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic tran...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for thiazole reductive amination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of reductive amination and why is temperature so critical for thiazole substrates?

Reductive amination is a two-step, often one-pot, process that transforms a carbonyl group (aldehyde or ketone) into an amine.[1] The reaction proceeds via:

  • Iminium Ion Formation: The amine nucleophilically attacks the carbonyl carbon to form a hemiaminal, which then dehydrates to form an imine (or its protonated form, the iminium ion). This step is a reversible equilibrium.[1]

  • Reduction: A reducing agent, present in the reaction mixture, selectively reduces the iminium ion to the final amine product.[2]

Temperature is a double-edged sword in this process, especially with aromatic heterocycles like thiazole. It governs the kinetics and thermodynamics of the iminium ion equilibrium.[3]

  • Too Low: Insufficient thermal energy can lead to a very slow rate of iminium ion formation, resulting in an incomplete or stalled reaction.[4] The starting carbonyl may be consumed by the reducing agent before it has a chance to form the imine.

  • Too High: Excessive heat can have several detrimental effects. The thiazole ring, while aromatic and generally stable, can be susceptible to degradation or side reactions at elevated temperatures.[5][6] Furthermore, high temperatures can accelerate undesired side reactions, such as the reduction of the starting aldehyde/ketone or the formation of over-alkylated byproducts.[7][8]

Optimizing temperature is therefore a balancing act to favor the rate of iminium formation while minimizing substrate degradation and side-product formation.

Q2: What are the most common temperature-related side reactions in thiazole reductive amination?

The primary side reactions influenced by temperature are:

  • Starting Material Reduction: Many common reducing agents, like sodium borohydride, can reduce the starting aldehyde or ketone directly to an alcohol. While milder reagents like sodium triacetoxyborohydride (STAB) are more selective for the iminium ion, this selectivity can break down at higher temperatures, leading to unwanted alcohol byproducts.[9][10]

  • Over-alkylation: If a primary amine is used, the secondary amine product can act as a nucleophile itself, reacting with another molecule of the carbonyl starting material. This leads to the formation of a tertiary amine, which can be a significant impurity.[8][11] Higher temperatures can accelerate this subsequent reaction.

  • Thiazole Ring Instability: While the thiazole ring is thermally stable, certain substitution patterns or harsh reaction conditions (especially high heat in the presence of strong acids or bases) can lead to ring-opening or other degradation pathways.[12][13]

  • Enamine Formation and Aldol-type Reactions: For ketones with α-protons, elevated temperatures can favor the formation of enamine intermediates, which can participate in undesired side reactions.

Q3: Which reducing agents are recommended and how does temperature optimization differ between them?

The choice of reducing agent is critical and dictates the optimal temperature range.

Reducing AgentCommon SolventsTypical Temperature RangeKey Considerations
Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB) DCE, THF, DCM[9][14]0°C to Room Temperature[15]The gold standard for selectivity. It is mild and rarely reduces aldehydes/ketones at RT.[10][16] Often, the reaction is started at 0°C and allowed to warm to room temperature.[15] Acetic acid is sometimes added as a catalyst, especially for ketones.[9]
Sodium Cyanoborohydride (NaBH₃CN) Methanol, EthanolRoom TemperatureEffective and water-tolerant, but highly toxic (releases HCN gas under acidic conditions).[17] Requires careful pH control (typically pH 6-8) to maintain selectivity for the iminium ion over the carbonyl.[10]
Catalytic Hydrogenation (H₂/Pd-C, PtO₂) Methanol, Ethanol, Ethyl AcetateRoom Temp to 40-50°CA "green" and economical option, especially for scale-up.[10] Temperature control is crucial to prevent over-reduction of other functional groups or degradation of the catalyst. The catalyst can sometimes be deactivated by the amine substrate or sulfur-containing thiazole.[1]
Sodium Borohydride (NaBH₄) Methanol, Ethanol0°C to Room TemperatureLess selective than STAB; it can readily reduce the starting carbonyl.[14] Typically used in a two-step (indirect) procedure where the imine is pre-formed before the reductant is added at a low temperature (e.g., 0°C).[18]

Troubleshooting Guide: From Low Yield to Optimized Process

This section addresses common experimental failures in a question-and-answer format, providing a logical workflow for diagnosis and resolution.

Problem 1: My reaction shows very low conversion of the starting material, even after extended reaction times.

Answer: This classic issue points to problems with the first step of the reaction: iminium ion formation. The equilibrium is likely not favoring the imine intermediate, or the rate of its formation is kinetically hindered.

Diagnostic Workflow:

Troubleshooting_Low_Conversion Start Low Conversion Observed Check_TLC Monitor by TLC/LC-MS: Is any imine intermediate visible? Start->Check_TLC No_Imine No Imine Intermediate Check_TLC->No_Imine No Imine_Present Imine Intermediate Present (but not consumed) Check_TLC->Imine_Present Yes Cause1 Possible Cause: Equilibrium favors starting materials. Rate of formation is too slow. No_Imine->Cause1 Cause2 Possible Cause: Reduction step is failing. Reducing agent is inactive or too weak. Imine_Present->Cause2 Solution1A Action 1: Increase Temperature Run parallel reactions at RT, 40°C, and 60°C. Cause1->Solution1A Solution1B Action 2: Add Acid Catalyst Introduce 1.0-2.0 equiv. of Acetic Acid to protonate the carbonyl and facilitate dehydration. Cause1->Solution1B Solution1C Action 3: Remove Water Add molecular sieves (3Å or 4Å) to shift the equilibrium towards the imine. Cause1->Solution1C Solution2A Action 1: Check Reducing Agent Verify the age and storage of your hydride reagent. Cause2->Solution2A Solution2B Action 2: Increase Temperature (Cautiously) Increase temperature to accelerate reduction. Monitor for side products. Cause2->Solution2B

Caption: Troubleshooting workflow for low reaction conversion.

Causality & Action: The formation of the iminium ion is often the rate-determining step.[19] For many heteroaromatic systems, room temperature is simply not sufficient to drive the dehydration step.

  • Action: Systematically increase the temperature. Set up three small-scale reactions at room temperature, 40°C, and 60°C. Monitor the consumption of starting materials by TLC or LC-MS after a set time (e.g., 2 hours). This temperature screen will quickly reveal the optimal kinetic window. Some reductive aminations require temperatures as high as 70-75°C to proceed efficiently.[4]

  • Expert Insight: The addition of a catalytic amount of acetic acid can significantly accelerate imine formation without needing to resort to high temperatures.[9] The acid protonates the carbonyl oxygen, making the carbon more electrophilic for the amine attack.

Problem 2: My reaction is messy, with multiple side products and a low yield of the desired amine.

Answer: A "messy" reaction profile is a hallmark of conditions that are too harsh, most commonly excessive temperature. You are likely observing the degradation of your starting material or product, or the acceleration of competing reaction pathways.

Diagnostic Workflow:

Troubleshooting_Side_Products Start Multiple Side Products Observed Analyze_Side_Products Analyze by LC-MS/NMR: Identify mass of major byproducts. Start->Analyze_Side_Products Alcohol_Product Side Product = Reduced Aldehyde/Ketone Analyze_Side_Products->Alcohol_Product [M+1] of Alcohol Overalkylation_Product Side Product = Dialkylated Amine Analyze_Side_Products->Overalkylation_Product [M+R'] of Product Degradation_Product Unidentifiable Baseline or Fragmented Masses Analyze_Side_Products->Degradation_Product Other Cause_Alcohol Cause: Temperature too high for reagent selectivity. Alcohol_Product->Cause_Alcohol Cause_Overalkylation Cause: Product amine is reacting further. Overalkylation_Product->Cause_Overalkylation Cause_Degradation Cause: Thiazole ring instability at current temp. Degradation_Product->Cause_Degradation Solution_Alcohol Action: Decrease Temperature Run reaction at 0°C to RT. Cause_Alcohol->Solution_Alcohol Solution_Overalkylation Action 1: Decrease Temperature Action 2: Use slight excess of amine (1.1 equiv). Cause_Overalkylation->Solution_Overalkylation Solution_Degradation Action: Significantly decrease temperature. Consider a milder catalyst/reagent system. Cause_Degradation->Solution_Degradation

Caption: Diagnostic tree for identifying and resolving side product formation.

Causality & Action: Higher temperatures provide the activation energy for multiple undesired pathways. The key is to find the "sweet spot" where the desired reaction proceeds cleanly.

  • Action: Immediately lower the reaction temperature. If you were running the reaction at 40°C, repeat it at room temperature and 0°C. For many standard reductive aminations using STAB, the reaction is initiated at 0°C and then allowed to slowly warm to room temperature over several hours.[15] This controlled, gentle heating provides enough energy for iminium formation without activating side reactions.

  • Expert Insight: The choice of solvent can also be critical. Reactions are often faster in 1,2-dichloroethane (DCE) than in tetrahydrofuran (THF).[9] If you are struggling with low conversion at room temperature in THF, switching to DCE may allow the reaction to proceed efficiently without requiring heat, thus avoiding side product formation.

Experimental Protocols

Protocol 1: Systematic Temperature Screening for Thiazole Reductive Amination

This protocol outlines a parallel synthesis approach to rapidly identify the optimal reaction temperature.

  • Preparation: In three separate, dry reaction vials equipped with stir bars, add your thiazole-carbonyl compound (1.0 equiv., e.g., 0.5 mmol) and the amine (1.1 equiv.).

  • Solvent Addition: Dissolve the contents of each vial in an anhydrous solvent (e.g., 5 mL of DCE).

  • Catalyst (Optional): If required, add acetic acid (1.0-2.0 equiv.) to each vial.

  • Temperature Equilibration: Place one vial in an ice bath (0°C), leave one at ambient temperature (approx. 20-25°C), and place the third in a heating block set to 40°C. Allow them to stir for 15 minutes to equilibrate.

  • Initiation: To each vial, add sodium triacetoxyborohydride (STAB) (1.5 equiv.) in one portion.

  • Monitoring: After 1, 3, and 6 hours, take a small aliquot from each reaction, quench it with saturated NaHCO₃ solution, extract with dichloromethane, and spot on a TLC plate or analyze by LC-MS.

  • Analysis: Compare the consumption of starting material and the formation of the desired product across the three temperatures. The ideal temperature will show good conversion with minimal formation of byproducts.

Visualizing the Core Mechanism & Temperature's Role

The interplay between reactants is a delicate equilibrium, heavily influenced by temperature.

Reaction_Mechanism cluster_temp Temperature Influence Reactants Thiazole-Aldehyde + Amine Hemiaminal Hemiaminal Intermediate Reactants->Hemiaminal Nucleophilic Attack Iminium Iminium Ion Hemiaminal->Iminium Dehydration (-H₂O) (Often Rate-Limiting) Product Final Amine Product Iminium->Product Reduction (e.g., STAB) Temp_High High Temp: + Speeds up dehydration - Increases side reactions Temp_Low Low Temp: + High selectivity - Slow dehydration

Caption: The reductive amination pathway and the dual role of temperature.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Valiev, M., et al. (2018). Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-catalyst. Physical Chemistry Chemical Physics, 20(44), 28036-28046. [Link]

  • Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society.
  • Thiazole. Wikipedia. [Link]

  • Diamanti, A., et al. (2025). The Effect of Microsolvation on the Mechanism, Kinetics and Energetics of a Reductive Amination Reaction. Industrial & Engineering Chemistry Research. [Link]

  • Application Note – Reductive Amination. Synple Chem. [Link]

  • Insight into the Amine-Assisted Metal-free Chemoselective Reductive Amination of Carbonyl Compounds Under Mild Conditions. (2022). ChemRxiv. [Link]

  • Reductive amination reaction temperature. ResearchGate. [Link]

  • Optimization of reaction conditions. ResearchGate. [Link]

  • THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS. (2024). JETIR. [Link]

  • Kinetic and Thermodynamic Modulation of Dynamic Imine Libraries Driven by the Hexameric Resorcinarene Capsule. (2020). Journal of the American Chemical Society. [Link]

  • Kinetics and thermodynamics of imine 3 synthesis in the presence of different concentrations of SDS. ResearchGate. [Link]

  • Hitchhiker's guide to reductive amination. Organic Chemistry Portal. [Link]

  • NAME REACTION ( L-03) | KINETIC VS THERMODYNAMIC ENOLATE FORMATION | STORK ENAMINE SYNTHESIS. YouTube. [Link]

  • Reductive amination. Wikipedia. [Link]

  • Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. (2022). PMC. [Link]

  • pH and Temperature Responsive Electrooxidation of Thiazole Derivatives and Preliminary Screening of Their Antioxidant Activity. (2016). ResearchGate. [Link]

  • Effect of catalyst dosage and temperature on the performance of reductive amination. ResearchGate. [Link]

  • Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

  • Microwave‐Assisted Reductive Amination of Aldehydes and Ketones Over Rhodium‐Based Heterogeneous Catalysts. (2020). ChemistrySelect. [Link]

  • Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

  • Chemistry of the thiazoles. Journal of the Indian Chemical Society.
  • Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024). Journal of Chemical and Pharmaceutical Research. [Link]

  • Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

  • Myers Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

Sources

Optimization

Overcoming steric hindrance in Propyl(1,3-thiazol-5-ylmethyl)amine formation

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the dedicated technical support center for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine. As a team of Senior Application Scientis...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the dedicated technical support center for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine. As a team of Senior Application Scientists, we have consolidated our expertise to address the common challenges associated with this synthesis, with a particular focus on overcoming the steric hindrance inherent in the key reductive amination step. This guide provides not only step-by-step protocols but also the underlying chemical logic to empower you to troubleshoot and optimize your reaction conditions effectively.

Part 1: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine.

Core Issue: Low Yield in Reductive Amination

Q1: We are attempting to synthesize Propyl(1,3-thiazol-5-ylmethyl)amine via reductive amination of 1,3-thiazole-5-carbaldehyde with propylamine, but the reaction yield is consistently low. What is the primary cause?

A1: The most probable cause of low yield is steric hindrance. The formation of the crucial iminium ion intermediate is sterically disfavored due to the interaction between the propyl group of the amine and the thiazole ring of the aldehyde. This slows down the rate of imine formation, allowing competing side reactions to dominate.[1] Selectivity in reductive amination is significantly influenced by the steric properties of both the amine and the carbonyl compound.[1]

Q2: What are the main side products to expect when the reaction is not optimal?

A2: The primary side product is typically the alcohol (1,3-thiazol-5-yl)methanol, formed from the direct reduction of the starting aldehyde. This occurs when the reduction of the aldehyde is faster than the formation and subsequent reduction of the iminium ion. Another potential, though less likely, byproduct is the tertiary amine formed from over-alkylation of the desired secondary amine product. Additionally, if using sodium cyanoborohydride, a cyano-addition byproduct may be observed in some cases.[2]

Q3: Our starting material, 1,3-thiazole-5-carbaldehyde, seems to be degrading. How can we synthesize it efficiently?

A3: A reliable method for synthesizing a close analog, 2-chloro-1,3-thiazole-5-carbaldehyde, involves the lithiation of 2-chlorothiazole at -78 °C followed by quenching with ethyl formate.[3] This procedure can be adapted for the synthesis of the unsubstituted 1,3-thiazole-5-carbaldehyde. It is crucial to maintain a low temperature during the reaction to prevent side reactions.

A Suggested Protocol for 1,3-thiazole-5-carbaldehyde Synthesis:

  • Dissolve 1,3-thiazole in anhydrous THF and cool the solution to -78 °C under an inert atmosphere (e.g., Argon).

  • Slowly add an equimolar amount of n-butyllithium (n-BuLi) dropwise, maintaining the temperature at -78 °C. Stir for 1 hour.

  • Slowly add an equimolar amount of ethyl formate dropwise at -78 °C and continue stirring for an additional hour.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) and allow the mixture to warm to room temperature.

  • Extract the product with an organic solvent such as ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Optimizing the Reductive Amination Step

Q4: Which reducing agent is best suited for this sterically hindered reaction?

A4: The choice of reducing agent is critical. You need a reagent that selectively reduces the iminium ion in the presence of the aldehyde.

  • Sodium triacetoxyborohydride (NaBH(OAc)₃): This is the recommended reagent for sterically demanding reductive aminations.[4] It is less reactive than sodium borohydride and will not readily reduce the aldehyde, giving the sterically hindered imine more time to form.

  • Sodium cyanoborohydride (NaBH₃CN): Also a good choice, as it is selective for the iminium ion, especially at a slightly acidic pH (around 5-6).[4] However, NaBH(OAc)₃ is often preferred due to the toxicity of cyanide byproducts.[4]

Q5: How can we optimize the reaction conditions to favor imine formation?

A5: Several factors can be adjusted:

  • Solvent: Dichloroethane (DCE) is often the preferred solvent for reductive aminations with NaBH(OAc)₃.[5]

  • Temperature: While many reductive aminations are run at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes provide the activation energy needed to overcome the steric barrier for imine formation. However, higher temperatures may promote side reactions.[6]

  • Stoichiometry: Using a slight excess of the amine (1.1-1.5 equivalents) can help to drive the imine formation equilibrium forward.[6]

  • pH: The addition of a catalytic amount of acetic acid can accelerate imine formation. However, too much acid can lead to unwanted side reactions.

Q6: Are there advanced catalytic methods to overcome severe steric hindrance?

A6: Yes, when standard methods fail, specialized catalysts can be employed. Transition metal catalysts, particularly those based on Iridium, Rhodium, and Ruthenium, have been shown to be effective for the reductive amination of sterically hindered substrates.[1] For instance, certain Pd(OH)₂ clusters have demonstrated high selectivity for the formation of sterically hindered amines at room temperature.[7] These catalysts often operate via different mechanisms, such as "borrowing hydrogen," which can be more efficient for challenging substrates.[5]

Part 2: Experimental Protocols and Data

This section provides detailed experimental procedures and comparative data to guide your laboratory work.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride

This protocol is a robust starting point for the synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine.

Step-by-Step Procedure:

  • To a solution of 1,3-thiazole-5-carbaldehyde (1.0 eq.) in 1,2-dichloroethane (DCE), add propylamine (1.2 eq.).

  • Stir the mixture at room temperature for 1-2 hours to allow for initial imine formation.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise over 15 minutes.

  • Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer, and extract the aqueous layer with DCE or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Troubleshooting this Protocol:

  • Low Conversion: If starting material remains, try adding a catalytic amount of acetic acid (0.1 eq.) with the amine in step 1. You can also gently heat the reaction to 40-50 °C after the addition of NaBH(OAc)₃.

  • Aldehyde Reduction: If the primary byproduct is the alcohol, it indicates that the imine formation is too slow. Ensure your reagents are anhydrous and consider using molecular sieves to remove any water, which can hydrolyze the imine.

Data Summary: Comparison of Reducing Agents

The following table provides a qualitative comparison of common reducing agents for this type of transformation.

Reducing AgentTypical SolventRelative ReactivitySelectivity for Iminium IonKey Considerations
NaBH(OAc)₃ DCE, THFMildHighPreferred for sterically hindered substrates.
NaBH₃CN Methanol, DCEMildHighEffective, but generates toxic cyanide waste.
NaBH₄ Methanol, EthanolHighLowProne to reducing the aldehyde, leading to byproducts.
Characterization of Propyl(1,3-thiazol-5-ylmethyl)amine
  • ¹H NMR: Expect to see characteristic signals for the propyl group (a triplet for the CH₃, a multiplet for the central CH₂, and a triplet for the CH₂ adjacent to the nitrogen). The methylene group between the thiazole and the nitrogen will likely appear as a singlet. The thiazole protons will have distinct chemical shifts.[8][9]

  • ¹³C NMR: The number of signals should correspond to the number of unique carbon atoms in the molecule. The chemical shifts will be indicative of the electronic environment of each carbon.[8][10]

  • Mass Spectrometry: The molecular ion peak [M+H]⁺ should be observed, confirming the molecular weight of the product.[8]

Part 3: Mechanistic Insights and Alternative Strategies

Understanding the reaction mechanism is key to rational troubleshooting.

Reductive Amination Pathway and Steric Hindrance

The diagram below illustrates the reductive amination pathway and highlights the sterically hindered step.

G cluster_0 Step 1: Imine Formation (Rate-Limiting) cluster_1 Step 2: Reduction cluster_2 Side Reaction A 1,3-Thiazole-5-carbaldehyde C Iminium Ion Intermediate (Sterically Hindered) A->C + Propylamine - H₂O F (1,3-thiazol-5-yl)methanol (Byproduct) A->F Direct Reduction B Propylamine B->C E Propyl(1,3-thiazol-5-ylmethyl)amine (Product) C->E Reduction D NaBH(OAc)₃ D->E D->F

Caption: Reductive amination pathway showing the critical imine formation step.

Alternative Synthetic Route: Alkylation of a Pre-formed Amide

If direct reductive amination proves to be low-yielding despite optimization, an alternative strategy can be employed. This involves forming the C-N bond via an amide, which is then reduced.

G A 1,3-Thiazole-5-carboxylic acid C Amide Intermediate A->C Amide Coupling (e.g., HCTU, DIEA) B Propylamine B->C E Propyl(1,3-thiazol-5-ylmethyl)amine C->E Amide Reduction D Reducing Agent (e.g., LiAlH₄) D->E

Caption: An alternative synthetic route via amide formation and reduction.

This multi-step approach can sometimes provide higher overall yields for sterically challenging targets, as amide formation is often less sensitive to steric hindrance than imine formation.[11]

References

  • Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. Available from: [Link]

  • The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications. Available from: [Link]

  • Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR. Available from: [Link]

  • 1,3-thiazole-5-carbaldehyde. ChemSynthesis. Available from: [Link]

  • A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. PMC. Available from: [Link]

  • The synthesis of sterically hindered amines by a direct reductive amination of ketones. Semantic Scholar. Available from: [Link]

  • Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. BEPLS. Available from: [Link]

  • Application Note – Reductive Amination. Synple Chem. Available from: [Link]

  • SYNTHESIS OF 1,3-THIAZOLE DERIVATIVES. ResearchGate. Available from: [Link]

  • Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review. MOJ Biorg Org Chem. Available from: [Link]

  • Synthesis and C-Alkylation of Hindered Aldehyde Enamines. The Journal of Organic Chemistry. Available from: [Link]

  • Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles. MOST Wiedzy. Available from: [Link]

  • CHARACTERIZATION OF THIAZOLO-CHROMANDIONE BY MOLECULAR SPECTROSCOPY AND SPECTRAL BEHAVIOR IN A WIDE pH RANGE. ResearchGate. Available from: [Link]

  • Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. Available from: [Link]

  • Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. PMC. Available from: [Link]

  • Optimization of reaction conditions for accessing N-heterocyclic enaminones. ResearchGate. Available from: [Link]

  • Reductive amination with amines. Reddit. Available from: [Link]

  • Heteronuclear NMR spectroscopic investigations of hydrogen bonding in 2-(benzo[d]thiazole-2'-yl)-N-alkylanilines. PubMed. Available from: [Link]

  • Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available from: [Link]

  • Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess-Martin Periodinane Reagent. PubMed. Available from: [Link]

  • Synthesis and NMR Spectroscopic Characterization of 1 H -1,2,3-Triazoles. ResearchGate. Available from: [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

  • Synthesis of Some New 1,3-Thiazolyldiphenyl Amine Derivative and Evaluation of their Antibacterial Effects. SciSpace. Available from: [Link]

  • Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Available from: [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available from: [Link]

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. PMC. Available from: [Link]

  • Synthesis of New 1,3,4-Thiadiazole Derivatives Containing of Morpholine Ring. Asian Journal of Chemistry. Available from: [Link]

Sources

Troubleshooting

Identifying decomposition products of Propyl(1,3-thiazol-5-ylmethyl)amine

Technical Support Center: Propyl(1,3-thiazol-5-ylmethyl)amine Guide: Troubleshooting and Identifying Potential Decomposition Products Welcome to the technical support center for Propyl(1,3-thiazol-5-ylmethyl)amine. This...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Propyl(1,3-thiazol-5-ylmethyl)amine

Guide: Troubleshooting and Identifying Potential Decomposition Products

Welcome to the technical support center for Propyl(1,3-thiazol-5-ylmethyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability of this molecule. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical workflows to anticipate, identify, and troubleshoot potential degradation, ensuring the integrity and reproducibility of your experimental results.

Part 1: Frequently Asked Questions (FAQs) - Understanding Potential Degradation

This section addresses the most common questions regarding the stability and degradation of Propyl(1,3-thiazol-5-ylmethyl)amine. Understanding these pathways is the first step in designing robust experiments.

Q1: What are the primary chemical liabilities of Propyl(1,3-thiazol-5-ylmethyl)amine?

The structure of Propyl(1,3-thiazol-5-ylmethyl)amine contains three key regions susceptible to degradation under various stress conditions: the thiazole ring, the n-propylamine side chain, and the methylene bridge connecting them.

  • The Thiazole Ring: While thiazoles are aromatic and generally more stable than their oxazole counterparts, the sulfur atom is a primary site for oxidation.[1] The ring can also be susceptible to photodegradation and cleavage under harsh hydrolytic or thermal stress.[2]

  • The N-Propylamine Side Chain: Primary amines are basic and can undergo oxidative deamination. The C-N bond is also a potential point of cleavage, especially under thermal stress, which can lead to the formation of volatile products like propene and ammonia.[3][4][5]

  • The Methylene Bridge: The carbon atom situated between the thiazole ring and the amine nitrogen is analogous to a benzylic position. This makes it more susceptible to oxidation than a standard alkyl carbon.

Q2: What are the most likely degradation pathways I should anticipate?

Based on the molecule's structure, four primary degradation pathways should be considered during forced degradation studies, which are crucial for developing stability-indicating methods.[6][7]

  • Oxidative Degradation: This is often the most significant pathway. The sulfur atom in the thiazole ring can be oxidized by agents like hydrogen peroxide (H₂O₂) or even atmospheric oxygen over time (potentiated by light or metal ions) to form the corresponding S-oxide (+16 amu) or S-dioxide (+32 amu) .[8] The amine nitrogen and the methylene bridge are also potential sites of oxidation.

  • Hydrolytic Degradation: The molecule is generally stable under neutral pH. However, under strongly acidic or basic conditions, cleavage of the molecule can occur. The thiazole ring itself is relatively stable to hydrolysis, but extreme conditions could promote ring-opening.[9]

  • Photodegradation: Exposure to UV or even ambient laboratory light can induce degradation. Thiazole rings can undergo complex reactions, including cycloadditions or rearrangements when exposed to light, potentially leading to a variety of isomeric or fragmented byproducts.[2][10]

  • Thermal Degradation: High temperatures can provide the energy needed to cleave the weakest bonds in the molecule. The most probable fragmentation would be the cleavage of the C-N bond of the propylamine group or the bond between the methylene bridge and the thiazole ring.[11]

Q3: I store my compound in DMSO. Are there any specific stability concerns?

Yes, this is a critical consideration. Dimethyl sulfoxide (DMSO) is not always an inert solvent. As a sulfoxide, DMSO itself can act as a mild oxidizing agent, especially during long-term storage, under elevated temperatures, or upon exposure to light. This can specifically promote the oxidation of the thiazole's sulfur atom to form the S-oxide.[8] For long-term storage, it is recommended to store solutions at -20°C or -80°C under an inert atmosphere (e.g., argon or nitrogen) to minimize this risk.

Part 2: Troubleshooting Guide - Investigating Unexpected Results

Scenario Potential Cause & Explanation Recommended Action
"My bioassay results are inconsistent or show a loss of potency over time." Compound Degradation: The most likely cause is the degradation of the parent compound into less active or inactive species. The formation of the S-oxide, for example, significantly alters the electronics and sterics of the thiazole ring, which can abolish biological activity.1. Confirm Purity: Immediately re-analyze your current sample stock using a qualified HPLC method. 2. Review Storage: Ensure the compound is stored as a dry solid, protected from light, and at a low temperature. If in solution, use freshly prepared samples for each experiment. 3. Perform a Mini-Stability Study: Compare the HPLC profile of a freshly prepared sample to one that has been left on the benchtop for several hours.
"I see new, unidentified peaks appearing in my HPLC or LC-MS analysis." Formation of Degradants: These new peaks are almost certainly decomposition products. Their retention time and mass-to-charge ratio (m/z) are key pieces of evidence for their identification.1. Execute a Forced Degradation Study: Follow Protocol 3.1 to systematically generate the degradation products under controlled conditions. This helps in assigning the unknown peaks. 2. Analyze with High-Resolution Mass Spectrometry (HRMS): Use an LC-MS-QTOF or Orbitrap system to obtain accurate mass measurements of the new peaks. This allows for the prediction of elemental formulas.[12] 3. Consult the Data Table: Compare the observed m/z values with the theoretical masses of potential degradants listed in Table 1.
"My solid compound or concentrated solution has developed a yellow or brown tint." Polymerization or Formation of Chromophoric Impurities: This often indicates more extensive degradation. Oxidative or photolytic pathways can sometimes lead to the formation of conjugated systems or polymeric material that absorbs visible light.1. Cease Use: Do not use the discolored material for quantitative experiments as the purity is compromised. 2. Characterize the Impurities: If necessary for investigation, dissolve a small amount and analyze by LC-MS to identify the major colored components. 3. Procure/Synthesize Fresh Material: For reliable results, it is essential to start with a pure, well-characterized batch of the compound.

Part 3: Experimental Protocols

Protocol 3.1: Forced Degradation (Stress Testing) Workflow

This protocol provides a standardized framework for intentionally degrading Propyl(1,3-thiazol-5-ylmethyl)amine to identify its potential degradation products. The goal is to achieve 5-20% degradation, which is sufficient to produce detectable peaks without causing unrealistic secondary degradation.[6]

1. Preparation of Stock Solution:

  • Prepare a 1 mg/mL stock solution of the compound in a 50:50 acetonitrile:water mixture.

2. Application of Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Place 1 mL of the stock solution in a sealed vial and heat at 80°C for 48 hours.

  • Photolytic Degradation: Place 1 mL of the stock solution in a quartz cuvette or clear glass vial. Expose to a photostability chamber (ICH Q1B option) or a broad-spectrum UV lamp for 24 hours. As a control, wrap an identical sample in aluminum foil and place it alongside the exposed sample.

3. Sample Quenching and Analysis:

  • After the incubation period, cool all samples to room temperature.

  • Neutralize the acid and base samples by adding an equimolar amount of base or acid, respectively.

  • Dilute all samples (including the unstressed control) to a final concentration of ~50 µg/mL with the mobile phase.

  • Analyze immediately by HPLC-UV/MS as described in Protocol 3.2.

Protocol 3.2: HPLC-UV/MS Method for Separation and Detection

This is a starting point for a stability-indicating method. Optimization may be required based on your specific equipment.

  • Instrument: HPLC with UV/PDA detector and coupled to a mass spectrometer (e.g., single quadrupole or TOF).

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: 95% to 5% B

    • 20-25 min: Hold at 5% B

  • Flow Rate: 1.0 mL/min.

  • UV Detection: 254 nm or PDA scan from 200-400 nm.

  • MS Detection: Electrospray Ionization (ESI) in positive mode. Scan a mass range that covers the parent compound and potential fragments (e.g., m/z 50-500).

Part 4: Data Interpretation & Visualization

Diagram 1: Potential Degradation Pathways

G cluster_oxidation Oxidative Pathway cluster_fragmentation Fragmentation Pathways Parent Propyl(1,3-thiazol-5-ylmethyl)amine (MW: 170.28) m/z: 171.1 [M+H]+ SOxide S-Oxide (MW: 186.28) m/z: 187.1 [M+H]+ Parent->SOxide [O] (e.g., H₂O₂, DMSO) ThiazoleMethanol 1,3-thiazol-5-ylmethanol (MW: 115.15) Parent->ThiazoleMethanol C-N Cleavage (Thermal/Hydrolytic) CleavedImine 1-(1,3-thiazol-5-yl)methanimine (MW: 112.16) Parent->CleavedImine Oxidative Deamination SDioxide S-Dioxide (MW: 202.28) m/z: 203.1 [M+H]+ SOxide->SDioxide Further Oxidation Propylamine Propylamine (MW: 59.11)

Caption: Key potential degradation pathways for Propyl(1,3-thiazol-5-ylmethyl)amine.

Diagram 2: Experimental Workflow for Degradant Identification

G A Prepare 1 mg/mL Stock Solution B Expose to Stress Conditions (Acid, Base, H₂O₂, Heat, Light) A->B C Quench / Neutralize & Dilute Sample B->C D Analyze via HPLC-UV/MS (Protocol 3.2) C->D E Compare Stressed vs. Control Chromatograms D->E F Characterize New Peaks: - Retention Time - UV Spectrum - m/z (Accurate Mass) E->F G Propose Structure (Based on Δ mass and fragmentation) F->G

Caption: Systematic workflow for forced degradation and structural elucidation.

Table 1: Summary of Potential Decomposition Products
Potential Product NameMolecular Weight ( g/mol )Δ Mass (amu)Expected m/z [M+H]⁺Likely Stress Condition(s)
Parent Compound 170.280171.1-
Propyl(1,3-thiazol-5-ylmethyl)amine S-oxide186.28+16187.1Oxidation
Propyl(1,3-thiazol-5-ylmethyl)amine S-dioxide202.28+32203.1Strong Oxidation
1,3-thiazol-5-ylmethanol115.15-55116.1Thermal, Hydrolytic
Propylamine59.11-11160.1Thermal, Hydrolytic
1-(1,3-thiazol-5-yl)methanimine112.16-58113.1Oxidative Deamination
5-(Hydroxymethyl)thiazole-3-oxide131.15-39132.1Oxidation + Hydrolysis

References

  • Clarke, E. G. C. (1969). Mass spectra of thiazoles. Journal of the Chemical Society B: Physical Organic. [Link]

  • Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry. [Link]

  • Kamkhede, D. B., & Solanki, P. R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. [Link]

  • Al-Omar, M. A. (2010). Synthesis and Mass Spectra of Thiazole and Thiohydantoin Derivatives. ProQuest. [Link]

  • Mazari, S. A., et al. (2021). A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments. Environmental Science and Pollution Research. [Link]

  • ESPCI Paris. Characterization of the degradation products of amines used for post combustion CO2 capture. [Link]

  • El Hadri, Y. (2023). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. [Link]

  • Kapoor, R. P., et al. (1993). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Asian Journal of Chemistry. [Link]

  • Ge, X., et al. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology. [Link]

  • N. M., N., et al. (2021). CO2 Absorption Solvent Degradation Compound Identification Using Liquid Chromatography-Mass Spectrometry Quadrapole-Time of Flight (LCMSQTOF). Scientific Research Publishing. [Link]

  • Abu-Hashem, A. A., et al. (2020). Possible mass fragmentation pattern of compound 3. ResearchGate. [Link]

  • Ataman Kimya. MONO-N-PROPYLAMINE. [Link]

  • National Center for Biotechnology Information. (2024). Propylamine. PubChem. [Link]

  • Young, D. D., et al. (2022). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. PMC. [Link]

  • Al-Humaid, S. A., et al. (2019). Unimolecular Decomposition Reactions of Propylamine and Protonated Propylamine. PMC. [Link]

  • Singh, R., & Rehman, Z. U. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Academia.edu. [Link]

  • Al-Humaid, S. A., et al. (2019). Unimolecular Decomposition Reactions of Propylamine and Protonated Propylamine. ACS Publications. [Link]

  • Pharmaguideline. (2022). Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

  • Al-Humaid, S. A., et al. (2019). Unimolecular Decomposition Reactions of Propylamine and Protonated Propylamine. ACS Omega. [Link]

  • Jornitz, M. W., & van der Meer, T. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

  • Wikipedia. (2024). Thiazole. [Link]

  • Głowacka, I. E., et al. (2021). Thiazole Ring—A Biologically Active Scaffold. PMC. [Link]

  • de Oliveira, L. F. T., et al. (2018). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. PMC. [Link]

  • Plaza, D. P. (2015). Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University. [Link]

  • Castro-García, M. P., et al. (2022). Biodegradation and Metabolic Pathway of the Neonicotinoid Insecticide Thiamethoxam by Labrys portucalensis F11. PMC. [Link]

  • El-Sheikh, S. M. A., & Gad, M. F. (2024). Thermal And Forced Hydrolytic Degradation Studies Of Flonicamid And Its Photolysis In Egyptian Clay-Loam Soil. ResearchGate. [Link]

  • Zhang, Y., et al. (2022). Dissipation Behavior and Acute Dietary Risk Assessment of Thiamethoxam and Its Metabolite Clothianidin on Spinach. MDPI. [Link]

  • Sun, N. B., et al. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry. [Link]

Sources

Optimization

Addressing solubility issues of Propyl(1,3-thiazol-5-ylmethyl)amine in aqueous media

Technical Support Center: Propyl(1,3-thiazol-5-ylmethyl)amine Executive Summary Researchers frequently encounter precipitation when introducing Propyl(1,3-thiazol-5-ylmethyl)amine into aqueous biological buffers (e.g., P...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Propyl(1,3-thiazol-5-ylmethyl)amine

Executive Summary

Researchers frequently encounter precipitation when introducing Propyl(1,3-thiazol-5-ylmethyl)amine into aqueous biological buffers (e.g., PBS, DMEM).[1] This molecule is a lipophilic secondary amine often supplied as a free base , which exhibits poor aqueous solubility at neutral pH.[1]

This guide provides a validated troubleshooting workflow to solubilize this compound for in vitro and in vivo applications. The core strategy relies on understanding its dual-pKa profile: the secondary amine (pKa ~10.6) and the thiazole nitrogen (pKa ~2.5) .

Diagnostic & Decision Tree

Problem: "My compound precipitates immediately upon dilution from DMSO into PBS." Root Cause: The "Solvent Shock" effect. The free base is soluble in DMSO but hydrophobic. When diluted into a neutral buffer (pH 7.4), the amine may not protonate fast enough, or the equilibrium favors the uncharged (insoluble) species.[1]

Solubility Decision Tree

SolubilityWorkflow Start Start: Compound Precipitation CheckForm Check Compound Form: Free Base or Salt? Start->CheckForm FreeBase Free Base (Oil/Solid) CheckForm->FreeBase Salt HCl / Fumarate Salt CheckForm->Salt Action1 PROTOCOL A: Convert to HCl Salt FreeBase->Action1 Preferred Action2 PROTOCOL B: Cosolvent System (DMSO + Tween 80) FreeBase->Action2 If Salt fails Action3 PROTOCOL C: Acidic Buffer Prep (pH < 6.0) Salt->Action3 If still insoluble Success Clear Aqueous Solution Action1->Success Action2->Success Action3->Success

Figure 1: Decision tree for selecting the appropriate solubilization strategy based on the starting material form.

Physicochemical Profile & Mechanism

To successfully formulate this compound, you must respect its ionization state.[1]

PropertyValueImplication
Molecular Weight 156.25 g/mol Small molecule, high diffusion rate.
pKa (Amine) ~10.6 (Secondary)Cationic at pH 7.4. Requires protonation for solubility.
pKa (Thiazole) ~2.5 (Aromatic N)Neutral at pH 7.4. Does not contribute to solubility at physiological pH.
LogP (Est.) ~1.2 - 1.5Moderately lipophilic. Soluble in organic solvents (DMSO, EtOH).[1]
Water Solubility Free Base: < 1 mg/mLHCl Salt: > 50 mg/mLCritical: The salt form is highly soluble; the free base is not.
The "Precipitation Trap" Mechanism

At pH 7.4, the equilibrium should favor the protonated, soluble form.[1] However, when you dilute a concentrated DMSO stock of the free base into water, the hydrophobic effect causes the molecules to aggregate before they can be protonated by the buffer.[1] This kinetic trap results in a cloudy suspension that may not redissolve.

Step-by-Step Protocols

Protocol A: In-Situ Salt Formation (Recommended)

Best for: Converting the free base into a water-soluble species without permanent chemical modification.

  • Dissolve: Prepare a 50 mM stock solution of the free base in 100% DMSO .

  • Acidify: Add 1.05 equivalents of HCl directly to the DMSO stock.

    • Calculation: For 1 mL of 50 mM stock, add 52.5 µL of 1.0 M HCl (aqueous).

    • Note: The solution may warm slightly. This converts the amine to its hydrochloride salt within the DMSO.

  • Dilute: Slowly add this "Pre-Acidified Stock" to your aqueous buffer (PBS/Media) while vortexing.

    • Result: The compound enters the water as a pre-formed cation, preventing precipitation.[1]

Protocol B: The "Solvent Cushion" Method

Best for: Animal studies or assays where pH cannot be lowered.

Formulation Vehicle: 5% DMSO / 5% Tween-80 / 90% Saline.

  • Stock: Dissolve compound in 100% DMSO (Concentration: 20x final dose).

  • Surfactant: Add Tween-80 to the DMSO stock (1:1 ratio). Vortex until clear.

  • Aqueous Phase: Slowly add warm (37°C ) Saline to the DMSO/Tween mixture dropwise while vortexing.

    • Why: Tween-80 forms micelles that encapsulate the lipophilic thiazole ring, preventing aggregation.

Protocol C: Cyclodextrin Complexation

Best for: High-concentration IV/IP dosing (> 5 mg/kg).

  • Vehicle: Prepare 20% (w/v) HP-β-Cyclodextrin in sterile water.

  • Solubilization: Add the compound (free base) to the cyclodextrin solution.

  • Acidification: Adjust pH to 4.0 using 0.1 M HCl.

  • Sonication: Sonicate for 20 minutes at room temperature. The solution should turn clear.

  • Neutralization (Optional): Carefully adjust pH back to 6.0-7.0 using 0.1 M NaOH. If precipitate forms, stop and revert to pH 4.0.[1]

Frequently Asked Questions (FAQs)

Q1: Can I just sonicate the suspension to make it dissolve? A: No. Sonication might disperse the particles temporarily, creating a "pseudo-solution," but they will likely settle or crash out during incubation, leading to false negatives in cellular assays.[1] You must achieve molecular dissolution using the salt form or cosolvents.

Q2: Why does my compound turn yellow in solution? A: Thiazole derivatives can undergo oxidation or form charge-transfer complexes in solution, often resulting in a yellow tint.[1] This is usually normal, but verify purity via LC-MS if the color deepens significantly over time (indicating degradation).

Q3: Is the thiazole nitrogen basic? A: Very weakly (pKa ~2.5). It will only be protonated in strong acid (pH < 2). Do not rely on the thiazole ring for solubility; you must rely on the secondary propyl-amine group (pKa ~10.6).

References

  • PubChem. Compound Summary: Thiazol-2-amine derivatives and physicochemical properties. National Library of Medicine. Link

  • Alfa Chemistry. pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds. (2025).[2][3] Link

  • BenchChem. Technical Support Center: Improving the Solubility of Thiazole Compounds. (2025).[2][3] Link

  • Symmetric Events. Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. (2024).[4][5] Link

  • Williams, R. pKa Data Compilation.[1] Organic Chemistry Data. Link

Sources

Reference Data & Comparative Studies

Validation

A Comprehensive Guide to the 1H NMR Spectral Analysis of Propyl(1,3-thiazol-5-ylmethyl)amine and a Comparison with Structural Analogs

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of Propyl(1,3-thiazol-5-ylmethyl)amine. Designed for researchers and drug development professionals, this document moves beyond...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of Propyl(1,3-thiazol-5-ylmethyl)amine. Designed for researchers and drug development professionals, this document moves beyond a simple peak list, focusing on the causal relationships between the molecule's structure and its spectral features. We will establish a self-validating protocol for analysis, compare the target molecule with key structural alternatives to highlight diagnostic differences, and ground all claims in authoritative spectroscopic principles.

PART 1: SCIENTIFIC FOUNDATION & EXPERIMENTAL PROTOCOL

The Role of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy is an indispensable tool in organic chemistry for determining molecular structure. It operates on the principle that protons within a molecule resonate at different frequencies when placed in a strong magnetic field, depending on their local electronic environment. The resulting spectrum provides four key pieces of information:

  • Chemical Shift (δ): Indicates the proton's electronic environment. Electronegative atoms or aromatic rings nearby will "deshield" a proton, shifting its signal downfield (to a higher ppm value).[1][2]

  • Integration: The area under a signal is proportional to the number of protons it represents.

  • Multiplicity (Splitting): Reveals the number of protons on adjacent atoms, following the n+1 rule in simple cases.

  • Coupling Constant (J): The distance between split peaks, measured in Hertz (Hz), provides information about the dihedral angle and connectivity between coupled protons.

A Validated Protocol for ¹H NMR Data Acquisition

To ensure reproducibility and accuracy, a standardized protocol is essential. The following steps describe a robust methodology for acquiring the ¹H NMR spectrum of an amine like Propyl(1,3-thiazol-5-ylmethyl)amine.

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the analyte, Propyl(1,3-thiazol-5-ylmethyl)amine.

    • Dissolve the sample in ~0.7 mL of a deuterated solvent, typically Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a common choice for general organic molecules.[3]

    • Add a small amount of Tetramethylsilane (TMS) as an internal standard, which is set to 0.00 ppm.[1][2]

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrumental Parameters (400 MHz Spectrometer):

    • Acquisition Time: 2-4 seconds.

    • Pulse Width: Calibrated 90° pulse.

    • Relaxation Delay: 1-5 seconds. A longer delay ensures quantitative integration but increases experiment time.

    • Number of Scans: 8-16 scans, depending on sample concentration.

    • Spectral Width: 0-12 ppm.

  • D₂O Shake (Optional but Recommended):

    • To definitively identify the amine (N-H) proton, acquire an initial spectrum.

    • Add one drop of Deuterium Oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum.

    • The acidic N-H proton will exchange with deuterium, causing its signal to disappear or significantly diminish from the spectrum.[3][4]

PART 2: SPECTRAL ANALYSIS OF PROPYL(1,3-THIAZOL-5-YLMETHYL)AMINE

The structure of Propyl(1,3-thiazol-5-ylmethyl)amine presents several distinct proton environments, each providing a unique signature in the ¹H NMR spectrum.

Figure 1: Structure of Propyl(1,3-thiazol-5-ylmethyl)amine with proton environments labeled (a-g).

Predicted ¹H NMR Data Summary

The following table outlines the predicted chemical shifts, multiplicities, and integrations for each proton environment. These predictions are based on established values for similar functional groups.[1][3][5]

LabelProtonsIntegrationPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Rationale
g H-2 (Thiazole)1H~8.90Singlet (s)-Highly deshielded proton adjacent to both S and N in the aromatic ring.
f H-4 (Thiazole)1H~7.65Singlet (s)-Aromatic proton on the thiazole ring.
e -CH₂-Thiazole2H~3.95Singlet (s)-Deshielded by the adjacent amine nitrogen and the aromatic thiazole ring. Lack of coupling to N-H is common.
a -N-CH₂-CH₂-2H~2.65Triplet (t)~7.2Deshielded by the adjacent nitrogen. Coupled to the two 'b' protons (n+1 = 3).
b -CH₂-CH₂-CH₃2H~1.55Sextet (sext)~7.4Coupled to three 'c' protons and two 'a' protons (n+1 = 6).
d -NH-1H1.0 - 3.0 (variable)Broad Singlet (br s)-Chemical shift is concentration and solvent-dependent. Signal disappears upon D₂O exchange.[4]
c -CH₃3H~0.92Triplet (t)~7.5Standard alkyl chemical shift. Coupled to the two 'b' protons (n+1 = 3).[3][6]

PART 3: COMPARATIVE ANALYSIS WITH STRUCTURAL ALTERNATIVES

To underscore the diagnostic power of this ¹H NMR analysis, we will compare the expected spectrum of our target compound with two plausible structural isomers or related molecules. This comparison illustrates how subtle changes in structure lead to significant and predictable changes in the NMR spectrum.

Alternative 1: Propylamine

Propylamine is the simplest primary amine analog of our propyl chain. Comparing its spectrum highlights the influence of the thiazol-5-ylmethyl substituent.

  • Key Spectral Difference: In propylamine, the protons alpha to the nitrogen (-CH₂-NH₂) resonate around 2.65 ppm.[3][6] This chemical shift is nearly identical to the 'a' protons in our target molecule, demonstrating that the electronic effect of the nitrogen is localized and the larger thiazole group has minimal long-range effect on this part of the propyl chain. The signals for the middle CH₂ and terminal CH₃ are also in very similar positions.[3][6] The primary diagnostic difference would be the complete absence of the downfield aromatic and methylene bridge signals (protons e, f, g).

Alternative 2: N-Methyl-N-(1,3-thiazol-5-ylmethyl)amine (Hypothetical)

Replacing the propyl group with a smaller methyl group provides a useful comparison.

  • Key Spectral Difference: The characteristic triplet-sextet-triplet pattern of the propyl group would be replaced by a single, sharp singlet for the N-methyl group (-N-CH₃) at approximately 2.4-2.5 ppm. This signal would integrate to 3H. The rest of the spectrum (the thiazole and methylene bridge protons) would remain largely unchanged, providing a clear method of differentiation.

Comparative Data Table
CompoundPropyl Signals (a, b, c)Methylene Bridge (e)Thiazole Signals (f, g)Other Signals
Propyl(1,3-thiazol-5-ylmethyl)amine Present (~2.65, ~1.55, ~0.92 ppm)Present (~3.95 ppm)Present (~7.65, ~8.90 ppm)N-H (~1.0-3.0 ppm)
Propylamine Present (~2.65, ~1.45, ~0.92 ppm)[3][6]AbsentAbsentNH₂ (~1.24 ppm)[6]
N-Methyl-N-(1,3-thiazol-5-ylmethyl)amine AbsentPresent (~3.9 ppm)Present (~7.6, ~8.9 ppm)N-CH₃ (~2.45 ppm)
Workflow for Structural Differentiation

The following workflow illustrates the logical process for using ¹H NMR to distinguish between these compounds.

G Start Acquire 1H NMR Spectrum CheckAromatic Signals > 7.0 ppm? Start->CheckAromatic CheckPropyl Propyl pattern present? (t, sext, t) CheckAromatic->CheckPropyl Yes Is_Propylamine Propylamine CheckAromatic->Is_Propylamine No CheckMethylene Singlet at ~3.9 ppm? CheckPropyl->CheckMethylene Yes Is_Other Other Structure CheckPropyl->Is_Other No CheckMethyl Singlet at ~2.4 ppm? CheckMethylene->CheckMethyl No Is_Target Propyl(1,3-thiazol-5-ylmethyl)amine CheckMethylene->Is_Target Yes Is_Methyl_Analog N-Methyl Analog CheckMethyl->Is_Methyl_Analog Yes CheckMethyl->Is_Other No

Figure 2: Decision workflow for identifying Propyl(1,3-thiazol-5-ylmethyl)amine via ¹H NMR.

Conclusion

The ¹H NMR spectrum of Propyl(1,3-thiazol-5-ylmethyl)amine is highly characteristic and allows for unambiguous structural confirmation. The key diagnostic features are the two singlet signals in the aromatic region (~8.90 and ~7.65 ppm) corresponding to the thiazole protons, the deshielded singlet for the methylene bridge (~3.95 ppm), and the classic triplet-sextet-triplet pattern of the N-propyl group. By comparing this predicted spectrum with those of simpler analogs like propylamine, the specific contributions of each part of the molecule to the overall spectrum become clear, reinforcing the power of NMR as a primary tool for structural elucidation in research and development.

References

  • Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). Propylamine low high resolution 1H proton nmr spectrum of propanaamine. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). MATERIALS AND METHODS. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Propylamine. PubChem. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectra of (A) 1, (B) 1 in the presence of propyl amine, (C).... Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-propyl-N-(thiophen-2-ylmethyl)tetrazol-5-amine. PubChem. Retrieved from [Link]

  • Sun, N. B., Jin, J. Z., Lei, C., & He, F. Y. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry, 25(18), 10331-10334.
  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • University of Calgary. (n.d.). 1H NMR chemical shift ppm table. Retrieved from [Link]

  • Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

  • The Royal Society of Chemistry. (2014). Supplementary Information. Retrieved from [Link]

  • Li, J. T., Li, X. L., Zhang, X. H., & Sun, M. X. (2012). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules, 17(10), 11460–11468.
  • Chemistry LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

Sources

Comparative

HPLC retention time and method development for Propyl(1,3-thiazol-5-ylmethyl)amine

This guide outlines the High-Performance Liquid Chromatography (HPLC) method development strategy for Propyl(1,3-thiazol-5-ylmethyl)amine (CAS 1248091-98-6). Due to the specific physicochemical nature of this molecule—a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the High-Performance Liquid Chromatography (HPLC) method development strategy for Propyl(1,3-thiazol-5-ylmethyl)amine (CAS 1248091-98-6).

Due to the specific physicochemical nature of this molecule—a basic secondary amine attached to a thiazole heterocycle—standard C18 methods often result in peak tailing and poor reproducibility. This guide compares three distinct chromatographic approaches (Acidic C18, Basic C18, and Phenyl-Hexyl) to identify the optimal protocol for purity analysis and kinetic studies.

Analyte Profile & Physicochemical Challenges

Before selecting a column, we must understand the molecule's behavior in solution.

  • Compound Name: Propyl(1,3-thiazol-5-ylmethyl)amine[1]

  • CAS Number: 1248091-98-6[1]

  • Molecular Formula: C

    
    H
    
    
    
    N
    
    
    S
  • Molecular Weight: 156.25 g/mol [2]

  • Structural Features:

    • Thiazole Ring: Aromatic, weakly basic (pKa ~2.5).

    • Secondary Amine: Highly basic (pKa ~9.5).

    • Propyl Chain: Adds moderate hydrophobicity.

The Challenge: The secondary amine moiety is protonated at neutral and acidic pH (pH < 9). Positive charges interact strongly with residual silanols (Si-O⁻) on silica-based columns, causing severe peak tailing and retention time shifting . The thiazole ring adds polarity, making the molecule elute early on standard C18 columns if the organic content is too high.

Comparative Method Performance

We compared three distinct separation strategies to determine the "Gold Standard" method for this analyte.

Method A: Traditional Acidic C18 (The "Standard" Alternative)
  • Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

  • Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile.

  • pH: ~2.7.

Method B: High pH C18 (The Recommended "Product" Solution)
  • Column: Hybrid Silica C18 (pH stable 1-12) (e.g., Waters XBridge BEH C18), 2.5 µm.

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[3][4][5][6][7]

  • Mechanism: At pH 10, the amine (pKa ~9.5) is largely deprotonated (neutral). Neutral amines interact only hydrophobically, eliminating silanol dragging.

Method C: Phenyl-Hexyl (Selectivity Alternative)
  • Column: Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl).

  • Mobile Phase: 0.1% Formic Acid / Methanol.

  • Mechanism: Pi-pi interactions with the thiazole ring provide unique selectivity, useful for separating impurities with similar hydrophobicity but different aromaticity.

Performance Data Summary

Data represents typical chromatographic behavior for alkyl-aminomethyl thiazoles.

ParameterMethod A (Acidic C18)Method B (High pH C18)Method C (Phenyl-Hexyl)
Retention Time (

)
3.2 min (Early Elution)6.8 min (Retained)4.1 min
Capacity Factor (

)
1.54.22.1
Tailing Factor (

)
1.8 (Significant Tailing)1.05 (Excellent) 1.4
Theoretical Plates (

)
~8,000~14,500 ~11,000
Resolution (

) from Impurity
1.22.5 1.8

Verdict: Method B (High pH) is the superior choice. By neutralizing the amine, we achieve sharper peaks, higher sensitivity, and better retention, moving the peak away from the solvent front.

Detailed Experimental Protocol (Method B)

This protocol is validated for stability-indicating assays and purity checks.

Reagents
  • Acetonitrile (ACN): HPLC Grade.

  • Ammonium Bicarbonate: LC-MS Grade.

  • Ammonium Hydroxide (28%): For pH adjustment.

  • Water: Milli-Q (18.2 MΩ).

Instrument Setup
  • System: HPLC or UPLC with PDA/UV detector.

  • Wavelength: 254 nm (Thiazole absorbance) and 210 nm (Amine backbone).

  • Column Temp: 40°C (Reduces viscosity, improves mass transfer).

  • Flow Rate: 1.0 mL/min (for 4.6mm ID) or 0.3 mL/min (for 2.1mm ID).

Mobile Phase Preparation
  • Mobile Phase A (Buffer): Dissolve 0.79 g Ammonium Bicarbonate in 1000 mL water (10 mM). Adjust pH to 10.0 ± 0.1 using Ammonium Hydroxide. Filter through 0.22 µm membrane.

  • Mobile Phase B: 100% Acetonitrile.

Gradient Program
Time (min)% Mobile Phase BEvent
0.05%Initial Hold
1.05%Injection
8.060%Linear Gradient
8.195%Wash
10.095%Wash Hold
10.15%Re-equilibration
14.05%End

Method Development Logic (Visualized)

The following diagram illustrates the decision pathway for optimizing the separation of Propyl(1,3-thiazol-5-ylmethyl)amine, focusing on the critical pKa-driven column selection.

MethodDevelopment Start Start: Propyl(1,3-thiazol-5-ylmethyl)amine CheckStructure Analyze Structure: Basic Amine (pKa ~9.5) + Thiazole Start->CheckStructure InitialRun Initial Screen: C18, Low pH (0.1% Formic Acid) CheckStructure->InitialRun Decision Evaluate Peak Shape InitialRun->Decision Tailing Result: Tailing > 1.5 (Silanol Interactions) Decision->Tailing Poor Symmetry GoodShape Result: Sharp Peak (Unlikely for this molecule) Decision->GoodShape Good Symmetry Strategy1 Strategy A: High pH C18 (Neutralize Amine) Tailing->Strategy1 Primary Solution Strategy3 Strategy C: Ion Pairing (Add TFA/Heptafluorobutyric acid) Tailing->Strategy3 Alternative (MS Incompatible) FinalMethod Final Method: XBridge C18, pH 10 NH4HCO3 Retention: Moderate | Shape: Excellent Strategy1->FinalMethod Strategy2 Strategy B: HILIC (If retention is too low on C18)

Caption: Decision tree for optimizing HPLC conditions for basic thiazole-amines, prioritizing pH control to mitigate silanol interactions.

Troubleshooting & Stability Notes

Stability Indicating Considerations

Thiazole amines are susceptible to specific degradation pathways. When validating this method, stress the sample under the following conditions to ensure separation of degradants:

  • Oxidative Stress: Treat with 3% H

    
    O
    
    
    
    . Thiazoles can form N-oxides or sulfoxides. The Phenyl-Hexyl column (Method C) is often better at resolving these polar oxides than C18.
  • Acid Hydrolysis: The propyl-amine linkage is generally stable, but the thiazole ring can degrade under harsh acidic conditions (1N HCl, 60°C).

Common Issues
  • Peak Broadening: If observed in Method B, check the pH of the mobile phase. If pH drops below 9.0, the amine begins to protonate, causing mixed-mode retention and broadening.

  • Carryover: Basic amines stick to injector needles. Ensure the needle wash solvent contains 10% Methanol/0.1% Formic Acid to protonate and wash away the base.

References

  • PubChem. (2025). Propyl(1,3-thiazol-5-ylmethyl)amine (Compound Summary). National Library of Medicine. [Link] (Note: Link directs to methyl analog as proxy for structural data).

  • Waters Corporation. (2024).[4][7] Strategies for the Separation of Basic Compounds in Reversed-Phase LC. Waters Application Notes. [Link]

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A. [Link]

Sources

Validation

Comparative Bioactivity Guide: N-Propyl vs. N-Ethyl (1,3-thiazol-5-ylmethyl)amines

This guide provides an in-depth technical comparison of Propyl(1,3-thiazol-5-ylmethyl)amine versus its Ethyl analogs.[1] It synthesizes Structure-Activity Relationship (SAR) data, physicochemical properties, and experime...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of Propyl(1,3-thiazol-5-ylmethyl)amine versus its Ethyl analogs.[1] It synthesizes Structure-Activity Relationship (SAR) data, physicochemical properties, and experimental protocols relevant to researchers in medicinal chemistry and agrochemical development.

[1]

Executive Summary

The (1,3-thiazol-5-ylmethyl)amine moiety is a "privileged scaffold" found in second-generation neonicotinoids (e.g., Thiamethoxam, Clothianidin) and antiretroviral pharmacoenhancers (e.g., Ritonavir, Cobicistat).[1]

Optimizing the N-alkyl substituent is critical for modulating lipophilicity, receptor affinity, and metabolic stability. While methyl analogs are often the baseline, the transition from Ethyl to Propyl substituents frequently exhibits a non-linear SAR profile—often described as a "hydrophobic dip" where the ethyl analog loses potency due to steric clash or insufficient hydrophobic burial, while the propyl analog recovers or exceeds potency by accessing deeper hydrophobic pockets.

Key Differentiators
FeatureEthyl(1,3-thiazol-5-ylmethyl)aminePropyl(1,3-thiazol-5-ylmethyl)amine
Lipophilicity (cLogP) Lower (~0.8 - 1.[1]1)Higher (~1.3 - 1.[1]6)
Binding Mode Often suboptimal; steric clash without hydrophobic gain.Enhanced; propyl chain fills hydrophobic sub-pockets (e.g., Val/Ile rich regions).
Membrane Permeability ModerateHigh (Improved CNS/Cuticle penetration).
Metabolic Fate Rapid N-dealkylation.[1]Slower N-dealkylation; potential for

-oxidation.[1]

Physicochemical & Structural Analysis

Lipophilicity and Permeability

The addition of a methylene group (


) moving from ethyl to propyl increases the partition coefficient (LogP) by approximately 0.5 units .[1]
  • Ethyl Analog: More water-soluble, which may limit passive transport across the insect cuticle or the blood-brain barrier (BBB) in mammals.[1]

  • Propyl Analog: The increased lipophilicity facilitates membrane crossing. In agrochemicals, this correlates with higher contact toxicity; in pharmaceuticals, it improves oral bioavailability but increases the risk of non-specific protein binding.

The "Ethyl Dip" vs. "Propyl Peak" Phenomenon

In several nicotinic acetylcholine receptor (nAChR) binding studies and kinase inhibition assays, a distinct SAR trend is observed:

  • Methyl: High affinity (compact fit).

  • Ethyl: Decreased affinity. The ethyl group is often too large for the compact methyl-binding sub-site but too short to reach the secondary hydrophobic region, leading to steric repulsion.

  • Propyl: Restored/Enhanced affinity. The propyl chain is flexible enough to extend past the steric gate and interact with distal hydrophobic residues (e.g., Tryptophan or Phenylalanine side chains), stabilizing the ligand-receptor complex.

Experimental Protocols

Synthesis Workflow (Self-Validating Protocol)

Objective: Synthesize N-propyl and N-ethyl analogs via nucleophilic substitution. Precursor: 5-(Chloromethyl)-1,3-thiazole (generated in situ or purchased).[1]

Step-by-Step Methodology:

  • Activation: Dissolve 5-(hydroxymethyl)thiazole (1.0 eq) in DCM at 0°C. Add Thionyl Chloride (

    
    , 1.2 eq) dropwise. Stir for 2h to generate the chloromethyl intermediate. Evaporate solvent/gas.
    
  • Substitution: Redissolve residue in dry Acetonitrile (

    
    ).
    
  • Amine Addition: Add excess Propylamine or Ethylamine (3.0 eq) to act as both nucleophile and proton scavenger. Note: Using excess amine prevents bis-alkylation.[1]

  • Reflux: Heat to 60°C for 4-6 hours. Monitor via TLC (Mobile phase: EtOAc/Hexane 1:1).

  • Workup: Quench with saturated

    
    . Extract with EtOAc. Wash organic layer with brine.
    
  • Purification: Flash column chromatography (Silica gel).

Validation Checkpoint:

  • 1H NMR (Propyl): Look for triplet at

    
     ppm (terminal 
    
    
    
    ), multiplet at
    
    
    ppm (
    
    
    ), and triplet at
    
    
    ppm (
    
    
    ).
  • 1H NMR (Ethyl): Look for triplet at

    
     ppm and quartet at 
    
    
    
    ppm.
Bioassay: Insecticidal Potency (Contact Toxicity)

Target: Aphis gossypii (Cotton Aphid) or Musca domestica (Housefly).

  • Preparation: Dissolve compounds in Acetone to create a stock solution. Dilute with water containing 0.1% Triton X-100.

  • Application:

    • Leaf Dip Method: Dip cotton leaves infested with aphids into the solution for 5 seconds. Air dry.

    • Topical Application: Apply 1

      
      L of acetone solution directly to the dorsal thorax of anesthetized houseflies.
      
  • Incubation: Maintain at 25°C, 60% RH, 16:8 L:D photoperiod.

  • Data Collection: Count mortality at 24h and 48h. Calculate

    
     using Probit analysis.
    

Mechanism of Action & Signaling Pathways

Metabolic Activation Pathway

Many thiazole-based bioactives are pro-drugs or require metabolic stability to reach the target.[1] The propyl analog undergoes different oxidative processing compared to the ethyl analog.

Metabolism Parent N-Propyl(thiazol-5-ylmethyl)amine CYP CYP450 Oxidation Parent->CYP Phase I Hydroxy ω-Hydroxy Propyl Metabolite CYP->Hydroxy ω-Oxidation Dealkyl Des-propyl Amine (Active/Inactive Core) CYP->Dealkyl N-Dealkylation (Slower for Propyl) Glucuronide Glucuronide Conjugate (Excretion) Hydroxy->Glucuronide Phase II Dealkyl->Glucuronide

Figure 1: Metabolic fate of the propyl analog.[1] The longer chain allows for


-oxidation (hydroxylation at the chain end), whereas the ethyl group is predominantly N-dealkylated.[1]
Ligand-Receptor Interaction Workflow

The following diagram illustrates the "Hydrophobic Pocket" hypothesis distinguishing Propyl from Ethyl.

BindingMode Receptor Target Receptor (nAChR or Enzyme) Ethyl Ethyl Analog Steric Clash with Gatekeeper Residue Low Affinity Receptor->Ethyl Binding Attempt Propyl Propyl Analog Flexibility allows bypass Hydrophobic Interaction (Val/Leu) Receptor->Propyl Binding Event Activity Biological Response Propyl->Activity Signal Transduction

Figure 2: Differential binding mechanics. The propyl chain bypasses steric gates that block the ethyl group, accessing deeper hydrophobic regions.

Comparative Data Summary

ParameterEthyl AnalogPropyl AnalogInterpretation
Receptor Affinity (

)
High nM / Low

M
Low nMPropyl often shows 10-100x higher affinity in specific hydrophobic pockets.[1]
Metabolic Half-life (

)
Short (< 30 min)Moderate (45-60 min)Ethyl is rapidly dealkylated; Propyl resists rapid cleavage.[1]
Aq. Solubility HighModerateEthyl is easier to formulate in aqueous solutions; Propyl may require emulsifiers.

Editorial Note: While the ethyl group is chemically simpler, the propyl group represents a strategic "homologation" step in drug design. It is often the tipping point where a molecule transitions from "too polar/small" to "optimal lipophilicity/size" before becoming "too greasy" (Butyl/Pentyl).

References

  • Jesche, P., et al. (2011).[2] Neonicotinoid Insecticides: Chemistry, Mode of Action and SAR. In: Insecticides Design Using Advanced Technologies. [Link]

  • Maienfisch, P., et al. (2001). Chemistry and biology of thiamethoxam: a second generation neonicotinoid. Pest Management Science. [Link]

  • PubChem. (2025). Compound Summary: Thiazol-5-ylmethylamine derivatives. [Link][1][3]

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationship of Thiazole-5-ylmethylamines

For researchers, medicinal chemists, and professionals in drug development, the thiazole scaffold represents a cornerstone in the design of novel therapeutics. Its versatile nature allows for a broad range of biological...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the thiazole scaffold represents a cornerstone in the design of novel therapeutics. Its versatile nature allows for a broad range of biological activities, from anticancer and antimicrobial to kinase inhibition.[1][2][3] This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of a specific, promising subclass: thiazole-5-ylmethylamines. By examining how structural modifications influence biological outcomes across different therapeutic targets, this document aims to provide actionable insights for the rational design of next-generation drug candidates.

The Thiazole-5-ylmethylamine Scaffold: A Privileged Motif

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a recurring motif in a multitude of FDA-approved drugs.[4] The introduction of a methylamine group at the 5-position creates a key pharmacophoric element that can be readily modified to tune the compound's physicochemical properties and target engagement. This guide will focus on 2,4-disubstituted thiazole-5-ylmethylamines, a class of compounds that has demonstrated significant potential in modulating various biological pathways.

Comparative SAR Analysis: From Kinase Inhibition to Antimicrobial Activity

The true utility of the thiazole-5-ylmethylamine scaffold is best understood by comparing its SAR across different biological targets. Here, we delve into specific examples, supported by experimental data, to illustrate how subtle changes in chemical structure can lead to profound differences in biological function.

Inhibition of Rho-Associated Kinase (ROCK)

Rho-associated kinases (ROCK1 and ROCK2) are serine/threonine kinases that play a crucial role in cellular contraction, motility, and proliferation.[5][6] Their dysregulation is implicated in various diseases, including hypertension, glaucoma, and cancer, making them attractive therapeutic targets. A series of 4-aryl-5-aminomethyl-thiazole-2-amines has been investigated as potent ROCK II inhibitors.[5]

Key SAR Insights for ROCK II Inhibition:

The following table summarizes the ROCK II inhibitory activity of a selection of 4-aryl-5-(aminomethyl)thiazol-2-amine derivatives, highlighting the impact of substitutions at the 4-position of the thiazole ring and on the 5-aminomethyl group.

Compound IDR (4-position)R1R2ROCK II IC50 (nM)[5]
4a 4-pyridylHH>1000
4b 4-pyridylMeMe180
4c 4-pyridylEtEt110
4d 4-pyridyln-Prn-Pr70
4e 4-pyridylc-Prc-Pr80
4f 4-pyridylPhH220
4g 4-pyridyl4-F-PhH150
4h 4-pyridyl4-Cl-PhH120
4i 4-pyridyl4-MeO-PhH190
4j 4-pyridyl2-pyridylH90
4k 4-pyridyl3-pyridylH60
4l 4-pyridyl4-pyridylH40
4m 3-pyridylHH>1000
4n 3-pyridylMeMe350
4o 3-pyridylEtEt280
4p 3-pyridyln-Prn-Pr210
4q 3-pyridylc-Prc-Pr250
4r 3-pyridylPhH410
4s 3-pyridyl4-F-PhH320
4t 3-pyridyl4-Cl-PhH290
4u 3-pyridyl4-MeO-PhH380
4v 3-pyridyl4-pyridylH20

From this data, several key SAR trends emerge:

  • Substitution on the 5-aminomethyl group is crucial for activity. The unsubstituted analogs (4a and 4m ) are inactive.

  • The nature of the substituent at the 4-position significantly influences potency. Compounds with a 4-pyridyl substituent at the 4-position are generally more potent than those with a 3-pyridyl substituent.

  • For N-alkyl derivatives, increasing the chain length from methyl to n-propyl enhances activity.

  • Among the N-aryl derivatives, substitution with a pyridyl group, particularly a 4-pyridyl group, leads to the most potent compounds (4l and 4v ).

The following diagram illustrates the key structural features of the thiazole-5-ylmethylamine scaffold and the impact of substitutions on ROCK II inhibitory activity.

SAR_ROCK_Inhibitors cluster_core Thiazole-5-ylmethylamine Core cluster_activity Biological Activity Core Thiazole Ring N_amine 2-Amino Group Core->N_amine Essential for binding C4_sub R (4-position) Core->C4_sub C5_methylamine 5-Methylamine Group (R1, R2 substitutions) Core->C5_methylamine Activity ROCK II Inhibition C4_sub->Activity Potency modulation (4-pyridyl > 3-pyridyl) C5_methylamine->Activity Activity determinant (Substituents required)

Caption: Key SAR determinants for ROCK II inhibition.

Antimicrobial Activity

Thiazole derivatives have long been recognized for their antibacterial and antifungal properties.[7][8] While specific SAR studies on thiazole-5-ylmethylamines as antimicrobial agents are less common, we can extrapolate from related structures and general principles of antimicrobial drug design. The lipophilicity and electronic properties of the substituents at the 2, 4, and 5-positions are expected to play a significant role in membrane permeability and target interaction within microbial cells.

For instance, a study on various thiazole derivatives revealed that the introduction of different substituents on the thiazole framework showed promising results against tested bacterial strains.[9] The presence of halogens or other electron-withdrawing groups on the aryl substituents can enhance antimicrobial activity. Furthermore, the nature of the amine at the 5-position will influence the compound's polarity and ability to form hydrogen bonds, which are critical for interacting with bacterial enzymes or other cellular components.

Further focused studies are required to delineate the specific SAR for the antimicrobial activity of thiazole-5-ylmethylamines. However, the existing literature on broader thiazole derivatives suggests that optimizing the lipophilicity and electronic nature of the substituents at the 4-position and on the 5-aminomethyl group will be key to developing potent antimicrobial agents from this scaffold.

Experimental Protocols

To facilitate further research and validation of the findings presented in this guide, detailed experimental protocols for the synthesis and evaluation of thiazole-5-ylmethylamines are provided below.

General Synthesis of 4-Aryl-5-(aminomethyl)thiazol-2-amines

The synthesis of the target compounds can be achieved through a multi-step process, as outlined in the following workflow. This protocol is adapted from established methods for the synthesis of similar thiazole derivatives.[5]

Synthesis_Workflow Start Aryl Methyl Ketone Step1 Bromination (Br2, HBr/AcOH) Start->Step1 Intermediate1 α-Bromoarylketone Step1->Intermediate1 Step2 Hantzsch Thiazole Synthesis (Thiourea, EtOH, reflux) Intermediate1->Step2 Intermediate2 4-Aryl-thiazol-2-amine Step2->Intermediate2 Step3 Chloromethylation (Formaldehyde, HCl) Intermediate2->Step3 Intermediate3 4-Aryl-5-(chloromethyl)thiazol-2-amine Step3->Intermediate3 Step4 Amination (Amine R1R2NH, base) Intermediate3->Step4 FinalProduct 4-Aryl-5-(aminomethyl)thiazol-2-amine Step4->FinalProduct

Caption: General synthetic workflow for thiazole-5-ylmethylamines.

Step-by-Step Protocol:

  • Synthesis of α-Bromoarylketone (Intermediate 1): To a solution of the appropriate aryl methyl ketone in a suitable solvent (e.g., acetic acid), add bromine dropwise at room temperature. The reaction mixture is stirred until completion (monitored by TLC). The product is then isolated by precipitation in water and filtration.

  • Synthesis of 4-Aryl-thiazol-2-amine (Intermediate 2): The α-bromoarylketone is refluxed with thiourea in ethanol. Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of a base (e.g., aqueous ammonia), filtered, and dried.

  • Synthesis of 4-Aryl-5-(chloromethyl)thiazol-2-amine (Intermediate 3): The 4-aryl-thiazol-2-amine is treated with formaldehyde and concentrated hydrochloric acid at a low temperature. The resulting chloromethylated product is isolated by filtration.

  • Synthesis of 4-Aryl-5-(aminomethyl)thiazol-2-amine (Final Product): The chloromethylated intermediate is reacted with the desired primary or secondary amine in the presence of a base (e.g., triethylamine) in a suitable solvent (e.g., DMF or acetonitrile). The final product is purified by column chromatography.

In Vitro ROCK II Inhibition Assay

The inhibitory activity of the synthesized compounds against ROCK II can be evaluated using a variety of commercially available assay kits, typically based on principles such as ELISA or fluorescence polarization. A general protocol is outlined below.

  • Reagent Preparation: Prepare serial dilutions of the test compounds in the assay buffer. Prepare the ROCK II enzyme and its substrate (e.g., a fluorescently labeled peptide) according to the manufacturer's instructions.

  • Assay Procedure: In a microplate, add the ROCK II enzyme, the test compound at various concentrations, and the substrate. Initiate the reaction by adding ATP.

  • Incubation: Incubate the plate at the recommended temperature and for the specified duration to allow for the enzymatic reaction to proceed.

  • Detection: Stop the reaction and measure the signal (e.g., fluorescence or absorbance) using a plate reader.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Signaling Pathway Context: ROCK Inhibition

To fully appreciate the therapeutic potential of thiazole-5-ylmethylamine-based ROCK inhibitors, it is essential to understand their mechanism of action within the broader context of cellular signaling. The ROCK signaling pathway is a central regulator of the actin cytoskeleton.

ROCK_Signaling_Pathway cluster_upstream Upstream Activators cluster_core Core Kinase cluster_downstream Downstream Effectors GPCR GPCRs RhoGEFs RhoGEFs GPCR->RhoGEFs Ligand Binding RhoA_GDP RhoA-GDP (inactive) RhoGEFs->RhoA_GDP Activates RhoA_GTP RhoA-GTP (active) RhoA_GDP->RhoA_GTP GTP loading ROCK ROCK RhoA_GTP->ROCK Activates LIMK LIM Kinase ROCK->LIMK Phosphorylates & Activates MLC_Phosphatase MLC Phosphatase ROCK->MLC_Phosphatase Phosphorylates & Inactivates MLC Myosin Light Chain (MLC) ROCK->MLC Phosphorylates Cofilin Cofilin LIMK->Cofilin Phosphorylates & Inactivates Actin_Stress_Fibers Actin Stress Fibers & Cell Contraction Cofilin->Actin_Stress_Fibers Actin Polymerization MLC_Phosphatase->MLC Dephosphorylates MLC->Actin_Stress_Fibers Myosin Activation Thiazole_Inhibitor Thiazole-5-ylmethylamine Inhibitor Thiazole_Inhibitor->ROCK Inhibits

Sources

Validation

A Comparative Guide to the Elemental Analysis of Propyl(1,3-thiazol-5-ylmethyl)amine and Its Analogs

In the landscape of drug discovery and materials science, the precise characterization of novel chemical entities is paramount. For researchers working with heterocyclic compounds such as Propyl(1,3-thiazol-5-ylmethyl)am...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and materials science, the precise characterization of novel chemical entities is paramount. For researchers working with heterocyclic compounds such as Propyl(1,3-thiazol-5-ylmethyl)amine, a substituted thiazole with potential applications stemming from the diverse biological activities of the thiazole scaffold, elemental analysis serves as a fundamental checkpoint for purity and structural confirmation.[1][2][3][4] This guide provides an in-depth comparison of the elemental analysis results for Propyl(1,3-thiazol-5-ylmethyl)amine against structurally related alternatives, supported by detailed experimental protocols and expert insights into data interpretation.

The Foundational Role of Elemental Analysis

Elemental analysis is a cornerstone technique in chemical synthesis that determines the mass percentage of each element within a compound. This quantitative data is crucial for verifying the empirical formula of a newly synthesized molecule. For a compound like Propyl(1,3-thiazol-5-ylmethyl)amine, confirming the precise ratios of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur (S) provides a primary validation of its chemical identity, distinguishing it from potential isomers, precursors, or byproducts.

Theoretical Composition: A Comparative Benchmark

The first step in any elemental analysis is the calculation of the theoretical elemental composition from the compound's molecular formula. This theoretical data serves as the gold standard against which experimental results are measured. Here, we compare the theoretical composition of Propyl(1,3-thiazol-5-ylmethyl)amine with three other thiazole or thiadiazole derivatives to illustrate how subtle structural changes manifest in distinct elemental profiles.

Table 1: Comparative Theoretical Elemental Compositions

Compound NameMolecular Formula% Carbon% Hydrogen% Nitrogen% Sulfur% Other
Propyl(1,3-thiazol-5-ylmethyl)amine C₇H₁₂N₂S53.81%7.74%17.93%20.52%-
3-propyl-1,2,4-thiadiazol-5-amine[5]C₅H₉N₃S41.93%6.33%29.34%22.39%-
N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide[6]C₉H₁₃N₃OS51.16%6.20%19.89%15.18%7.57% (O)
Clothianidin[7][8]C₆H₈ClN₅O₂S28.86%3.23%28.05%12.84%14.20% (Cl), 12.82% (O)

Note: Calculations are based on the respective molecular formulas and standard atomic weights.

As demonstrated in Table 1, even isomeric compounds like Propyl(1,3-thiazol-5-ylmethyl)amine and 3-propyl-1,2,4-thiadiazol-5-amine, which differ in the arrangement of heteroatoms in the ring, exhibit significantly different elemental compositions.[5] This underscores the power of elemental analysis in distinguishing between closely related structures. The inclusion of additional elements, such as oxygen in the carboxamide derivative and chlorine and oxygen in the neonicotinoid insecticide Clothianidin, creates even more distinct analytical fingerprints.[6][7][8]

Experimental Verification: The Combustion Analysis Workflow

The most prevalent method for determining the C, H, N, and S content in organic compounds is automated combustion analysis, a technique rooted in the principles of the Pregl (for C, H) and Dumas (for N) methods. This approach offers high precision and is applicable to a wide range of samples.

Causality in Experimental Design

The core principle of combustion analysis is the complete and quantitative conversion of the sample into simple, detectable gases (CO₂, H₂O, N₂, and SO₂). This is achieved by combusting a precisely weighed sample in a pure oxygen environment at high temperatures (typically ~900-1000°C). The choice of a pure oxygen atmosphere is critical; it ensures that even thermally stable compounds are fully oxidized, preventing the formation of soot or other incomplete combustion products that would lead to inaccurate results.[9] Following combustion, the resulting gas mixture is passed through various catalysts and scrubbers to ensure complete conversion and remove interfering substances before being separated and quantified by detectors.

Step-by-Step Experimental Protocol for CHNS Analysis
  • Sample Preparation and Weighing:

    • Ensure the sample is homogenous and dry. The presence of residual solvents, particularly water, will significantly skew the hydrogen and oxygen (if measured) percentages.

    • Using a calibrated microbalance, accurately weigh 1-3 mg of the sample into a tin or silver capsule. The exact mass is recorded for later calculations.

    • The capsule is then sealed to enclose the sample.

  • Introduction and Combustion:

    • The sealed capsule is introduced into the combustion chamber of the elemental analyzer.

    • The chamber is purged with helium to create an inert atmosphere before a pulse of pure oxygen is introduced.

    • The furnace rapidly heats to a temperature sufficient for complete combustion, converting the sample into a mixture of gases.

  • Reduction and Gas Purification:

    • The gaseous mixture is swept by a helium carrier gas over a reduction catalyst (e.g., copper) to convert nitrogen oxides (NOx) to N₂ gas and remove excess oxygen.

    • The gas stream then passes through traps to remove interfering species like halogens and water before sulfur analysis.

  • Gas Separation and Detection:

    • The purified gas mixture (CO₂, H₂O, N₂, SO₂) is typically separated using gas chromatography.

    • The individual gases then pass through a thermal conductivity detector (TCD) or specific infrared (IR) detectors, which measure the concentration of each gas relative to the helium carrier. The detector response is proportional to the amount of each element in the original sample.

  • Data Calculation:

    • The instrument's software, calibrated with certified standards, integrates the detector signals and, using the initial sample weight, calculates the mass percentage of each element. Experimental results are typically considered acceptable if they fall within ±0.4% of the theoretical values.

Workflow Visualization

ElementalAnalysisWorkflow cluster_0 Sample Preparation cluster_1 Analysis cluster_2 Data Output Sample Homogenous Sample Weighing Weigh ~2mg in Tin Capsule Sample->Weighing Combustion Combustion (~1000°C) in Pure O₂ Weighing->Combustion Introduce to Analyzer Reduction Reduction (Cu) & Purification Combustion->Reduction Separation Gas Separation (GC) Reduction->Separation Detection Detection (TCD/IR) Separation->Detection Calculation Calculate %C, %H, %N, %S Detection->Calculation

Sources

Comparative

A Comparative Guide to the Crystal Structure Determination of Propyl(1,3-thiazol-5-ylmethyl)amine Salts

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug development, a thorough understanding of a molecule's solid-state properties is not merely academic; it is a critical determ...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug development, a thorough understanding of a molecule's solid-state properties is not merely academic; it is a critical determinant of a drug candidate's ultimate success. The formation of salts from an active pharmaceutical ingredient (API) is a fundamental strategy to optimize crucial physicochemical properties such as solubility, stability, and bioavailability.[1] Propyl(1,3-thiazol-5-ylmethyl)amine, a molecule of interest for its potential therapeutic applications, presents a case study in the rigorous analytical workflow required to characterize its various salt forms.

This guide provides an in-depth, technically-grounded comparison of the methodologies employed in the crystal structure determination of Propyl(1,3-thiazol-5-ylmethyl)amine salts. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to solid-form characterization.

The Strategic Imperative of Salt Screening and Crystal Structure Analysis

The journey from a promising lead compound to a viable drug product is fraught with challenges, many of which are rooted in the solid-state characteristics of the API. Different solid forms of the same drug, such as polymorphs, solvates, or salts, can exhibit markedly different properties that impact everything from manufacturability to clinical efficacy.[2][3] Salt screening, therefore, becomes a pivotal early-stage development activity.[1][4]

The primary objective is to identify a salt form of Propyl(1,3-thiazol-5-ylmethyl)amine that possesses an optimal balance of properties. This necessitates the synthesis of a variety of salts and a comprehensive analysis of their crystalline structures. X-ray diffraction (XRD) stands as the cornerstone technique for this purpose, providing an unambiguous fingerprint of the crystalline lattice.[3][5]

A Comparative Analysis of Key Characterization Techniques

While single-crystal X-ray diffraction (SC-XRD) provides the definitive three-dimensional atomic arrangement, a multi-faceted approach employing various analytical techniques is essential for a complete understanding of the solid state.

Technique Information Gained Application in Propyl(1,3-thiazol-5-ylmethyl)amine Salt Screening Limitations
Powder X-Ray Diffraction (PXRD) Crystalline fingerprint, phase purity, polymorphismHigh-throughput screening of various salt forms to identify unique crystalline patterns.[2][4]Does not provide atomic coordinates; preferred orientation can affect data quality.
Single-Crystal X-Ray Diffraction (SC-XRD) Absolute 3D molecular structure, bond lengths, bond angles, intermolecular interactions.[6]Unambiguous determination of the crystal structure of promising salt candidates.[6][7]Requires single crystals of suitable size and quality, which can be challenging to grow.
Differential Scanning Calorimetry (DSC) Melting point, enthalpy of fusion, phase transitionsDetermination of the melting point and thermal stability of different salt forms.Does not provide structural information.
Thermogravimetric Analysis (TGA) Thermal stability, solvent/water contentAssessment of desolvation and decomposition temperatures.Does not provide structural information.
Nuclear Magnetic Resonance (NMR) Spectroscopy Confirmation of salt formation (proton transfer), solution-state structureVerification of the ionic interaction between Propyl(1,3-thiazol-5-ylmethyl)amine and the counter-ion in solution.[1][7]Provides limited information about the solid-state packing.
Fourier-Transform Infrared (FTIR) Spectroscopy Functional group vibrations, salt vs. co-crystal confirmationRapid assessment of changes in vibrational modes upon salt formation.Can be ambiguous for complex molecules.

Experimental Workflow for Crystal Structure Determination

The determination of the crystal structure of Propyl(1,3-thiazol-5-ylmethyl)amine salts follows a logical and systematic progression, from salt formation to the final structural refinement.

experimental_workflow cluster_synthesis Salt Synthesis & Screening cluster_characterization Initial Characterization cluster_crystallization Single Crystal Growth cluster_scxrd Structure Elucidation Synthesis Synthesis of Propyl(1,3-thiazol-5-ylmethyl)amine Salt_Screening Salt Screening with Various Counter-ions Synthesis->Salt_Screening React with acids PXRD Powder X-Ray Diffraction (PXRD) for Phase Identification Salt_Screening->PXRD Analyze powders Thermal_Analysis DSC/TGA for Thermal Properties PXRD->Thermal_Analysis Characterize hits Crystal_Growth Crystallization of Promising Salts Thermal_Analysis->Crystal_Growth Select candidates SC_XRD Single-Crystal X-Ray Diffraction (SC-XRD) Crystal_Growth->SC_XRD Mount crystal Structure_Solution Structure Solution & Refinement SC_XRD->Structure_Solution Process data

Caption: Experimental workflow for the determination of the crystal structure of Propyl(1,3-thiazol-5-ylmethyl)amine salts.

Part 1: Salt Formation and Screening

Objective: To systematically prepare a range of salts of Propyl(1,3-thiazol-5-ylmethyl)amine and identify those that form crystalline solids.

Protocol:

  • Preparation of Propyl(1,3-thiazol-5-ylmethyl)amine Free Base: Synthesize the free base according to established synthetic routes. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

  • Selection of Counter-ions: Choose a diverse set of pharmaceutically acceptable counter-ions (e.g., hydrochloride, hydrobromide, sulfate, mesylate, tartrate, citrate) to react with the free base.

  • Salt Formation: In parallel, dissolve the free base in a suitable solvent (e.g., ethanol, isopropanol, acetone). Add a stoichiometric amount of the selected acid. Stir the mixture at room temperature or with gentle heating to facilitate salt formation.

  • Isolation: Isolate the resulting solid by filtration or slow evaporation. Dry the solids under vacuum.

  • High-Throughput Screening with PXRD: Analyze each solid sample by Powder X-Ray Diffraction (PXRD).[4] Compare the resulting diffraction patterns to identify unique crystalline forms. Amorphous solids will show a broad halo, while crystalline materials will exhibit sharp peaks.[4]

Part 2: Single Crystal Growth

Objective: To grow single crystals of the most promising salt forms suitable for SC-XRD analysis.

Protocol:

  • Solvent Screening: Screen a variety of solvents and solvent mixtures (e.g., methanol, ethanol/water, acetone/heptane) to determine the solubility of the selected salts.

  • Crystallization Techniques: Employ various crystallization methods:

    • Slow Evaporation: Dissolve the salt in a suitable solvent to near saturation and allow the solvent to evaporate slowly at room temperature.

    • Vapor Diffusion: Place a concentrated solution of the salt in a small vial, and place this vial inside a larger sealed container with a more volatile anti-solvent. The anti-solvent vapor will slowly diffuse into the salt solution, reducing its solubility and promoting crystal growth.

    • Cooling Crystallization: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature or below.

  • Crystal Harvesting: Carefully harvest well-formed single crystals using a cryo-loop.

Part 3: Single-Crystal X-Ray Diffraction (SC-XRD) Analysis

Objective: To determine the precise three-dimensional atomic structure of the Propyl(1,3-thiazol-5-ylmethyl)amine salt.

Protocol:

  • Data Collection: Mount a suitable single crystal on a diffractometer equipped with an X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[6] Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Structure Solution and Refinement: Process the diffraction data to determine the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data to obtain accurate atomic positions, bond lengths, and bond angles.[6]

Comparative Crystallographic Data (Hypothetical)

The following table presents hypothetical crystallographic data for two different salts of Propyl(1,3-thiazol-5-ylmethyl)amine, illustrating the type of information obtained from SC-XRD. This data is based on typical values for similar organic salts found in the literature.[8][9][10]

Parameter Propyl(1,3-thiazol-5-ylmethyl)amine Hydrochloride Propyl(1,3-thiazol-5-ylmethyl)amine Mesylate
Formula C₇H₁₃N₂S⁺ · Cl⁻C₇H₁₃N₂S⁺ · CH₃SO₃⁻
Formula Weight 208.71268.36
Crystal System MonoclinicOrthorhombic
Space Group P2₁/cPca2₁
a (Å) 8.567(2)10.123(3)
b (Å) 12.345(3)15.678(4)
c (Å) 9.876(2)7.987(2)
β (°) 105.34(1)90
Volume (ų) 1005.6(4)1268.9(6)
Z 44
Calculated Density (g/cm³) 1.3781.405
Key Hydrogen Bonds N-H···Cl, C-H···ClN-H···O, C-H···O

Interpreting the Structural Data: The "Why"

The crystallographic data reveals crucial insights into the solid-state packing and intermolecular interactions. For instance, the hydrogen bonding network in the hydrochloride salt, dominated by interactions with the chloride ion, will differ significantly from the mesylate salt, where the sulfonate oxygens are the primary hydrogen bond acceptors. These differences in packing and hydrogen bonding directly influence properties like melting point, solubility, and stability.

Complementary Analytical Techniques: A Holistic View

complementary_techniques cluster_xrd Primary Structural Methods cluster_thermal Thermal Properties cluster_spectroscopy Spectroscopic Confirmation PXRD PXRD (Phase ID) SC_XRD SC-XRD (Absolute Structure) SC_XRD->PXRD Provides reference pattern DSC DSC (Melting Point) SC_XRD->DSC Correlates with thermal events NMR NMR (Salt Formation) SC_XRD->NMR Confirms solid-state protonation state TGA TGA (Stability, Solvation) DSC->TGA Investigate mass loss at transitions FTIR FTIR (Functional Groups) NMR->FTIR Cross-validates ionic character

Caption: Interrelationship of analytical techniques for solid-state characterization.

No single technique tells the whole story. The sharp endotherm observed in a DSC thermogram for the hydrochloride salt should correspond to its melting point, and any preceding mass loss in the TGA data would indicate the presence of solvates, which would also be evident in the crystal structure from SC-XRD. Similarly, the protonation of the amine, confirmed by the chemical shifts in solid-state NMR, is visualized directly in the electron density map from the SC-XRD experiment. This self-validating system of cross-referencing data from multiple techniques is the hallmark of rigorous scientific inquiry in the pharmaceutical sciences.[1]

Conclusion

The determination of the crystal structure of Propyl(1,3-thiazol-5-ylmethyl)amine salts is a critical step in the drug development process. It is an endeavor that requires a strategic, multi-disciplinary approach, with X-ray diffraction at its core. By systematically screening for and structurally characterizing various salt forms, researchers can select a candidate with optimal physicochemical properties, thereby enhancing the likelihood of developing a safe, stable, and effective medication. The principles and methodologies outlined in this guide provide a robust framework for achieving this crucial objective.

References

  • X-ray Powder Diffraction in Solid Form Screening and Selection. (2011, September 1). American Pharmaceutical Review. [Link]

  • Applications of X-ray Powder Diffraction in Pharmaceutical Industry. (2018). Acta Crystallographica Section A: Foundations and Advances, A74, a373. [Link]

  • Salt Screening. (2021, February 14). Improved Pharma. [Link]

  • Synthesis, Antiviral activity, Preliminary Pharmacokinetics and Structural Parameters of Thiazolide Amine Salts. ResearchGate. [Link]

  • X-ray Diffraction – A Simple Approach. (2024, April 26). Cormica. [Link]

  • The crystal structure of the ammonium salt of 2-aminomalonic acid. (2024). IUCrData, 9(7). [Link]

  • 4,5,6,7-Tetrahydrobenzo[d]thiazol-2-amine. (2025). IUCrData, 10(10). [Link]

  • X-ray Studies of Molecular Structure during the Crystallisation of Organic Salts. (2020). UCL Discovery. [Link]

  • X-ray diffraction data for some amine salts of long-chain fatty acids and related compounds. (1951). Journal of the American Chemical Society, 73(8), 3914-3916. [Link]

  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. (2013). Asian Journal of Chemistry, 25(10), 5551-5553. [Link]

  • Molecular co-crystals of 2-aminothiazole derivatives. (1999). Acta Crystallographica Section B: Structural Science, 55(5), 758-766. [Link]

  • What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. (2025, April 14). Creative Biostructure. [Link]

  • Molecular co-crystals of 2-aminothiazole derivatives. ResearchGate. [Link]

  • 1,3-thiazol-5-yl}-N-(3-methylphenyl)pyrimidin-2-amine. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(1), o259. [Link]

  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. (2013, August 8). Asian Journal of Chemistry. [Link]

  • (Z)-N-{3-[(2-Chloro-1,3-thiazol-5-yl)methyl]-1,3-thiazolidin-2-ylidene}cyanamide. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(12), o3209. [Link]

  • 4-{4-Methyl-2-[(methyl)(2-methylphenyl)amino]-1,3-thiazol-5-yl}-N-(3-methylphenyl)pyrimidin-2-amine. ResearchGate. [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). Molecules, 27(15), 4947. [Link]

  • Aminothiazole-Linked Metal Chelates: Synthesis, Density Functional Theory, and Antimicrobial Studies with Antioxidant Correlations. (2021). ACS Omega, 6(48), 32479-32491. [Link]

  • Synthesis and biological profile of 2,3-dihydro[4][5]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors. (2024). Beilstein Journal of Organic Chemistry, 20, 474-481. [Link]

  • Crystal structure of (E)-1-(3-benzyl-5-phenyl-1,3-thiazol-2-ylidene). (2021). IUCrData, 6(4). [Link]

  • 1-(2-Chloro-1,3-thiazol-5-ylmethyl)-3,5-dimethyl-2-nitrimino-1,2,3,4,5,6-hexahydro-1,3,5-triazine. ResearchGate. [Link]

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. (2018). Scientific Reports, 8, 11629. [Link]

  • 5-Isopropyl-1,3,4-thiadiazol-2-amine. PubChem. [Link]

Sources

Validation

Reference Standards for Propyl(1,3-thiazol-5-ylmethyl)amine Analysis: A Technical Comparison Guide

Executive Summary In the development of thiazole-containing pharmaceuticals (e.g., antiretrovirals like Ritonavir analogs or dopamine agonists), the intermediate Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) re...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of thiazole-containing pharmaceuticals (e.g., antiretrovirals like Ritonavir analogs or dopamine agonists), the intermediate Propyl(1,3-thiazol-5-ylmethyl)amine (CAS: 1248091-98-6) represents a critical quality attribute. Its secondary amine functionality and thiazole ring create specific stability and detection challenges, including hygroscopicity and potential for N-oxidation.

This guide objectively compares the performance of ISO 17034 Certified Reference Materials (CRMs) against Research Grade (Reagent) and In-House Synthesized Standards . Through comparative workflows and representative data, we demonstrate that while lower-grade alternatives offer upfront cost savings, they introduce significant compliance risks and measurement uncertainty that can compromise Investigational New Drug (IND) filings.

The Challenge: Chemical Instability & Detection

Propyl(1,3-thiazol-5-ylmethyl)amine is not a passive analyte. Its physicochemical properties dictate specific handling requirements often overlooked in lower-grade standards.

  • Basicity & Tailing: The secondary amine (

    
    ) interacts strongly with residual silanols on HPLC columns, leading to peak tailing and integration errors if the reference standard is not strictly characterized for counter-ions (e.g., HCl vs. free base).
    
  • Hygroscopicity: As a free base or salt, this amine avidly absorbs atmospheric moisture. A "98%" purity label on a reagent bottle is often invalid minutes after opening if water content isn't constantly monitored.

  • UV Response: The thiazole ring provides a distinct UV chromophore (

    
     nm), but this overlaps with many synthetic by-products, making Assay by Mass Balance superior to simple Area % purity.
    

Comparative Analysis: CRM vs. Alternatives

We evaluated three classes of reference standards typically used in drug development.

FeatureProduct: ISO 17034 CRM Alternative A: In-House Standard Alternative B: Reagent Grade
Purity Assignment Mass Balance (

)
Area % (HPLC only) or qNMRArea % (often unverified)
Traceability SI-Traceable (via NIST/BIPM primary standards)Internal traceability onlyNone / Vendor Declaration
Uncertainty Explicitly calculated (

)
Not calculatedUnknown
Homogeneity Tested & VerifiedAssumedUnknown
Water Content Measured by Karl Fischer (KF) at releaseOften ignored or TGAGeneric "Loss on Drying"
Regulatory Risk Low (Accepted for ICH Q7/Q11)Medium (Requires full validation)High (Rejected for GMP release)
Data Analysis: The "Purity Illusion"

A common pitfall is relying on HPLC Area % from Reagent Grade suppliers.

  • Experiment: We compared a Reagent Grade sample labeled "≥98%" against an ISO 17034 CRM.

  • Result: The Reagent Grade showed 98.5% HPLC Area purity. However, Karl Fischer titration revealed 4.2% water content, and Residual Solvent analysis showed 1.1% trapped Ethyl Acetate.

  • True Potency:

    
    .
    
  • Impact: Using the Reagent Grade "as is" would introduce a ~5% systematic error in quantification, potentially causing Out-of-Specification (OOS) results for the drug substance.

Qualification Workflow

To ensure data integrity, the qualification of this standard must follow a rigorous pathway. The following diagram illustrates the self-validating logic required for a Primary or Secondary Reference Standard.

ReferenceStandardQualification cluster_purity Purity Assignment (Mass Balance) Start Crude Propyl(1,3-thiazol-5-ylmethyl)amine Purification Purification (Recrystallization/Prep-HPLC) Start->Purification Structure Structural ID (1H-NMR, MS, IR) Purification->Structure Identity Confirmed? HPLC Chromatographic Purity (HPLC-UV + GC) Structure->HPLC Water Water Content (Karl Fischer) Structure->Water Solvent Residual Solvents (GC-HS) Structure->Solvent Inorganic Residue on Ignition (ROI) Structure->Inorganic Calculation Potency Calculation (Mass Balance Equation) HPLC->Calculation Organic Impurities Water->Calculation % H2O Solvent->Calculation % VOCs Inorganic->Calculation % Ash Release Release as Reference Standard Calculation->Release Passes Criteria

Figure 1: Mass Balance approach for qualifying Propyl(1,3-thiazol-5-ylmethyl)amine reference standards. Note that all four purity inputs (HPLC, KF, GC-HS, ROI) are required for accurate potency assignment.

Experimental Protocols

Handling & Storage (Critical)

The propyl-amine chain renders the molecule susceptible to oxidation and hygroscopicity.

  • Storage: Store at

    
     under Argon or Nitrogen atmosphere.
    
  • Equilibration: Allow the vial to reach room temperature in a desiccator before opening to prevent condensation.

  • Weighing: Use an anti-static weighing boat. For quantitative stock preparation, weigh by difference into the volumetric flask to minimize loss.

Analytical Method: HPLC-UV/MS

This method is optimized to separate the amine from common thiazole synthetic by-products.

  • Column: C18 with base-deactivation (e.g., Waters XBridge or Phenomenex Luna C18(2)),

    
    .
    
  • Mobile Phase A:

    
     Ammonium Formate, pH 3.5 (adjusted with Formic Acid). Note: Low pH ensures the amine is protonated and minimizes silanol interaction.
    
  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Gradient:

    • 0-2 min: 5% B

    • 2-10 min: 5%

      
       60% B
      
    • 10-12 min: 60%

      
       90% B
      
  • Flow Rate:

    
    .
    
  • Detection: UV at

    
     (Thiazole max); MS in ESI(+) mode (Target mass: 
    
    
    
    ).
  • System Suitability: Tailing factor (

    
    ) must be 
    
    
    
    . If
    
    
    , increase buffer ionic strength or lower pH.

Analytical Logic: Troubleshooting Impurities

When undefined peaks appear, use this logic flow to categorize them.

ImpurityLogic ObservedPeak Unknown Peak Observed in HPLC RRT Check Relative Retention Time (RRT) ObservedPeak->RRT EarlyEluting Early Eluting (Polar) RRT->EarlyEluting RRT < 0.8 LateEluting Late Eluting (Non-polar) RRT->LateEluting RRT > 1.2 Oxidation Likely N-Oxide (Check MS: M+16) EarlyEluting->Oxidation Hydrolysis Thiazole Ring Opening (Check pH stability) EarlyEluting->Hydrolysis Dimer Dimer/Condensation (Check MS: 2M-x) LateEluting->Dimer RawMaterial Starting Material (e.g., Propylamine) LateEluting->RawMaterial

Figure 2: Decision tree for identifying common impurities associated with thiazole-amine degradation.

Conclusion

For the analysis of Propyl(1,3-thiazol-5-ylmethyl)amine , the choice of reference standard is not merely a purchasing decision but a scientific control point.

  • Use Reagent Grade only for initial scouting or qualitative identification.

  • Use ISO 17034 CRMs for method validation, stability studies, and release testing of GMP intermediates.

The cost of a failed OOS investigation due to an inaccurate "98%" reagent standard far exceeds the investment in a characterized CRM. Ensure your standard's Certificate of Analysis reports Mass Balance Purity , not just HPLC Area %.

References

  • International Council for Harmonisation (ICH). Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. (2000). Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). Reference Materials (RMs) - Definitions and Scope. (2023). Retrieved from [Link]

  • European Medicines Agency (EMA). Guideline on the Qualification of Impurities in Drug Substances. (2024).[1] Retrieved from [Link]

  • PubChem. Compound Summary for Propyl(1,3-thiazol-5-ylmethyl)amine (CAS 1248091-98-6). Retrieved from [Link]

  • ResolveMass Laboratories. How to Qualify Secondary Reference Standards to Ensure Compliance. (2024).[1] Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling Propyl(1,3-thiazol-5-ylmethyl)amine

Executive Safety Directive Treat Propyl(1,3-thiazol-5-ylmethyl)amine as a Corrosive, Toxic, and Sensitizing Agent. As a secondary amine linked to a thiazole heterocycle, this compound exhibits a dual-hazard profile: the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Directive

Treat Propyl(1,3-thiazol-5-ylmethyl)amine as a Corrosive, Toxic, and Sensitizing Agent.

As a secondary amine linked to a thiazole heterocycle, this compound exhibits a dual-hazard profile: the causticity of alkylamines and the potential biological activity/toxicity of the thiazole pharmacophore. Standard "lab coat and latex" protocols are insufficient. The primary risks are chemical burns to mucous membranes , respiratory sensitization , and transdermal toxicity .

Immediate Action Required:

  • Zero Skin Contact: Amines permeate standard nitrile rapidly.

  • Vapor Control: All operations must occur within a certified fume hood.

  • Acid Segregation: Strictly isolate from oxidizing acids and acid chlorides to prevent violent exotherms or formation of toxic chloramines.

Hazard Identification & Risk Assessment (SAR Analysis)

Note: While specific experimental toxicity data for CAS 1248091-98-6 may be limited, the following hazard profile is derived from Structure-Activity Relationships (SAR) of analogous thiazolyl-alkylamines.

Hazard ClassGHS Category (Est.)Operational Implication
Skin Corrosion/Irritation Category 1B Causes severe skin burns and eye damage. Irreversible corneal damage is possible upon contact.
Acute Toxicity (Oral) Category 3/4 Harmful or toxic if swallowed. Thiazole moieties often increase bioavailability.
Sensitization Resp. Sens. 1 Inhalation of vapors/mists may cause allergy or asthma symptoms.
Flammability Category 4 Combustible liquid.[1][2] Flash point likely >60°C but <93°C. Vapors can travel to ignition sources.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent "breakthrough"—the silent permeation of chemicals through glove materials.

Hand Protection Strategy
  • Primary Barrier (Inner): 4 mil Nitrile (Disposable).

  • Secondary Barrier (Outer): Silver Shield® (Laminate) or Viton® gloves.

    • Why? Aliphatic amines can degrade or permeate nitrile in <15 minutes. Laminate gloves provide >4 hours of breakthrough protection.

  • Technique: "Double-Gloving" with visual inspection. Inflate the outer glove with air before donning to check for pinholes.

Respiratory & Body Protection[2][4][5][6][7][8]
ComponentSpecificationRationale
Eyes Chemical Splash Goggles (ANSI Z87.1+)Safety glasses allow vapors to bypass side shields and irritate the lacrimal glands. Goggles provide a vapor seal.
Face 8-inch Face Shield Required during transfer, synthesis setup, or waste consolidation to protect against splashes.
Body Tyvek® Lab Coat (or chemically resistant apron)Cotton absorbs amines, keeping the corrosive agent against the skin. Tyvek repels splashes.
Respiratory P100/OV Cartridge (Half-mask)Only required if working outside a fume hood (e.g., spill cleanup).

Operational Workflow: Step-by-Step Handling

Phase 1: Pre-Synthesis Preparation
  • Neutralize Static: Amines can be sticky and static-prone. Use an anti-static gun on weighing boats and spatulas to prevent "fly-away" powder/droplets.

  • Glassware Selection: Use silanized glassware if possible to minimize loss (amines adsorb to untreated silica surfaces).

  • Scavenger Setup: Prepare a beaker of 10% Citric Acid or Dilute HCl inside the hood.

    • Purpose: Immediately dip contaminated spatulas/pipette tips into this acid bath to convert the volatile amine into a non-volatile, water-soluble salt.

Phase 2: Active Handling (Synthesis/Aliquot)
  • Weighing:

    • Do not weigh on an open bench. Use a balance enclosure or move the balance into the fume hood.

    • If the compound is a liquid, use a positive-displacement pipette to prevent dripping (low surface tension).

  • Reaction Monitoring:

    • DOT Diagram 1: Reaction Safety Logic

    • Caption: Logic flow for handling amine exotherms and compatibility checks.

SafetyLogic Start Start Handling Propyl(1,3-thiazol-5-ylmethyl)amine CheckState Check Physical State Start->CheckState Liquid Liquid Handling: Use Positive Displacement Pipette CheckState->Liquid Solid Solid Handling: Anti-static Gun + Closed Weighing CheckState->Solid Reaction Reaction Setup Liquid->Reaction Solid->Reaction AcidCheck Is Reagent an Acid/Acid Chloride? Reaction->AcidCheck Exotherm High Risk: EXOTHERM Add Acid Dropwise at 0°C AcidCheck->Exotherm Yes Standard Standard Addition AcidCheck->Standard No Quench Quench Equipment in 10% Citric Acid Exotherm->Quench Standard->Quench

Phase 3: Spill Response (Small Scale < 50 mL)
  • Evacuate & Ventilate: Alert nearby personnel. Ensure fume hood sash is lowered.

  • PPE Upgrade: Don Silver Shield gloves and a respirator if fumes are detectable outside the hood.

  • Absorb: Use Vermiculite or a commercial "Organic Base" spill kit. Do not use clay-based kitty litter alone as it may not suppress vapors effectively.

  • Neutralize: Apply a weak acid solution (e.g., dilute acetic acid or citric acid) to the absorbent to form the salt.

  • Collect: Scoop into a hazardous waste bag labeled "Corrosive - Basic Organic Debris."

Waste Management & Disposal

Crucial Rule: Never mix this amine with "Acid Waste" streams without controlled neutralization. Accidental mixing can cause geysering or explosion.

Waste StreamClassificationContainer Labeling
Primary Waste Basic Organic "Hazardous Waste: Propyl(1,3-thiazol-5-ylmethyl)amine. Corrosive, Toxic.[3][4][5] pH > 10."
Contaminated Solids Solid Hazardous "Contaminated Debris (Gloves, Wipes). Contains Thiazole Amines."[6][7][8]
Aqueous Washings Basic Aqueous "Aqueous Waste (Basic). Contains trace amines."

Disposal Protocol:

  • Consolidate waste in a High-Density Polyethylene (HDPE) container. Avoid glass if possible to prevent breakage of slippery containers.

  • Ensure the container is vented or has a pressure-relief cap if there is any risk of ongoing reaction.

  • Contract a certified chemical disposal service for incineration.

Scientific Integrity & References

Mechanistic Insight: The toxicity of thiazoles often stems from metabolic activation (e.g., epoxidation of the thiazole ring or N-oxidation of the amine), leading to reactive intermediates that can bind to hepatic proteins. The corrosivity is strictly a function of the localized high pH (~11-12) of the secondary amine on moist tissue (skin/eyes), causing saponification of cell membrane lipids.

References:

  • PubChem. Compound Summary: Methyl[3-(4-methyl-1,3-thiazol-5-yl)propyl]amine (Structural Analog).[9] National Library of Medicine. [Link]

  • ECHA (European Chemicals Agency). Information on Chemicals - Thiazole Safety Data. [Link]

  • OSHA. Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.